3,4,6-Tri-O-acetyl-D-glucal-13C

Core Science & Biosynthesis

3,4,6-Tri-O-acetyl-D-glucal-13C: A Definitive Guide to Isotopic Tracing and Glycoconjugate Synthesis

Executive Summary

In the rapidly advancing fields of carbohydrate chemistry and drug development, 3,4,6-Tri-O-acetyl-D-glucal-13C serves as a premier stable-isotope-labeled building block. As an acetyl-protected cyclic enol-ether (glycal) of D-glucose, the unlabeled parent compound is widely utilized to synthesize complex oligosaccharides, C-glycosides, and 2,3-unsaturated O-glycosides [1]. The strategic incorporation of a carbon-13 (

) stable isotope—typically at the C1, C2, or C6 positions—elevates this molecule from a standard synthetic intermediate to a powerful analytical tracer.

For researchers and application scientists,

-labeled glucal derivatives provide a non-radioactive, highly sensitive spectroscopic handle for Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). This whitepaper provides an in-depth technical analysis of 3,4,6-Tri-O-acetyl-D-glucal- , detailing its chemical profile, mechanistic utility in Ferrier rearrangements, and field-proven experimental protocols for synthesis and metabolic tracking.

Chemical Profile and Physical Properties

The utility of 3,4,6-Tri-O-acetyl-D-glucal stems from its highly reactive double bond between the anomeric carbon (C1) and the adjacent C2 carbon, combined with the stability afforded by the three acetyl protecting groups [2]. The substitution of a standard

atom with a isotope minimally alters the physical properties but drastically changes its spectroscopic signature.

Table 1 summarizes the comparative properties of the unlabeled and site-specifically labeled isotopologues.

Table 1: Quantitative Chemical Profile of Glucal Derivatives

Property	Unlabeled 3,4,6-Tri-O-acetyl-D-glucal	3,4,6-Tri-O-acetyl-D-[1- C]glucal	3,4,6-Tri-O-acetyl-D-[6- C]glucal
CAS Number	2873-29-2	478529-35-0	478529-37-2
Molecular Formula
Molecular Weight	272.25 g/mol	273.25 g/mol	273.25 g/mol
Isotopic Purity	N/A
Physical State	White to off-white crystalline powder	White to off-white crystalline powder	White to off-white crystalline powder
Solubility	Chloroform, Ethanol, Acetone (Insoluble in water)	Chloroform, Ethanol, Acetone	Chloroform, Ethanol, Acetone
Primary Utility	General glycosylation, oligosaccharide synthesis	Anomeric carbon tracing, mechanism elucidation	Terminal carbon tracing, metabolic flux analysis

Mechanistic Utility: The Ferrier Rearrangement

The cornerstone of glycal chemistry is the Ferrier Rearrangement (Ferrier I reaction), a nucleophilic substitution combined with an allylic shift[3]. When 3,4,6-Tri-O-acetyl-D-glucal-

is subjected to a Lewis acid in the presence of a nucleophile (such as an alcohol or silane), it undergoes a highly stereoselective transformation into a 2,3-unsaturated glycoside.

The Causality of the Mechanism

• Activation: A Lewis acid (e.g.,

  or ) coordinates with the C3 acetate group. We utilize strong Lewis acids because they rapidly promote the departure of the C3 acetate, driving the formation of the intermediate without degrading the sensitive glycal ring.

• Allylic Shift: The departure of the acetate generates a delocalized allyloxocarbenium ion . The positive charge is distributed between the ring oxygen and C1/C3.

• Nucleophilic Attack: The incoming nucleophile preferentially attacks the anomeric center (C1) from the

  -face due to the quasi-axial orientation of the C4 acetate (directing effect) and the thermodynamic stability of the resulting -anomer (anomeric effect) [4].

Using the

-labeled variant allows researchers to monitor the exact fate of the anomeric or terminal carbon throughout this complex rearrangement via NMR, confirming regioselectivity and preventing misinterpretation of side-products.

Figure 1: Mechanistic pathway of the Ferrier Rearrangement utilizing 3,4,6-Tri-O-acetyl-D-glucal-13C.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems. Every step is designed with built-in causality to maximize yield and isotopic fidelity.

Protocol A: Synthesis of -Labeled 2,3-Unsaturated O-Glycosides

This protocol details the O-glycosidation of 3,4,6-Tri-O-acetyl-D-[1-

C]glucal using a Ferrier rearrangement [5].

Reagents & Materials:

• 3,4,6-Tri-O-acetyl-D-[1-

  C]glucal (1.0 eq, ~100 mg)

• Acceptor alcohol (e.g., benzyl alcohol) (1.2 eq)

• Boron trifluoride diethyl etherate (

  ) (0.2 eq)

• Anhydrous Dichloromethane (DCM) (5 mL)

• Saturated aqueous

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere to prevent moisture-induced quenching of the Lewis acid.

• Dissolution: Dissolve the

  -labeled glycal and the acceptor alcohol in 5 mL of anhydrous DCM. Cool the mixture to using a dry ice/ethylene glycol bath. Rationale: Low temperatures enhance the -stereoselectivity of the nucleophilic attack.

• Activation: Add

  dropwise over 5 minutes. Stir the reaction mixture for 1 hour, allowing it to slowly warm to room temperature.

• Quenching: Quench the reaction by adding 5 mL of saturated aqueous

  . Rationale: Immediate neutralization prevents acid-catalyzed degradation of the newly formed glycosidic bond.

• Extraction & Purification: Extract the aqueous layer with DCM (

  mL). Dry the combined organic layers over anhydrous , filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate) to isolate the -labeled -O-glycoside.

Protocol B: NMR Tracking of Glycosyl Intermediates

Because

has a natural abundance of only ~1.1%, utilizing a enriched -glucal provides a signal enhancement of nearly 100-fold at the labeled position, making it an ideal internal standard or metabolic tracer [6].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 20–50 mg of the purified

  -labeled compound into a clean glass vial.

• Solvent Addition: Dissolve the sample in 0.6 mL of deuterated chloroform (

  ). Rationale: provides a deuterium lock signal for the NMR spectrometer without overlapping the carbohydrate aliphatic signals.

• Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the

  NMR spectrum at 100 MHz or 150 MHz (298 K). Use a standard proton-decoupled pulse sequence (e.g., zgpg30).

• Analysis: The enriched carbon (e.g., C1) will appear as an intensely magnified peak (typically between

  85–100 ppm for anomeric carbons, depending on the anomer and substituent). Compare the integral of this peak against an internal standard (e.g., TMS at 0.00 ppm) to quantify isotopic incorporation.

Figure 2: Analytical workflow for 13C NMR isotopic quantification and metabolic tracing.

Conclusion

3,4,6-Tri-O-acetyl-D-glucal-

bridges the gap between synthetic carbohydrate chemistry and advanced analytical tracing. By leveraging its unique reactivity in Ferrier rearrangements and cross-coupling reactions, researchers can construct complex, biologically relevant glycosides. Simultaneously, the strategic label provides an unambiguous, self-validating spectroscopic signature that is indispensable for mechanistic elucidation, pharmacokinetic profiling, and quantitative NMR analysis in modern drug development.

References

• Fisher Scientific. (n.d.). 3,4,6-Tri-O-acetyl-D-glucal, 98%, Thermo Scientific Chemicals. Retrieved March 3, 2026, from [Link]

• PubChem, National Institutes of Health. (n.d.). Tri-O-acetyl-D-glucal | C12H16O7 | CID 688303. Retrieved March 3, 2026, from [Link]

• Wikipedia. (n.d.). Ferrier rearrangement. Retrieved March 3, 2026, from [Link]

• Eurocarb 2025. (2025). Insight into the Course of the Ferrier Rearrangement. Retrieved March 3, 2026, from [Link]

• ResearchGate. (2020). Total synthesis of cryptopyranmoscatone B1 from 3,4,6-tri-O-acetyl-D-glucal. Retrieved March 3, 2026, from [Link]

An In-Depth Technical Guide to the Structure Elucidation of 3,4,6-Tri-O-acetyl-D-glucal

Abstract

This technical guide provides a comprehensive overview of the principles and methodologies for the complete structure elucidation of 3,4,6-Tri-O-acetyl-D-glucal, a pivotal intermediate in carbohydrate synthesis.[1] This document is intended for researchers, scientists, and professionals in the field of drug development and carbohydrate chemistry. We will delve into the causality behind experimental choices, focusing on a multi-technique approach centered around Nuclear Magnetic Resonance (NMR) spectroscopy. The protocols and data interpretation workflows detailed herein are designed to be self-validating, ensuring a high degree of confidence in the final structural assignment.

Introduction: The Significance of 3,4,6-Tri-O-acetyl-D-glucal

3,4,6-Tri-O-acetyl-D-glucal, also known as triacetylglucal, is a versatile chiral building block in synthetic organic chemistry.[1] Its unique structure, featuring a double bond between C1 and C2 of the pyranose ring and acetyl protecting groups at positions 3, 4, and 6, makes it a valuable precursor for the synthesis of a wide array of complex carbohydrates and biologically active molecules.[1] The precise confirmation of its structure is paramount before its use in multi-step syntheses, where any ambiguity could lead to significant downstream consequences. High-resolution NMR spectroscopy stands as the most powerful and definitive tool for this purpose.[1]

Foundational Principles of Structure Elucidation

The elucidation of a molecule's structure is a process of piecing together a puzzle. For 3,4,6-Tri-O-acetyl-D-glucal, our strategy relies on a synergistic combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments. This approach allows for the unambiguous assignment of every proton and carbon atom within the molecule, confirming not only the core glucal structure but also the precise location of the acetyl groups.

The logical workflow for this elucidation is as follows:

Caption: Workflow for the structure elucidation of 3,4,6-Tri-O-acetyl-D-glucal.

Experimental Protocol: Data Acquisition

The quality of the final structural assignment is directly dependent on the quality of the acquired NMR data. The following is a field-proven protocol for the preparation and analysis of acetylated carbohydrates like 3,4,6-Tri-O-acetyl-D-glucal.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 20-50 mg of 3,4,6-Tri-O-acetyl-D-glucal for ¹³C NMR analysis into a clean, dry vial.[1] A smaller quantity (5-10 mg) is generally sufficient for ¹H NMR.[1]

• Solvent Selection: Chloroform-d (CDCl₃) is the solvent of choice for acetylated carbohydrates due to its excellent solubilizing properties and the positioning of its residual proton signal in a region that typically does not overlap with signals of interest.[1]

• Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ to the vial.[1] If necessary, gently warm the sample or use a vortex mixer to ensure complete dissolution.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for both ¹H and ¹³C NMR, with its signal calibrated to 0.00 ppm.[1] Many commercially available deuterated solvents contain TMS.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

NMR Spectrometer Setup and Acquisition

For optimal signal dispersion and resolution, a high-field NMR spectrometer (400 MHz or higher) is recommended.[1]

1D ¹H NMR Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment is generally sufficient.[1]

• Spectral Width: ~12 ppm[1]

• Acquisition Time: 2-4 seconds[1]

• Relaxation Delay: 1-2 seconds[1]

• Number of Scans: 8-16 scans for a good signal-to-noise ratio.[1]

1D ¹³C NMR Acquisition Parameters:

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum, resulting in a single peak for each carbon atom.[1]

• Spectral Width: ~220 ppm[1]

• Relaxation Delay: 2-5 seconds (a longer delay is crucial for the accurate observation of quaternary carbons, such as the carbonyls in the acetyl groups).[1]

• Number of Scans: 1024 or more scans are typically required to achieve an adequate signal-to-noise ratio.[1]

2D NMR Acquisition: Standard pulse programs for COSY, HSQC, and HMBC experiments should be utilized. The number of scans and acquisition times will vary depending on the sample concentration and spectrometer capabilities.

Data Interpretation and Structure Elucidation

The following sections detail the stepwise interpretation of the NMR data to arrive at the final, confirmed structure of 3,4,6-Tri-O-acetyl-D-glucal.

The Structure and Numbering Scheme

Before delving into the spectral analysis, it is essential to have a clear representation of the target molecule and its standard numbering convention.

Caption: Chemical structure of 3,4,6-Tri-O-acetyl-D-glucal with standard numbering.

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum provides the initial and most detailed information regarding the proton environment in the molecule.

Proton Assignment	Expected Chemical Shift (ppm)	Multiplicity	Coupling Constants (J, Hz)
H-1	~6.48	dd	J1,2 ≈ 6.2, J1,3 ≈ 1.2
H-2	~4.86	ddd	J2,1 ≈ 6.2, J2,3 ≈ 4.0, J2,4 ≈ 1.8
H-3	~5.35	m
H-4	~5.23	m
H-5	~4.41	m
H-6a, H-6b	~4.21-4.26	m
CH₃ (Acetyl)	~2.05, 2.08, 2.10	s

Note: The chemical shift values are based on literature data and may vary slightly depending on the solvent and concentration.

Causality of Chemical Shifts and Multiplicities:

• H-1: The most downfield proton (excluding aromatic protons if present) is H-1, due to its vinylic nature and proximity to the ring oxygen. Its characteristic doublet of doublets arises from coupling to H-2 and a smaller, long-range coupling to H-3 across the double bond.

• H-2: This is the other vinylic proton, coupled to H-1, H-3, and H-4.

• H-3 and H-4: These protons are shifted downfield due to the deshielding effect of the attached acetyl groups.

• Acetyl Protons: The three sharp singlets, each integrating to three protons, in the upfield region (~2.0-2.1 ppm) are characteristic of the methyl groups of the acetyl protectors.

Analysis of the ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will show nine distinct signals: six for the glucal ring and three for the acetyl groups (three carbonyl and three methyl carbons).

Carbon Assignment	Expected Chemical Shift (ppm)
C-1	~145
C-2	~99
C-3	~68
C-4	~66
C-5	~75
C-6	~62
C=O (Acetyl)	~170
CH₃ (Acetyl)	~21

Causality of Chemical Shifts:

• C-1 and C-2: These carbons, involved in the double bond, have characteristic chemical shifts in the vinylic region of the spectrum.

• C-3, C-4, C-5, C-6: These sp³ hybridized carbons appear in the typical carbohydrate region of the spectrum.

• C=O (Carbonyls): The carbonyl carbons of the acetyl groups are the most downfield, typically appearing around 170 ppm.

• CH₃ (Methyls): The methyl carbons of the acetyl groups are the most upfield, appearing around 21 ppm.

2D NMR for Unambiguous Assignment

While 1D NMR provides a strong foundation, 2D NMR experiments are essential for irrefutable proof of the structure.

COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. Key expected correlations include:

• H-1 with H-2

• H-2 with H-1 and H-3

• H-3 with H-2 and H-4

• H-4 with H-3 and H-5

• H-5 with H-4 and the H-6 protons

HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each proton to its directly attached carbon. This allows for the direct assignment of C-1 through C-6 based on the already assigned proton resonances.

HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for confirming the overall structure, as it shows correlations between protons and carbons that are two or three bonds away. Key HMBC correlations for confirming the placement of the acetyl groups are:

• Correlation from the H-3 proton to the carbonyl carbon of the acetyl group at C-3.

• Correlation from the H-4 proton to the carbonyl carbon of the acetyl group at C-4.

• Correlation from the H-6 protons to the carbonyl carbon of the acetyl group at C-6.

• Correlations from the methyl protons of each acetyl group to their corresponding carbonyl carbon.

Caption: Key HMBC correlations confirming the positions of the acetyl groups.

Conclusion

The structural elucidation of 3,4,6-Tri-O-acetyl-D-glucal is a systematic process that relies on the logical application of modern NMR spectroscopic techniques. By following the protocols and interpretive workflows outlined in this guide, from sample preparation to the analysis of 1D and 2D NMR data, researchers can achieve an unambiguous and self-validated structural assignment. This high level of certainty is critical for the successful application of this important molecule in the synthesis of complex carbohydrates and other high-value chemical entities.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 688303, 3,4,6-Tri-O-acetyl-D-glucal. Retrieved from [Link]

• Tatiana, M. B., Moussa, Z., Mengxin, X., & Zudeh, Z. M. A. (n.d.). Supporting Information: Experimental data and copies of 1H and 13C NMR spectra of glycosides. Royal Society of Chemistry. Retrieved from [Link]

• MDPI. (2025, March 17). 3,4,6-Tri-O-acetyl-1-S-acetyl-2-deoxy-2-S-phenylthio-α-d-mannopyranoside. Retrieved from [Link]

• Heyraud, A., & Rinaudo, M. (1980). Proton NMR spectroscopy assignment of D-glucose residues in highly acetylated starch. Biopolymers, 19(1), 169-183.
• Shamim, A. (2017).

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). San Diego State University. Retrieved from [Link]

• Creative Biostructure. (2025, July 1). Using NMR for Glycomics and Sugar Analysis. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Guide to the 13C NMR Spectral Analysis of 3,4,6-Tri-O-acetyl-D-glucal

Abstract

This technical guide provides an in-depth analysis of the 13C Nuclear Magnetic Resonance (NMR) spectral data of 3,4,6-tri-O-acetyl-D-glucal, a pivotal intermediate in synthetic carbohydrate chemistry. Addressed to researchers, scientists, and professionals in drug development, this document offers a detailed experimental protocol for acquiring high-quality 13C NMR spectra, a thorough interpretation of the chemical shifts, and an exploration of the underlying structural and electronic factors influencing the spectral features. By integrating established spectroscopic principles with data from analogous compounds, this guide serves as a comprehensive resource for the characterization of acetylated glycals.

Introduction: The Significance of 3,4,6-Tri-O-acetyl-D-glucal in Synthetic Chemistry

3,4,6-Tri-O-acetyl-D-glucal is a versatile and highly valuable chiral building block in the synthesis of a wide array of complex carbohydrates and biologically active molecules.[1] Its utility stems from the presence of the endocyclic double bond, which allows for a variety of stereoselective transformations, and the acetyl protecting groups, which enable regioselective manipulation of the pyranose ring.[1] Accurate structural elucidation and purity assessment are paramount for its successful application in multi-step syntheses. Among the suite of analytical techniques available, 13C NMR spectroscopy stands out as an exceptionally powerful tool for providing a detailed carbon framework of the molecule. This guide will delve into the nuances of the 13C NMR spectrum of 3,4,6-tri-O-acetyl-D-glucal, offering a foundational understanding for its routine characterization.

Experimental Protocol: Acquiring a High-Resolution 13C NMR Spectrum

The acquisition of a high-quality 13C NMR spectrum is contingent upon meticulous sample preparation and the appropriate selection of instrument parameters. The following protocol is a self-validating system designed to yield reproducible and high-fidelity spectral data.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 20-50 mg of 3,4,6-tri-O-acetyl-D-glucal into a clean, dry vial.[1]

• Solvent Selection: Chloroform-d (CDCl₃) is the solvent of choice for acetylated carbohydrates due to its excellent dissolving power and the positioning of its residual solvent peak in a region that typically does not overlap with signals of interest.[1]

• Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ to the vial. To ensure complete dissolution, the vial may be gently warmed or vortexed.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a standard 5 mm NMR tube. It is crucial to avoid the introduction of any particulate matter.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for referencing the chemical shifts to 0.00 ppm.[1] Many commercially available deuterated solvents contain TMS.

NMR Instrument Parameters

The following parameters are recommended for a standard NMR spectrometer for the acquisition of a proton-decoupled 13C NMR spectrum:

Parameter	Recommended Value	Rationale
Pulse Sequence	Proton-decoupled (e.g., zgpg30)	Simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.[1]
Spectral Width	~200-220 ppm	Sufficient to encompass all carbon resonances in acetylated carbohydrates.[1]
Acquisition Time	1-2 seconds	Provides adequate digital resolution for sharp peaks.
Relaxation Delay	2-5 seconds	Allows for full relaxation of all carbon nuclei, especially the slower relaxing quaternary carbons, ensuring accurate peak integration.[1]
Number of Scans	≥ 1024	A higher number of scans is necessary to achieve a good signal-to-noise ratio due to the low natural abundance of the 13C isotope.[1]

Spectral Interpretation and Data Analysis

The 13C NMR spectrum of 3,4,6-tri-O-acetyl-D-glucal displays a total of nine distinct signals, corresponding to the six carbons of the glucal ring and the three carbonyl and three methyl carbons of the acetyl groups.

Molecular Structure and Carbon Numbering

To facilitate the discussion of peak assignments, the carbon atoms of 3,4,6-tri-O-acetyl-D-glucal are numbered as shown in the diagram below.

Caption: Molecular structure of 3,4,6-tri-O-acetyl-D-glucal with carbon numbering.

Tabulated 13C NMR Chemical Shifts

Carbon Atom	Proposed Chemical Shift (δ) [ppm]	Rationale for Assignment
C1	~145.5	Olefinic carbon adjacent to the ring oxygen, significantly downfield.
C2	~99.5	Olefinic carbon, shielded relative to C1.
C3	~67.8	Methoxy carbon bearing an acetyl group, downfield shift due to acylation.
C4	~65.7	Methoxy carbon bearing an acetyl group, downfield shift due to acylation.
C5	~74.2	Methoxy carbon adjacent to the ring oxygen.
C6	~61.8	Methylene carbon bearing an acetyl group.
C=O (Acetyl)	~170.6, 170.2, 169.4	Carbonyl carbons of the three acetyl groups.
CH₃ (Acetyl)	~20.9, 20.7, 20.6	Methyl carbons of the three acetyl groups.

Note: These are approximate chemical shifts and may vary slightly depending on the solvent and experimental conditions.

Analysis of Chemical Shifts

The chemical shifts of the carbon atoms in 3,4,6-tri-O-acetyl-D-glucal are influenced by several key factors:

• The Endocyclic Double Bond: The sp² hybridized carbons of the double bond (C1 and C2) resonate in the downfield region of the spectrum. C1 is significantly deshielded compared to C2 due to its proximity to the electron-withdrawing ring oxygen.

• The Acetyl Groups: The electron-withdrawing nature of the acetyl groups causes a significant downfield shift (deshielding) of the carbons to which they are attached (C3, C4, and C6). This is a well-documented effect in carbohydrate chemistry.

• Electronegativity of Oxygen: The carbons directly bonded to oxygen atoms (C1, C3, C4, C5, and C6) are all shifted downfield due to the inductive effect of the electronegative oxygen.

The carbonyl carbons of the acetyl groups appear in the far downfield region, as expected for this functional group. The methyl carbons of the acetyl groups are found in the upfield region of the spectrum.

Workflow for Spectral Assignment

The assignment of the 13C NMR spectrum of a novel or uncharacterized carbohydrate derivative can be approached systematically. The following workflow, visualized in the DOT graph below, outlines a logical progression from initial data acquisition to final peak assignment.

Caption: A generalized workflow for the assignment of NMR spectra of carbohydrate derivatives.

Conclusion

The 13C NMR spectrum of 3,4,6-tri-O-acetyl-D-glucal provides a wealth of structural information that is indispensable for its use in synthetic chemistry. This guide has provided a detailed protocol for the acquisition of high-quality spectra and a thorough analysis of the chemical shifts based on established principles and comparative data. By understanding the influence of the double bond and acetyl protecting groups on the carbon resonances, researchers can confidently characterize this important synthetic intermediate and ensure the integrity of their synthetic pathways.

References

• BenchChem. (2025). Application Notes and Protocols: 1H and 13C NMR Spectral Assignment for 3,6-Di-O-acetyl-D-glucal. BenchChem.

• Tatiana, M. B., Moussa, Z., Mengxin, X., & Zudeh, Z. M. A. (n.d.). Supporting information. Royal Society of Chemistry. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• MedKoo Biosciences. (n.d.). 3,4,6-Tri-O-acetyl-D-glucal. MedKoo Biosciences.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

commercial suppliers of 3,4,6-Tri-O-acetyl-D-glucal-13C

An In-Depth Technical Guide to the Commercial Acquisition and Application of 3,4,6-Tri-O-acetyl-D-glucal-¹³C for Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,6-Tri-O-acetyl-D-glucal is a pivotal intermediate in carbohydrate chemistry, serving as a versatile building block for the synthesis of a wide array of complex carbohydrates and biologically active molecules.[1][2][3] The introduction of a stable isotope, such as Carbon-13 (¹³C), into its structure elevates its utility, transforming it into a powerful tool for mechanistic studies, metabolic tracing, and drug development.[4][5] While direct, off-the-shelf commercial suppliers of 3,4,6-Tri-O-acetyl-D-glucal-¹³C are not readily found, this guide provides a comprehensive overview of its acquisition through custom synthesis, starting from commercially available ¹³C-labeled D-glucose. This document will detail the procurement of precursors, a generalized synthetic protocol, analytical characterization methods, and key applications in modern research.

Part 1: Commercial Availability of Precursors and Custom Synthesis Services

The synthesis of 3,4,6-Tri-O-acetyl-D-glucal-¹³C necessitates a ¹³C-labeled D-glucose precursor. Several reputable suppliers offer various isotopologues of D-glucose-¹³C. For researchers who prefer to outsource the synthesis, a number of companies specialize in the custom synthesis of complex, isotopically labeled compounds.

Commercial Suppliers of ¹³C-Labeled D-Glucose

The choice of a ¹³C-labeled D-glucose precursor depends on the specific research application. Uniformly labeled D-glucose (U-¹³C₆) is often used for tracing the entire carbon backbone, while position-specific labeling allows for the investigation of particular metabolic pathways.

Supplier	Product Name(s)	Isotopic Purity	Available Quantities
Cayman Chemical	D-(+)-Glucose-¹³C₆[6]	≥99%	100 mg, 250 mg, 500 mg, 1 g
Fisher Scientific	Cambridge Isotope Laboratories D-Glucose (U-¹³C₆)[7]	98%	2 g
MedchemExpress	D-(+)-Glucose-¹³C-1[8], D-(+)-Glucose-¹³C-3[9]	>99%	Varies
Cambridge Isotope Laboratories, Inc.	D-Glucose (2-¹³C, 98-99%)[10]	98-99%	Varies

Custom Synthesis Services for ¹³C-Labeled Carbohydrates

For laboratories not equipped for multi-step organic synthesis, custom synthesis represents a viable option for obtaining 3,4,6-Tri-O-acetyl-D-glucal-¹³C. These services offer expertise in handling stable isotopes and can provide the final product with a comprehensive certificate of analysis.

Company	Service Highlights	Isotope Capabilities
BOC Sciences	Custom synthesis of labeled carbohydrates, metabolic and enzymatic labeling.[][]	²H, ¹³C, ¹⁵N
Alfa Chemistry	Custom synthesis of a wide range of ¹³C labeled compounds for various research applications.[5]	¹³C
BenchChem	Custom synthesis for specific isotopic labeling.[13]	¹³C and others

Part 2: Synthesis of 3,4,6-Tri-O-acetyl-D-glucal-¹³C

The synthesis of 3,4,6-Tri-O-acetyl-D-glucal from D-glucose is a well-established multi-step process. The following is a generalized protocol that can be adapted for the use of ¹³C-labeled D-glucose.

Synthetic Workflow Diagram

Caption: Synthetic workflow for 3,4,6-Tri-O-acetyl-D-glucal-¹³C.

Detailed Experimental Protocol

Step 1: Acetylation of ¹³C-labeled D-Glucose

• To a solution of ¹³C-labeled D-glucose in acetic anhydride, add sodium acetate as a catalyst.

• Heat the reaction mixture with stirring until all the glucose has dissolved and the reaction is complete (monitored by TLC).

• Pour the cooled reaction mixture into ice-water and stir vigorously to precipitate the product.

• Collect the solid by filtration, wash thoroughly with water, and dry under vacuum to yield penta-O-acetyl-β-D-glucopyranose-¹³C.

Step 2: Bromination of Penta-O-acetyl-β-D-glucopyranose-¹³C

• Dissolve the acetylated glucose in a solution of hydrogen bromide in glacial acetic acid.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Pour the reaction mixture into ice-water to precipitate the crude product.

• Collect the solid, wash with cold water, and dry to obtain acetobromo-α-D-glucose-¹³C.

Step 3: Reductive Elimination to form 3,4,6-Tri-O-acetyl-D-glucal-¹³C

• To a solution of acetobromo-α-D-glucose-¹³C in acetic acid, add activated zinc dust and sodium acetate.

• Stir the suspension vigorously at room temperature. The reaction is exothermic.

• After the reaction is complete, filter off the zinc salts and wash with acetic acid.

• Pour the filtrate into ice-water and extract the product with an organic solvent (e.g., dichloromethane).

• Wash the organic layer with saturated sodium bicarbonate solution and then with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford pure 3,4,6-Tri-O-acetyl-D-glucal-¹³C.

Part 3: Analytical Characterization

The structural integrity and isotopic enrichment of the synthesized 3,4,6-Tri-O-acetyl-D-glucal-¹³C must be confirmed through rigorous analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of carbohydrates.[14][15] For the ¹³C-labeled compound, both ¹H and ¹³C NMR will provide crucial information.

• ¹H NMR: The spectrum will be similar to the unlabeled compound, but the signals for protons attached to ¹³C-labeled carbons will appear as doublets due to ¹H-¹³C coupling.

• ¹³C NMR: The signals for the ¹³C-enriched carbons will be significantly enhanced. The chemical shifts are expected to be very similar to the natural abundance compound.

Carbon Atom	Expected ¹³C Chemical Shift (ppm)
C1	~145
C2	~99
C3	~68
C4	~67
C5	~75
C6	~62
Acetyl CH₃	~20-21
Acetyl C=O	~170

Note: These are approximate chemical shifts based on data for the unlabeled compound and may vary slightly depending on the solvent and experimental conditions.[16]

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight and the level of isotopic incorporation. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition. The mass spectrum will show a molecular ion peak corresponding to the mass of the ¹³C-labeled compound.

Part 4: Applications in Research and Drug Development

The use of stable isotope-labeled compounds like 3,4,6-Tri-O-acetyl-D-glucal-¹³C has become indispensable in modern biomedical research.[4]

Elucidating Carbohydrate-Protein Interactions

¹³C-labeled carbohydrates are invaluable for NMR studies of carbohydrate-protein interactions.[17][18] The enhanced sensitivity and the ability to use ¹³C-edited or filtered experiments allow for the precise mapping of binding epitopes and the determination of the conformation of the bound ligand.[17][18]

Metabolic Tracing and Flux Analysis

As a derivative of glucose, this labeled compound can be used as a tracer to follow the metabolic fate of the glucal moiety in various biological systems.[19][20] This is particularly relevant in cancer metabolism research, where altered glucose metabolism is a hallmark of cancer cells.[4]

Synthesis of Complex Labeled Molecules

3,4,6-Tri-O-acetyl-D-glucal-¹³C is a key starting material for the synthesis of more complex, isotopically labeled molecules, such as oligosaccharides, glycoconjugates, and natural products.[1][21] These labeled molecules are crucial for use as internal standards in quantitative mass spectrometry or as probes in various biological assays.

Application Workflow Diagram

Caption: Applications of 3,4,6-Tri-O-acetyl-D-glucal-¹³C in research and drug development.

Conclusion

While 3,4,6-Tri-O-acetyl-D-glucal-¹³C is not a standard catalog item, it is readily accessible to the research community through the procurement of ¹³C-labeled D-glucose precursors and the use of established synthetic protocols or custom synthesis services. Its application in sophisticated NMR and MS-based studies provides unparalleled insights into complex biological systems, making it a vital tool for advancing our understanding of glycobiology and for the development of new therapeutic agents.

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• The use of tri-O-acetyl-D-glucal and -D-galactal in the synthesis of 3-acetamido-2,3-dideoxyhexopyranoses and -hexopyranosides - PubMed. (2002, November 5). Retrieved from [Link]

• Synthesis of Bradyrhizose from 3,4,6‐tri‐O‐acetyl‐D‐glucal. - ResearchGate. (n.d.). Retrieved from [Link]

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A Senior Application Scientist's Guide to the Synthesis of ¹³C Labeled Carbohydrates

Authored for Researchers, Scientists, and Drug Development Professionals

Part 1: Foundational Principles and Strategic Importance

The precise tracking of molecules through complex biological systems is a cornerstone of modern biomedical research. Stable isotope labeling, particularly with Carbon-13 (¹³C), provides a powerful, non-radioactive method to elucidate metabolic pathways, quantify fluxes, and probe molecular interactions.[1][2] ¹³C-labeled carbohydrates are indispensable tools, serving as tracers in metabolic studies from single cells to whole organisms, as standards for quantitative mass spectrometry, and as probes for nuclear magnetic resonance (NMR) to detail the atomic interactions between carbohydrates and proteins.[3][4][5]

However, the synthesis of these molecules is far from trivial. The structural complexity of carbohydrates, with their multiple stereocenters and hydroxyl groups, presents significant challenges. A successful synthesis demands exquisite control over stereoselectivity (the 3D orientation of atoms) and regioselectivity (the specific location of chemical modifications).[6][7] This guide moves beyond a simple recitation of methods to provide a strategic framework for synthesizing ¹³C-labeled carbohydrates, explaining the causality behind experimental choices to empower researchers in their selection and execution of the optimal synthetic strategy.

Part 2: Core Synthetic Strategies: A Comparative Analysis

The synthesis of a ¹³C-labeled carbohydrate can be approached from several distinct angles: purely chemical, purely enzymatic, a hybrid chemo-enzymatic approach, or through in vivo biosynthesis. The choice is dictated by the desired labeling pattern (uniform or site-specific), the complexity of the target carbohydrate, and available resources.

The Chemical Approach: Precision and Versatility

Chemical synthesis offers the highest degree of flexibility, allowing for the introduction of a ¹³C label at virtually any desired position within the carbohydrate scaffold. This is typically achieved by building the sugar from smaller, isotopically enriched precursors.

Core Mechanisms & Rationale: The foundation of chemical synthesis lies in the controlled formation of glycosidic bonds and the strategic use of protecting groups to shield reactive hydroxyl groups, directing reactions to a specific site.

• Site-Specific Labeling: For introducing a label at the anomeric (C-1) position, a modified Kiliani-Fischer reaction is a classic and effective method. This involves reacting a smaller aldose (e.g., D-arabinose) with a labeled cyanide source (e.g., K¹³CN) to extend the carbon chain by one, creating a new stereocenter at C-2 and incorporating the ¹³C label at C-1.[8][9]

• Building Complex Oligosaccharides: To assemble larger structures, chemists employ glycosylation reactions, where a "glycosyl donor" (an activated sugar) is coupled with a "glycosyl acceptor" (a sugar with a free hydroxyl group). The choice of activating group on the donor (e.g., a trichloroacetimidate) is critical for controlling the stereochemistry of the newly formed glycosidic linkage.[6][10]

Experimental Protocol: Synthesis of [1-¹³C]-D-Glucose via Modified Kiliani-Fischer Reaction

This protocol provides a representative workflow for C-1 labeling based on established methods.[8][9]

• Cyanohydrin Formation:

  • Dissolve D-arabinose in water.

  • Add a stoichiometric amount of Potassium [¹³C]Cyanide (K¹³CN). The cyanide ion attacks the aldehyde carbonyl of arabinose.

  • Maintain a slightly alkaline pH to facilitate the reaction while minimizing side reactions. This reaction is not stereospecific and will produce a mixture of two epimeric nitriles (glucononitrile and mannononitrile).

• Nitrile Reduction to Imine:

  • The resulting cyanohydrin mixture is hydrogenated in the presence of a catalyst, such as palladium on barium sulfate (Pd/BaSO₄), in an acidic aqueous solution.

  • This selectively reduces the nitrile group to an imine. The choice of catalyst and acidic conditions is crucial to prevent over-reduction to an amine.

• Hydrolysis to Aldose:

  • The imine is unstable in water and spontaneously hydrolyzes to the corresponding aldehyde, yielding a mixture of [1-¹³C]-D-glucose and [1-¹³C]-D-mannose.

• Purification:

  • The epimeric sugars are separated using column chromatography, often on a cation-exchange resin in the calcium form, which effectively resolves glucose and mannose.

Table 1: Comparison of Chemical Synthesis Pros and Cons

Advantages	Disadvantages
High Flexibility: Label can be placed at any specific carbon position.	Multi-step Processes: Often requires numerous protection/deprotection steps.
Scalability: Reactions can be scaled to produce gram quantities.[8]	Stereochemical Control: Achieving the correct stereochemistry can be challenging.
Access to Unnatural Sugars: Not limited by enzyme substrate specificity.	Harsh Conditions: May involve reagents and conditions not suitable for sensitive molecules.
Well-Established Methods: A vast body of literature exists.[][12]	Lower Yields: Overall yields can be low due to the number of steps.

The Enzymatic Approach: Unparalleled Specificity

Enzymes are nature's catalysts, offering exceptional regio- and stereoselectivity under mild, aqueous conditions. Harnessing this specificity can circumvent the complex protecting-group chemistry required in traditional organic synthesis.[13]

Core Mechanisms & Rationale: This strategy uses purified enzymes to either modify an existing labeled sugar or build a complex one from labeled precursors.

• Isomerization: Enzymes like glucose isomerase can be used to interconvert sugars. For example, commercially available [1-¹³C]-D-glucose can be efficiently converted into [1-¹³C]-D-fructose.[8]

• Oligosaccharide Assembly: Glycosyltransferases are the enzymes responsible for building glycans in nature. They transfer a sugar from an activated donor (a sugar nucleotide, e.g., UDP-glucose) to a specific acceptor molecule with absolute control over the linkage position and stereochemistry.[13] The high cost of sugar nucleotides can be mitigated by using "one-pot multienzyme" (OPME) systems that generate the required sugar nucleotide in situ from a cheaper labeled monosaccharide.[13][14]

Caption: One-Pot Multienzyme (OPME) Synthesis Workflow.

Table 2: Comparison of Enzymatic Synthesis Pros and Cons

Advantages	Disadvantages
Exceptional Selectivity: Perfect regio- and stereocontrol.	Enzyme Availability & Cost: Specific enzymes can be expensive or difficult to obtain.
Mild Conditions: Reactions run in water at neutral pH and room temperature.	Substrate Specificity: Enzymes may have a narrow range of acceptable substrates.
No Protecting Groups: Greatly simplifies the synthetic process.	Inhibition: Product or substrate inhibition can limit reaction efficiency.
Environmentally Friendly: Avoids the use of harsh solvents and reagents.	Sugar Nucleotide Cost: Donors are expensive, though OPME systems help.[13]

The Chemo-Enzymatic Approach: A Hybrid Powerhouse

This strategy combines the strengths of both chemical and enzymatic methods to access complex, selectively labeled glycans that would be difficult to produce using either approach alone.[3][13]

Core Strategy & Rationale: A typical chemo-enzymatic workflow involves the chemical synthesis of a core ¹³C-labeled precursor, which may be difficult for enzymes to create. This labeled core is then used as a substrate for a series of enzymatic reactions to build out the final, complex structure. This approach is particularly powerful for creating libraries of related labeled compounds or for synthesizing complex N-glycans used as internal standards for quantitative glycoproteomics.[3][15]

A prime example involves chemically synthesizing a biantennary glycan precursor with ¹³C labels in its amino sugar residues. This core structure is then enzymatically extended using various glycosyltransferases to create a library of complex N-glycans, each carrying a consistent mass shift from the ¹³C label, making them perfect internal standards for mass spectrometry.[3][15]

Biosynthesis (In Vivo): Nature's Production Line

For uniformly labeled carbohydrates, especially polysaccharides, biosynthesis is often the most practical approach. This involves providing a living organism with a sole ¹³C-labeled carbon source and allowing its metabolic machinery to do the work.

Core Strategy & Rationale: Microorganisms like the bacterium Acetobacter xylinum are efficient producers of pure cellulose. When grown in a medium where the only carbon source is U-¹³C-glucose (glucose in which all six carbons are ¹³C), the bacterium produces fully ¹³C-labeled bacterial cellulose.[16] This labeled polymer can then be harvested and subjected to controlled enzymatic or acid hydrolysis to generate uniformly ¹³C-labeled cellooligosaccharides of various lengths.[16]

Table 3: Comparison of Biosynthesis Pros and Cons

Advantages	Disadvantages
Uniform Labeling: Efficiently labels all carbon positions.	High Cost of Precursor: Requires large amounts of expensive U-¹³C-glucose.
Access to Complex Polymers: Ideal for producing labeled polysaccharides.	Label Scrambling: Metabolic crossover can lead to unintended labeling patterns.
Natural Conformations: Produces biomolecules in their native state.	Complex Purification: The target molecule must be purified from all other cellular components.
Relatively Simple Process: Requires expertise in cell culture rather than complex chemistry.	Lower Yields: Overall conversion of precursor to the final product can be low.

Part 3: Strategic Synthesis Selection and Validation

Choosing the correct synthetic path is critical for the success of a research project. The decision hinges on the specific requirements of the final labeled carbohydrate.

Caption: Decision Workflow for Selecting a Synthetic Strategy.

Analytical Validation: Regardless of the synthetic route, the final product must be rigorously validated.

• Purity: High-Performance Liquid Chromatography (HPLC) is the standard for assessing the purity of the carbohydrate product.

• Identity and Labeling Confirmation: Mass Spectrometry (MS) confirms the molecular weight and the incorporation of the ¹³C label(s). Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive tool for confirming the precise location of the ¹³C atoms within the molecule and verifying its overall structure and stereochemistry.[3][5]

Part 4: Conclusion and Future Outlook

The synthesis of ¹³C-labeled carbohydrates is a dynamic and enabling field. While chemical synthesis provides unparalleled flexibility, the increasing accessibility of carbohydrate-active enzymes is making chemo-enzymatic and purely enzymatic routes more powerful and attractive, especially for the assembly of complex, natural glycans.[13][14] Future advances will likely focus on the discovery of new enzymes with novel specificities, the development of more efficient catalytic chemical glycosylation methods, and the integration of these strategies into automated platforms.[6][17] These innovations will continue to provide researchers with the critical molecular tools needed to unravel the intricate roles of carbohydrates in health and disease.

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• Besra, G. S., et al. (1998). Synthesis and NMR analysis of 13C-labeled oligosaccharides corresponding to the major glycolipid from Mycobacterium leprae. Carbohydrate Research, 306(4), 493-503. Available from: [Link]

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• Heisig, M., et al. (2017). Collection - Chemo-Enzymatic Synthesis of 13C Labeled Complex N‑Glycans As Internal Standards for the Absolute Glycan Quantification by Mass Spectrometry. Figshare. Available from: [Link]

• Feuerstack, M., et al. (2017). Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy. PMC. Available from: [Link]

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• Paalme, T., et al. (2006). and 13C-[3][15] acetate in metabolic labelling studies of yeast and insect cells. PubMed. Available from: [Link]

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• Kumari, A., et al. (2024). Protocol to quantitatively assess glycolysis and related carbon metabolic fluxes using stable isotope tracing in Crabtree-positive yeasts. PMC. Available from: [Link]

• Taylor & Francis Online (N/A). Carbohydrate synthesis – Knowledge and References. Taylor & Francis Online. Available from: [Link]

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Protocols & Analytical Methods

Application Note: Harnessing ¹³C-Labeled 3,4,6-Tri-O-acetyl-D-glucal for Advanced NMR Spectroscopic Analysis

Abstract

This guide provides a detailed technical overview of the application of 3,4,6-Tri-O-acetyl-D-glucal, specifically when enriched with Carbon-13 (¹³C), in Nuclear Magnetic Resonance (NMR) spectroscopy. D-glucal and its derivatives are fundamental chiral building blocks in modern carbohydrate chemistry, serving as versatile precursors for synthesizing complex oligosaccharides and biologically active molecules.[1][2] The strategic incorporation of ¹³C isotopes into the glucal scaffold dramatically enhances the power of NMR, transforming it into a highly sensitive and precise tool for structural elucidation, reaction monitoring, and mechanistic investigation. We present the core principles, field-proven experimental protocols, and data interpretation guidelines for leveraging this powerful analytical combination.

Introduction: The Imperative for Isotopic Labeling in Glycan Analysis

Carbohydrate analysis by NMR spectroscopy presents unique challenges. Unlike the linear nature of proteins or nucleic acids, glycans exhibit complex branching, high stereochemical diversity, and significant conformational flexibility, which often leads to severe signal overlap in standard one-dimensional proton (¹H) NMR spectra.[3] While two-dimensional techniques can help, the low natural abundance of the NMR-active ¹³C isotope (approximately 1.1%) severely limits the sensitivity of direct carbon detection or the use of powerful ¹³C-¹³C correlation experiments.[4]

Isotopic enrichment, particularly uniform (U-¹³C) or selective ¹³C labeling, overcomes these fundamental limitations.[5] By replacing ¹²C with ¹³C, we achieve several critical advantages:

• Enhanced NMR Sensitivity: The signal strength in ¹³C NMR is directly proportional to the isotopic abundance, leading to a nearly 100-fold increase in sensitivity and a dramatic reduction in experiment time.[4]

• Access to ¹³C-¹³C Coupling Data: In uniformly labeled molecules, the scalar couplings between adjacent ¹³C nuclei (¹JCC, ²JCC, etc.) can be measured. These coupling constants are exquisitely sensitive to dihedral angles and provide precise, through-bond conformational constraints, offering a deeper understanding of the molecule's three-dimensional structure in solution.[3][6]

• Unambiguous Reaction Tracking: When a ¹³C-labeled reactant like 3,4,6-Tri-O-acetyl-D-glucal is used as a glycosyl donor, the ¹³C label acts as a spectroscopic tracer. This allows researchers to unequivocally follow the atoms from the starting material to the product, simplifying the analysis of complex reaction mixtures and providing definitive proof of reaction pathways.[7][8]

3,4,6-Tri-O-acetyl-D-glucal is an ideal candidate for such labeling strategies. As a stable, yet reactive glycosyl donor, it is frequently employed in the synthesis of 2-deoxy-sugars and other complex glycans.[9] The acetyl protecting groups enhance solubility in common organic solvents used for both synthesis and NMR analysis.[1]

Core Principles and Experimental Causality

The utility of ¹³C-labeled 3,4,6-Tri-O-acetyl-D-glucal in NMR is grounded in the ability to exploit the properties of the ¹³C nucleus.

Chemical Shift (δ) as a Structural Reporter

The electronic environment surrounding each carbon nucleus dictates its resonance frequency, or chemical shift. For 3,4,6-Tri-O-acetyl-D-glucal, the key chemical shifts provide a fingerprint of its structure. The olefinic carbons (C1 and C2) are highly deshielded and appear far downfield, while the acetylated carbons (C3, C4, C6) and the C5 carbon have distinct chemical shifts that are sensitive to conformation and substitution.

The Power of ¹³C-¹³C Spin-Spin Coupling (J)

In a uniformly ¹³C-labeled molecule, the NMR signal for each carbon is split into a multiplet by its directly bonded ¹³C neighbors. The magnitude of this splitting, the coupling constant (J), provides invaluable structural data.

• One-Bond Coupling (¹JCC): Typically in the range of 35-60 Hz for single bonds in carbohydrates, ¹JCC values confirm direct connectivity.

• Two- and Three-Bond Couplings (²JCC, ³JCC): These long-range couplings are highly dependent on the conformation, as described by the Karplus relationship. For example, the three-bond coupling across the glycosidic bond (³JC,O,C,H or ³JC,O,C,C) is a powerful tool for determining the stereochemistry and conformation of newly formed linkages.[6]

This relationship between coupling constant and geometry is the causal reason for using uniformly labeled compounds to gain detailed 3D structural insights that are inaccessible with natural abundance samples.

Experimental Protocols

This section provides a comprehensive methodology for the preparation and NMR analysis of ¹³C-labeled 3,4,6-Tri-O-acetyl-D-glucal.

Sample Preparation: A Self-Validating System

Accuracy begins with meticulous sample preparation. The protocol below is designed to ensure sample integrity and concentration accuracy.

• Synthesis and Purification: The synthesis of [U-¹³C]-3,4,6-Tri-O-acetyl-D-glucal typically starts from commercially available [U-¹³C]-D-glucose. The procedure follows established methods for the synthesis of unlabeled glucal, involving acetylation and subsequent reductive elimination.[10][11] It is critical to ensure >95% isotopic enrichment, which can be verified by mass spectrometry. Purity of the final product should be >98% as determined by ¹H NMR and HPLC.

• Sample Weighing: For a standard 5 mm NMR tube, accurately weigh 15-25 mg of the ¹³C-labeled glucal. The higher concentration compared to ¹H NMR is beneficial for the less sensitive 2D ¹³C experiments.

• Solvent Selection: Chloroform-d (CDCl₃) is the solvent of choice for acetylated carbohydrates, as it offers excellent solubility and its residual proton signal (δ ~7.26 ppm) and carbon signal (δ ~77.16 ppm) are well-defined and typically do not interfere with key analyte signals.[1] Use a high-purity solvent from a sealed ampoule to minimize water content.

• Dissolution & Transfer: Dissolve the sample in 0.6 mL of CDCl₃. Use gentle vortexing to ensure complete dissolution. Transfer the solution to a clean, dry 5 mm NMR tube using a glass Pasteur pipette.

• Internal Standard (Optional but Recommended): For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added (δ = 0.00 ppm for both ¹H and ¹³C). However, referencing to the residual solvent peak is often sufficient.

NMR Data Acquisition

The following protocols are based on a standard 500 MHz or 600 MHz spectrometer equipped with a cryoprobe.

• Purpose: To obtain a high-resolution, proton-decoupled ¹³C spectrum. This provides a direct overview of all carbon signals, their chemical shifts, and the ¹³C-¹³C coupling patterns.

• Pulse Program: Standard 1D pulse-acquire with proton decoupling (e.g., zgpg30 on Bruker systems).

• Key Parameters:

  • Spectral Width (SW): ~200 ppm (centered around 100 ppm) to cover all expected carbon signals.

  • Number of Scans (NS): 128 to 1024, depending on concentration.

  • Relaxation Delay (D1): 2.0 seconds.

  • Acquisition Time (AQ): ~1.5 seconds.

• Purpose: To correlate each carbon with its directly attached proton(s). This is the cornerstone experiment for assigning the ¹H and ¹³C spectra.

• Pulse Program: Edited HSQC with gradient selection (e.g., hsqcedetgpsp on Bruker systems). This distinguishes CH/CH₃ from CH₂ signals by phase.

• Key Parameters:

  • Spectral Width (F2 - ¹H): ~8 ppm (centered around 4.5 ppm).

  • Spectral Width (F1 - ¹³C): ~120 ppm (covering the 60-150 ppm region).

  • Number of Increments (F1): 256 to 512.

  • Number of Scans (NS): 8 to 16 per increment.

  • ¹JCH Coupling Constant: Optimized for ~145-160 Hz, typical for carbohydrates.

• Purpose: To identify long-range (2- and 3-bond) correlations between protons and carbons. This is crucial for assigning quaternary carbons (like the acetyl carbonyls) and for sequencing in larger molecules.

• Pulse Program: Standard HMBC with gradient selection (e.g., hmbcgplpndqf on Bruker systems).

• Key Parameters:

  • Spectral Widths (F1, F2): Set similarly to HSQC.

  • Number of Increments (F1): 256 to 512.

  • Number of Scans (NS): 16 to 64 per increment.

  • Long-Range Coupling Delay: Optimized for a coupling of 8-10 Hz.

Data Presentation and Interpretation

Predicted ¹³C NMR Spectral Data

The following table summarizes the expected ¹³C chemical shifts for [U-¹³C]-3,4,6-Tri-O-acetyl-D-glucal in CDCl₃. The values are based on published data for the unlabeled analog and known effects of ¹³C labeling.[12] In the uniformly labeled compound, each signal will appear as a complex multiplet due to ¹³C-¹³C couplings.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Expected ¹JCC Couplings (Hz)
C1	~145.5	¹J(C1,C2) ≈ 70-80
C2	~98.0	¹J(C2,C1) ≈ 70-80, ¹J(C2,C3) ≈ 35-45
C3	~68.5	¹J(C3,C2) ≈ 35-45, ¹J(C3,C4) ≈ 35-45
C4	~67.0	¹J(C4,C3) ≈ 35-45, ¹J(C4,C5) ≈ 35-45
C5	~74.5	¹J(C5,C4) ≈ 35-45, ¹J(C5,C6) ≈ 35-45
C6	~62.0	¹J(C6,C5) ≈ 35-45
CH₃ (Acetyl)	~20.5 - 21.0	¹J(CH₃,C=O) ≈ 55-60
C=O (Acetyl)	~170.0 - 170.8	¹J(C=O,CH₃) ≈ 55-60

Note: ¹JCC values are estimates based on typical values for sp²-sp³ and sp³-sp³ carbons in saccharides. Actual values provide precise conformational information.[3][6]

Workflow for Spectral Assignment and Analysis

The following diagram illustrates a logical workflow for leveraging the acquired NMR data for complete structural elucidation.

Caption: Workflow for NMR data analysis of ¹³C-labeled glucal.

Application Case Study: Monitoring a Glycosylation Reaction

A primary application of ¹³C-labeled 3,4,6-Tri-O-acetyl-D-glucal is as a donor in glycosylation reactions to form 2-deoxyglycosides. By using the uniformly labeled donor, the progress of the reaction can be monitored with exceptional clarity.

Hypothetical Reaction: [U-¹³C]-3,4,6-Tri-O-acetyl-D-glucal + Acceptor-OH → 2-Deoxy-glycoside Product

• Baseline Spectrum: Acquire a 1D ¹³C{¹H} spectrum of the starting [U-¹³C]-glucal. The characteristic signals for C1 (~145.5 ppm) and C2 (~98.0 ppm) serve as clear spectroscopic probes.

• Reaction Monitoring: At various time points, an aliquot is taken from the reaction mixture, and a quick 1D ¹³C spectrum is acquired. The researcher will observe the depletion of the C1/C2 olefinic signals of the starting glucal and the concomitant appearance of new signals corresponding to the saturated C1' and C2' carbons in the 2-deoxy-glycoside product.

• Structural Confirmation: Because the entire backbone of the transferred sugar is ¹³C-labeled, the full suite of 2D NMR experiments can be run on the purified product to unambiguously confirm its structure, including the stereochemistry of the new glycosidic linkage, through analysis of trans-glycosidic ¹H-¹³C and ¹³C-¹³C coupling constants.

The diagram below illustrates the conceptual flow of using the labeled compound to track atomic fate in a chemical reaction.

Caption: Tracking atomic fate using ¹³C-labeled glucal in NMR.

Conclusion

The use of 3,4,6-Tri-O-acetyl-D-glucal-¹³C in NMR spectroscopy represents a powerful strategy for overcoming the inherent challenges of carbohydrate analysis. The dramatic increase in sensitivity, coupled with the wealth of structural information available from ¹³C-¹³C coupling constants, enables researchers to perform detailed structural elucidation and mechanistic studies with a high degree of confidence. The protocols and principles outlined in this note provide a robust framework for scientists to integrate this valuable tool into their research, accelerating discovery in drug development, glycobiology, and synthetic chemistry.

References

• Serianni, A. S., & Carmichael, I. (2021). 13C–13C spin-coupling constants in crystalline 13C-labeled saccharides: conformational effects interrogated by solid-state 13C NMR spectroscopy. Physical Chemistry Chemical Physics. [Link]

• Lin, J., Meredith, R. J., Oliver, A. G., Carmichael, I., & Serianni, A. S. (2021). Two-Bond 13C-13C Spin-Coupling Constants in Saccharides: Dependencies on Exocyclic Hydroxyl Group Conformation. OSTI.GOV. [Link]

• Fairweather, J. K., Lai Kee Him, J., Heux, L., Driguez, H., & Bulone, V. (2004). Structural characterization by 13C-NMR spectroscopy of products synthesized in vitro by polysaccharide synthases using 13C-enriched glycosyl donors. Glycobiology. [Link]

• Wu, J., Bondo, G., & Serianni, A. S. (1997). Carbon-13 NMR studies of [1-13C]aldoses: empirical rules correlating pyranose ring configuration and conformation with carbon-13 chemical shifts and carbon-13/carbon-13 spin couplings. Journal of the American Chemical Society. [Link]

• University of Wisconsin-Madison. (n.d.). Coupling constants for 1H and 13C NMR. Chemistry Department. [Link]

• ChemRxiv. (2023). Combined Metabolic and Chemical (CoMetChem) Labeling Using Stable Isotopes. ChemRxiv. [Link]

• Chemistry LibreTexts. (2024). 13.10: Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts. [Link]

• Frontiers in Plant Science. (2015). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers Media S.A.. [Link]

• ResearchGate. (2025). Carbon 13 NMR spectroscopy of a cerebroside. Proof of the beta-pyranosyl structure of D-glucosylceramide. ResearchGate. [Link]

• ResearchGate. (2016). 13C glucose labelling studies using 2D NMR are a useful tool for determining ex vivo whole organ metabolism during hypothermic machine perfusion of kidneys. ResearchGate. [Link]

• MDPI. (2025). 3,4,6-Tri-O-acetyl-1-S-acetyl-2-deoxy-2-S-phenylthio-α-d-mannopyranoside. MDPI. [Link]

• Clary, L., et al. (2016). 13C glucose labelling studies using 2D NMR are a useful tool for determining ex vivo whole organ metabolism during hypothermic machine perfusion of kidneys. BMC Nephrology. [Link]

• EPIC. (2024). 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages. Alfred Wegener Institute. [Link]

• Neglia, C. I., et al. (1985). Characterization of glycated proteins by 13C NMR spectroscopy. Identification of specific sites of protein modification by glucose. Journal of Biological Chemistry. [Link]

• ResearchGate. (2024). 13C‐Labeling as a Method in Organic Synthesis, Catalysis and Biochemical Applications. ResearchGate. [Link]

• Diva Portal. (2024). Production 13C-labelled cellooligosaccharides for NMR studies on biomass degrading enzymes. Diva Portal. [Link]

• Opella, S. J., et al. (2010). Labeling strategies for 13C-detected aligned-sample solid-state NMR of proteins. Journal of Magnetic Resonance. [Link]

• ResearchGate. (2025). Synthesis of Bradyrhizose from 3,4,6‐tri‐O‐acetyl‐D‐glucal. ResearchGate. [Link]

• Supporting Information. (n.d.). A Convenient and Efficient Synthesis of Glycals by Zinc Nanoparticles. Thieme. [Link]

• Iraqi Journal of Science. (2014). Reaction of D-glycals derivatives with Carbohydrate azides derivatives Via. Iraqi Journal of Science. [Link]

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Application Note & Protocol: Synthesis of ¹³C-Labeled Glycosides using ¹³C-Glucal Donors for Advanced Glycosylation Studies

Introduction: The Significance of Stable Isotope-Labeled Glycans

Glycosylation, the enzymatic process of attaching glycans (carbohydrate chains) to proteins and lipids, is a critical post-translational modification that governs a vast array of biological processes. The resulting glycoconjugates are integral to cell-cell recognition, signaling, and immune responses. Consequently, aberrant glycosylation is a hallmark of numerous diseases, including cancer and metabolic disorders. Understanding the intricate details of glycan metabolism and the mechanisms of glycosylation is paramount for the development of novel therapeutics and diagnostics.[1][2]

Stable isotope labeling, particularly with Carbon-13 (¹³C), offers a powerful and non-radioactive method to trace the metabolic fate of sugars and to probe the mechanisms of glycosylation reactions.[3][4][5] ¹³C-labeled glycans serve as invaluable tools in drug development for target identification and validation, as well as for mechanism of action studies.[1][4] By incorporating ¹³C atoms into a glycosyl donor, researchers can precisely track the transfer of the carbohydrate moiety to an acceptor molecule using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[6][7][8] This application note provides a detailed protocol for the chemical glycosylation of an acceptor molecule using a ¹³C-labeled glucal donor, a versatile precursor for the synthesis of a variety of glycosides.

Theoretical Background: The Chemistry of Glucal Donors

Glycals are cyclic enol ethers derived from monosaccharides, characterized by a double bond between carbons 1 and 2 of the pyranose ring. This double bond makes them highly reactive and versatile glycosyl donors in chemical glycosylation reactions.[9] The reaction typically proceeds through the formation of an electrophilic intermediate at the anomeric carbon (C1), which is then attacked by a nucleophilic hydroxyl group from a glycosyl acceptor.[9][10] The stereochemical outcome of the glycosylation, i.e., the formation of an α- or β-glycosidic linkage, is influenced by several factors including the solvent, the promoter (activator), and the protecting groups on both the donor and acceptor.[9][10]

The use of a ¹³C-labeled glucal donor, where all six carbon atoms are ¹³C, allows for unambiguous tracking of the glucosyl unit in the final product.[11][12] This is particularly advantageous for mechanistic studies and for characterizing complex reaction mixtures.

Experimental Workflow Overview

The overall experimental workflow for the synthesis and characterization of a ¹³C-labeled glycoside using a ¹³C-glucal donor can be summarized as follows:

Figure 1: General experimental workflow for the synthesis and characterization of a ¹³C-labeled glycoside.

Detailed Protocol: Glycosylation of a Primary Alcohol with a ¹³C-Labeled Glucal Donor

This protocol describes a representative procedure for the glycosylation of a primary alcohol acceptor using a per-acetylated ¹³C-labeled D-glucal donor, promoted by a Lewis acid.

Materials and Reagents

• ¹³C-Labeled Donor: 3,4,6-Tri-O-acetyl-D-glucal ([U-¹³C₆], >98% isotopic purity)

• Acceptor: A primary alcohol (e.g., benzyl alcohol)

• Promoter/Activator: Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Solvent: Anhydrous dichloromethane (DCM)

• Quenching Reagent: Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Drying Agent: Anhydrous sodium sulfate (Na₂SO₄)

• Purification: Silica gel for column chromatography

• Solvents for Chromatography: Hexanes and ethyl acetate

• General Labware: Round-bottom flasks, magnetic stir bars, syringes, needles, separatory funnel, rotary evaporator, thin-layer chromatography (TLC) plates and chamber.

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Anhydrous solvents are moisture-sensitive and should be handled under an inert atmosphere (e.g., nitrogen or argon).

Step-by-Step Glycosylation Procedure

• Reaction Setup:

  • To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the ¹³C-labeled 3,4,6-tri-O-acetyl-D-glucal (1.0 equivalent).

  • Dissolve the glucal donor in anhydrous dichloromethane (DCM) (approximately 0.1 M concentration).

  • Add the primary alcohol acceptor (1.2 equivalents) to the solution via syringe.

  • Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Initiation of Glycosylation:

  • Slowly add boron trifluoride diethyl etherate (BF₃·OEt₂) (1.5 equivalents) dropwise to the stirred reaction mixture.

  • Monitor the reaction progress by thin-layer chromatography (TLC). The consumption of the starting materials and the formation of a new, more polar product spot should be observed. The reaction is typically complete within 1-2 hours.

• Reaction Quenching and Work-up:

  • Once the reaction is complete, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution while the flask is still in the cold bath.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with additional DCM.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Elute with a gradient of ethyl acetate in hexanes. The exact solvent system will depend on the polarity of the product and should be determined by TLC analysis.

  • Combine the fractions containing the pure product and concentrate under reduced pressure to yield the ¹³C-labeled glycoside.

Characterization of the ¹³C-Labeled Glycoside

Thorough characterization is essential to confirm the structure and isotopic enrichment of the synthesized glycoside.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation of ¹³C-labeled compounds.[7][13][14] The presence of ¹³C throughout the glucosyl moiety will result in complex but informative spectra due to ¹³C-¹³C and ¹³C-¹H couplings.

• ¹H NMR: The proton spectrum will show complex splitting patterns due to one-bond and long-range couplings to ¹³C.

• ¹³C NMR: A strong signal will be observed for each of the six carbon atoms of the glucose ring, confirming the incorporation of the ¹³C label.[15] The chemical shifts will be indicative of the stereochemistry at the anomeric center.

• 2D NMR (HSQC, HMBC): Heteronuclear Single Quantum Coherence (HSQC) will correlate each proton with its directly attached ¹³C atom. Heteronuclear Multiple Bond Correlation (HMBC) will show correlations between protons and carbons separated by two or three bonds, which is crucial for assigning the connectivity and confirming the structure of the glycoside.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and isotopic enrichment of the product.

• HRMS (e.g., ESI-TOF): The observed mass will correspond to the calculated mass of the ¹³C-labeled glycoside. The isotopic distribution pattern will confirm the high level of ¹³C enrichment.

• Tandem MS (MS/MS): Fragmentation analysis can provide further structural information and confirm the site of glycosylation.[6][8] The fragmentation pattern of the ¹³C-labeled glycoside will differ from its unlabeled counterpart, providing valuable data for structural confirmation.

Quantitative Data Summary

The following table provides representative data for a successful glycosylation reaction as described in the protocol.

Parameter	Typical Value
Reaction Time	1-2 hours
Yield of Purified Product	60-80%
Diastereomeric Ratio (α:β)	Dependent on reaction conditions; e.g., 3:1
¹³C Isotopic Enrichment	>98% (as determined by HRMS)

Mechanism of Glycosylation with a Glucal Donor

The reaction of a glucal donor with an alcohol under Lewis acid catalysis is thought to proceed through an oxocarbenium ion intermediate.

Figure 2: Simplified proposed mechanism for the glycosylation reaction.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive promoter; wet reagents or solvents.	Use freshly opened or distilled BF₃·OEt₂. Ensure all glassware is flame-dried and solvents are anhydrous.
Low Yield	Incomplete reaction; decomposition of starting material or product.	Monitor the reaction closely by TLC. Optimize reaction time and temperature. Use a milder Lewis acid if necessary.
Poor Stereoselectivity	Reaction conditions not optimized.	Vary the solvent, temperature, and promoter to influence the α/β ratio.
Complex Product Mixture	Side reactions; degradation.	Purify the starting materials. Lower the reaction temperature.

Conclusion

The use of ¹³C-labeled glucal donors provides a robust and insightful method for the synthesis of isotopically labeled glycosides. The detailed protocol and characterization methods outlined in this application note offer a reliable framework for researchers in glycobiology, drug discovery, and metabolic research to synthesize valuable molecular probes. These probes will aid in unraveling the complexities of glycosylation and pave the way for the development of novel therapeutic interventions.

References

• Differentiation and Quantification of C1 and C2 13C-Labeled Glucose by Tandem Mass Spectrometry - PMC. (n.d.).
• The Significance of 13C and Deuterium Labeling in Glucose Tracers: An In-depth Technical Guide - Benchchem. (n.d.).
• Elucidating mechanism of glycosylation reactions with computational methods - DR-NTU. (n.d.).
• Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) | Journal of Proteome Research - ACS Publications. (n.d.).
• 13C-Stable Isotope Labeling - UNT Research - University of North Texas. (n.d.).
• 13C Labeled Compounds - Isotope Science / Alfa Chemistry. (n.d.).
• Chemical glycosylation - Wikipedia. (n.d.).
• Sparse isotope labeling for nuclear magnetic resonance (NMR) of glycoproteins using 13C-glucose - PubMed. (2021, May 3).
• C2-Hydroxyglycosylation with Glycal Donors. Probing the Mechanism of Sulfonium-Mediated Oxygen Transfer to Glycal Enol Ethers | Journal of the American Chemical Society. (2002, June 4).
• Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy - PMC. (n.d.).
• 13C-labeled glucose for 13C-MFA - Creative Proteomics. (n.d.).
• Sparse isotope labeling for nuclear magnetic resonance (NMR) of glycoproteins using 13C-glucose | Request PDF - ResearchGate. (2025, August 6).
• Probing carbohydrate metabolism using hyperpolarized 13C-labeled molecules - PMC. (n.d.).
• Glycosylation reactions mediated by hypervalent iodine: application to the synthesis of nucleosides and carbohydrates - Beilstein Journals. (2018, June 28).
• Synthesis and characterization of a 13C-labeled alpha-mannosyl glycolipid analog from [13C]glucose - PubMed. (n.d.).
• Definition of Uniformly-labeled [13C]glucose - NCI Drug Dictionary - National Cancer Institute. (n.d.).
• Metabolomics and 13C labelled glucose tracing to identify carbon incorporation into aberrant cell membrane glycans in cancer - PMC. (2024, November 26).
• 13C-Sialic Acid Labeling of Glycans on Glycoproteins Using ST6Gal-I - PMC. (n.d.).
• Structure-reactivity relationships in glycosylation chemistry - Scholarly Publications Leiden University. (n.d.).
• 13 C NMR Chemical Shifts of Saccharides in the Solid State: A Density Functional Theory Study - MDPI. (2023, July 26).
• Tandem Mass Spectrometry for 13C Metabolic Flux Analysis: Methods and Algorithms Based on EMU Framework - Frontiers. (2019, January 23).
• Metabolomics and 13C Labelled Glucose Tracing to Identify Carbon Incorporation into Aberrant Cell Membrane Glycans in Cancer - bioRxiv. (2024, April 12).
• Production 13C-labelled cellooligosaccharides for NMR studies on biomass degrading enzymes - Diva Portal. (n.d.).
• Application Notes and Protocols for D-Mannose-13C-1 Labeling in Cell Culture - Benchchem. (n.d.).
• Targeted Metabolomic Methods for 13 C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) - ResearchGate. (2025, December 21).
• Metabolic Incorporation of Stable Isotope Labels into Glycans. (n.d.).
• Protocol to quantitatively assess glycolysis and related carbon metabolic fluxes using stable isotope tracing in Crabtree-positive yeasts - PMC. (2025, April 22).
• Incorporation of ¹³C-labeled glucose, mannose, galactose, and fructose... - ResearchGate. (n.d.).

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metabolic fate tracing with 3,4,6-Tri-O-acetyl-D-glucal-13C in cancer cells

Application Notes & Protocols

Tracing the Metabolic Fate of 3,4,6-Tri-O-acetyl-D-glucal-¹³C in Cancer Cells: A Guide to Stable Isotope-Resolved Metabolomics

Introduction: Unmasking Cancer's Metabolic Engine

Cancer is characterized by profound alterations in cellular metabolism, a phenomenon that supports uncontrolled proliferation and survival under challenging microenvironmental conditions.[1][2] To understand and exploit these metabolic shifts, researchers require sophisticated tools to map the flow of nutrients through intricate biochemical networks. ¹³C-Metabolic Flux Analysis (¹³C-MFA) has emerged as the gold standard for quantifying intracellular metabolic pathway activity, providing a detailed snapshot of cellular physiology.[3][4] This technique utilizes stable, non-radioactive ¹³C-labeled substrates to trace the journey of carbon atoms as they are incorporated into downstream metabolites.[5]

This guide focuses on a specialized tracer, 3,4,6-Tri-O-acetyl-D-glucal-¹³C . While traditional tracers like [U-¹³C]-glucose are invaluable, acetylated glucose analogs present a unique set of advantages. The acetyl groups increase the lipophilicity of the molecule, potentially enhancing its uptake by cells through passive diffusion across the plasma membrane, bypassing reliance on specific glucose transporters which can be variably expressed in different cancer types.[6] Once inside the cell, ubiquitous intracellular esterases are presumed to cleave the acetyl groups, releasing the ¹³C-labeled D-glucal to be phosphorylated and enter central carbon metabolism. This process provides a powerful method to probe glucose utilization pathways, including glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle, which are often reprogrammed in cancer.[2][7]

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to design, execute, and analyze metabolic fate tracing experiments using 3,4,6-Tri-O-acetyl-D-glucal-¹³C in cancer cell lines.

Principle of the Method: From Tracer to Metabolite

The core principle involves replacing the standard glucose in cell culture media with a formulation containing 3,4,6-Tri-O-acetyl-D-glucal fully labeled with ¹³C. The cancer cells take up this acetylated analog, metabolize it, and incorporate the ¹³C atoms into a wide array of downstream metabolites. By harvesting these metabolites and analyzing them using high-resolution mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, we can precisely determine the extent and position of ¹³C incorporation.[3][8] This labeling pattern provides a quantitative measure of the flux through specific metabolic pathways, revealing how cancer cells rewire their metabolism to fuel growth and proliferation.[5][9]

Figure 1. Conceptual workflow for tracer uptake and metabolic incorporation.

Part 1: Experimental Design & Protocol

A successful metabolic tracing experiment hinges on meticulous planning and execution. This protocol is designed as a self-validating system, with built-in checks and considerations to ensure data integrity.

Materials and Reagents

Item	Specifications	Rationale / Key Insight
Cell Lines	Cancer cell line of interest (e.g., A549, MCF-7, HepG2)	Different cancers exhibit distinct metabolic phenotypes. Choose a line relevant to your research question.
¹³C Tracer	3,4,6-Tri-O-acetyl-D-glucal-¹³C (all carbons ¹³C)	Ensure high isotopic purity (>99%) to minimize background from unlabeled atoms.
Culture Media	Glucose-free DMEM or RPMI-1640	A glucose-free base is essential to ensure the ¹³C tracer is the sole glucose analog source.
Dialyzed FBS	Fetal Bovine Serum, dialyzed	Standard FBS contains endogenous glucose and amino acids. Dialyzed FBS minimizes these, preventing isotopic dilution.
Solvents	LC-MS Grade Methanol, Acetonitrile, Water	High-purity solvents are critical to prevent contamination and ensure clean mass spectra.[10]
Quenching Solution	80% Methanol in Water, pre-chilled to -80°C	An ice-cold, high-methanol solution rapidly halts enzymatic activity, preserving the metabolic state at the time of harvest.[7][11]
Extraction Buffer	Methanol:Acetonitrile:Water (e.g., 2:2:1)	This solvent mixture efficiently extracts a broad range of polar metabolites.[12]

Step-by-Step Protocol: Cell Labeling

Causality: The goal of this phase is to achieve isotopic steady state, where the relative abundance of ¹³C-labeled isotopologues in key metabolites becomes constant. This indicates that the intracellular pools have been fully turned over with the labeled substrate, allowing for accurate flux measurements.

• Cell Seeding: Plate cancer cells in standard glucose-containing medium in 6-well or 10-cm plates. Culture until they reach approximately 70-80% confluency.

  • Expert Insight: Avoid letting cells become fully confluent, as contact inhibition can alter their metabolic state.

• Media Preparation: Prepare the "Labeling Medium." Start with glucose-free DMEM/RPMI, supplement with 10% dialyzed FBS, penicillin/streptomycin, and the 3,4,6-Tri-O-acetyl-D-glucal-¹³C tracer at a final concentration equivalent to standard glucose levels (e.g., 5-25 mM).

• Initiate Labeling: Aspirate the standard medium from the cells. Quickly wash the cells once with pre-warmed phosphate-buffered saline (PBS) to remove residual unlabeled glucose.[13]

• Add Labeling Medium: Immediately add the pre-warmed Labeling Medium to the cells. Place the plates back into the incubator.

  • Trustworthiness Check: A parallel "unlabeled" control plate should be run, using the same base medium but with an equivalent concentration of unlabeled 3,4,6-Tri-O-acetyl-D-glucal. This is crucial for background correction and identifying endogenous metabolites.

• Time Course: Harvest cells at several time points (e.g., 0, 2, 6, 12, 24 hours) to determine the time required to reach isotopic steady state. For many cancer cell lines, this is achieved within 24 hours.[14][15]

Step-by-Step Protocol: Metabolite Extraction

Causality: This is the most critical step for data accuracy. Metabolic reactions occur on a timescale of seconds to milliseconds. Failure to instantly and completely halt all enzymatic activity will lead to a distorted and inaccurate representation of the intracellular metabolome.

Figure 2. Workflow for rapid quenching and metabolite extraction.

• Prepare for Quenching: Place cell plates on a metal tray on dry ice or have a container of liquid nitrogen ready.

• Remove Medium: Aspirate the labeling medium as quickly as possible.

• Quench Metabolism: Immediately add ice-cold (-80°C) 80% methanol/water solution to the plate to cover the cell monolayer.[11][13] Alternatively, snap-freeze the monolayer by adding liquid nitrogen directly to the plate.[13] The goal is an instantaneous drop in temperature to arrest all enzymatic reactions.

• Cell Lysis and Extraction: Add 1 mL of pre-chilled (-20°C) extraction solvent (e.g., Methanol:Acetonitrile:Water 2:2:1) to the plate. Use a cell scraper to mechanically detach the frozen or quenched cells into the solvent.[13]

• Collect Lysate: Pipette the entire cell lysate/solvent mixture into a pre-chilled microcentrifuge tube.

• Clarify Lysate: Centrifuge the tube at maximum speed (>13,000 rpm) for 10-15 minutes at 4°C to pellet proteins and cell debris.[10]

• Collect Supernatant: Carefully transfer the supernatant, which contains the polar metabolites, to a new labeled tube.

• Normalization Sample: The remaining cell pellet can be used for normalization. Resuspend it in a suitable buffer and measure total protein content (e.g., via Bradford or BCA assay) or DNA content.

• Dry and Store: Dry the metabolite extract completely using a vacuum centrifuge. Store the dried pellets at -80°C until analysis.

Part 2: Analytical Methodologies

The choice between LC-MS and NMR depends on the specific research question. LC-MS offers superior sensitivity and is ideal for quantifying the abundance of different isotopologues (Mass Isotopologue Distribution, MID). NMR provides unique positional information, revealing which specific carbon atoms within a molecule are labeled.[8][16]

LC-MS/MS Analysis

Liquid Chromatography-Mass Spectrometry is a powerful tool for separating and identifying ¹³C-labeled metabolites.[1][9] A high-resolution mass spectrometer (like a Q-TOF or Orbitrap) is required to accurately resolve the mass difference between isotopologues.[17]

Figure 3. Generalized workflow for LC-MS/MS-based metabolomics.

Parameter	Typical Setting	Rationale / Key Insight
Chromatography	HILIC (Hydrophilic Interaction)	HILIC columns provide excellent retention and separation for small, polar metabolites like those in central carbon metabolism.[11]
Mobile Phase A	5-10 mM Ammonium Acetate in Water w/ 0.1% Formic Acid	Provides good buffering and promotes ionization.
Mobile Phase B	Acetonitrile	The strong solvent used to elute metabolites in a gradient.
Flow Rate	0.2 - 0.5 mL/min	Standard flow rate for analytical scale columns.
Ionization Mode	ESI, with rapid polarity switching (Positive/Negative)	Many key metabolites ionize preferentially in one mode (e.g., amino acids in positive, organic acids in negative). Switching captures more of the metabolome.[7]
Mass Resolution	> 70,000	High resolution is essential to separate ¹³C isotopologues from other isobaric interferences.[17]
Scan Range	70 - 1000 m/z	Covers the mass range for most primary metabolites.

Data Analysis: The raw data consists of mass spectra for each eluting compound. For a metabolite like pyruvate (unlabeled formula C₃H₄O₃, mass ~88.01 Da), the introduction of the ¹³C tracer will result in a distribution of masses:

• M+0: Unlabeled pyruvate (from any residual unlabeled sources)

• M+1: Pyruvate with one ¹³C atom

• M+2: Pyruvate with two ¹³C atoms

• M+3: Pyruvate with all three carbons labeled as ¹³C

The relative abundance of these peaks is the Mass Isotopologue Distribution (MID). This distribution must be corrected for the natural abundance of ¹³C (~1.1%) before being used to calculate metabolic fluxes.

NMR Spectroscopy Analysis

NMR is a complementary technique that excels at determining the specific position of ¹³C labels within a molecule's carbon backbone.[8][16] While less sensitive than MS, the information it provides on positional isotopomers (or "isotopomers") is invaluable for resolving complex or parallel pathways.[18]

Parameter	Typical Setting	Rationale / Key Insight
Spectrometer	High-field (e.g., 600 MHz or greater)	Higher field strength provides greater sensitivity and spectral dispersion, which is crucial for resolving complex mixtures.
Nuclei Observed	¹H, ¹³C	¹³C spectra directly show the labeled carbons, while advanced ¹H-¹³C correlation experiments (like HSQC, HMBC) can provide detailed structural and labeling information.[19]
Sample Prep	Reconstitute dried extract in D₂O-based buffer	D₂O is used to avoid a large, interfering solvent signal in ¹H spectra.
Acquisition	1D ¹³C, 2D ¹H-¹³C HSQC	1D ¹³C provides a direct overview of labeled species. 2D HSQC correlates each proton with its directly attached carbon, confirming label incorporation at specific sites.

Part 3: Data Interpretation & Troubleshooting

Interpreting the data from a ¹³C tracing experiment involves mapping the MIDs or positional labeling patterns back onto known metabolic pathways. For example:

• High M+3 Lactate/Pyruvate: Indicates high flux through glycolysis.

• M+2 in TCA Cycle Intermediates (e.g., Citrate, Malate): Suggests that ¹³C-pyruvate is entering the TCA cycle via pyruvate dehydrogenase (PDH) to form acetyl-CoA.[5]

• M+3 in TCA Cycle Intermediates: Points to anaplerotic entry of ¹³C-pyruvate via pyruvate carboxylase (PC).[15]

• Labeling in Ribose-5-Phosphate: Demonstrates flux through the Pentose Phosphate Pathway, which is crucial for nucleotide synthesis and redox balance.[20]

Problem	Potential Cause	Solution
Low ¹³C Incorporation	Incomplete labeling (not at steady state); Isotopic dilution from unlabeled sources (standard FBS, media components).	Increase labeling time; Ensure use of glucose-free media and dialyzed FBS; Verify tracer concentration.
High Biological Variance	Inconsistent cell numbers; Variable quenching/extraction times.	Normalize metabolite levels to cell count or protein content; Standardize and streamline the harvesting protocol to minimize time variance.
Poor Chromatographic Peaks (LC-MS)	Suboptimal reconstitution solvent; Column degradation.	Test different reconstitution solvents (e.g., varying ACN/water ratios); Use a new column or a guard column.
No Signal for Expected Metabolites	Inefficient extraction; Metabolite degradation.	Test alternative extraction solvent systems; Ensure samples are kept cold at all times and analyzed promptly after preparation.

Conclusion

Metabolic fate tracing with stable isotopes is a cornerstone of modern cancer research. The use of 3,4,6-Tri-O-acetyl-D-glucal-¹³C offers a valuable alternative to traditional tracers, providing a robust method to investigate the intricacies of cancer cell glucose metabolism. By combining the detailed protocols for cell culture, metabolite extraction, and high-resolution analytical techniques outlined in this guide, researchers can generate high-quality, reproducible data to uncover novel metabolic vulnerabilities in cancer, paving the way for the development of next-generation targeted therapies.

References

• Wiechert, W., & Nöh, K. (2013). Labelling analysis for ¹³C MFA using NMR spectroscopy. Methods in Molecular Biology.
• Lonhienne, T. G., & Ropson, I. J. (2012). In vivo NMR for ¹³C Metabolic Flux Analysis. PubMed.
• Lazar, C., & Valjent, E. (2020). Extraction of Metabolites from Cancer Cells. Springer Nature Experiments.
• Wetzel, S., et al. (2012). Mass spectrometric identification of 13C-labeled metabolites during anaerobic propanoic acid oxidation. PubMed.
• Feng, X., et al. (2017). Quantification and isotope abundance determination of 13C labeled intracellular sugar metabolites with hydrophilic interaction liquid chromatography. Analytical Methods.

• Shriwas, P. R., et al. (2017). What is best procedure for metabolite extraction of cancer cell sample? ResearchGate. Available at: [Link]

• Clendinen, C. S., et al. (2015). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers in Plant Science.

• Dong, Y., et al. (2020). Labeling of metabolites by ¹³C-glucose in cancer cells. ResearchGate. Available at: [Link]

• Mass Spectrometry Research Facility, University of Massachusetts. (n.d.). Preparation of cell samples for metabolomics. University of Massachusetts Chan Medical School.

• Korte, A. R., et al. (2019). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. Metabolites. Available at: [Link]

• Creative Proteomics. (n.d.). Overview of 13c Metabolic Flux Analysis. Creative Proteomics.

• Devol, A. R., et al. (2023). Deconvoluting Metabolomic Flux in Living Cells with Real-time 13C J-coupling-edited Proton High-Resolution Magic Angle Spinning. bioRxiv. Available at: [Link]

• Cambridge Isotope Laboratories, Inc. (n.d.). Tracking the Fate of 13C-Labeled Energy Sources Glucose and Glutamine in Cancer Cells and Mouse Tumors. CK Isotopes.
• Al-Juboori, S. I., et al. (2023). Comparative Metabolite Extraction Protocols from Breast Cancer Mouse Lung Tissue for LC-MS/MS Analysis. International Journal on Recent and Innovation Trends in Computing and Communication.

• National Cancer Institute. (n.d.). Definition of Uniformly-labeled [13C]glucose. NCI Drug Dictionary. Available at: [Link]

• Creative Proteomics. (n.d.). 13C-labeled glucose for 13C-MFA. Creative Proteomics.

• Drake, R. R., et al. (2024). Metabolomics and 13C Labelled Glucose Tracing to Identify Carbon Incorporation into Aberrant Cell Membrane Glycans in Cancer. bioRxiv. Available at: [Link]

• Zhang, Y., et al. (2022). 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. Frontiers in Neuroscience. Available at: [Link]

• Sheikh, K. D., et al. (2014). Small Molecule Metabolite Extraction Strategy for Improving LC/MS Detection of Cancer Cell Metabolome. Journal of Biomolecular Techniques. Available at: [Link]

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Application and Protocol Guide: Synthesis of 2,3-Unsaturated Glycosides Utilizing ¹³C Labeled Glucal

Intended Audience: Researchers, scientists, and drug development professionals engaged in carbohydrate chemistry, metabolic studies, and drug discovery.

Introduction

2,3-Unsaturated glycosides, also known as enosides, are a pivotal class of carbohydrate derivatives. Their inherent chemical functionalities make them versatile precursors for the synthesis of a wide array of bioactive molecules, including oligosaccharides, glycopeptides, and nucleoside analogues.[1] The strategic introduction of a stable isotope, such as Carbon-13 (¹³C), into the glucal scaffold provides a powerful tool for mechanistic studies, metabolic tracing, and quantitative analysis in complex biological systems.[2][3] This is particularly valuable in drug development, where understanding the metabolic fate of a glycosidic drug is paramount.[2]

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of 2,3-unsaturated glycosides starting from a ¹³C labeled glucal. The core of this synthesis is the Ferrier rearrangement, a robust and stereoselective method for the glycosylation of glycals.[4][5] We will delve into the mechanistic underpinnings of this reaction, provide step-by-step experimental procedures, and discuss the analytical techniques crucial for product characterization.

Mechanistic Insight: The Ferrier Rearrangement

The Ferrier rearrangement is a powerful allylic rearrangement reaction that converts glycals into 2,3-unsaturated glycosides.[5] The reaction is typically catalyzed by a Lewis acid, which activates the glucal by coordinating to the endocyclic oxygen. This facilitates the departure of the leaving group at the C3 position, leading to the formation of a delocalized allyloxocarbenium ion intermediate. A nucleophile, such as an alcohol, then attacks the anomeric carbon (C1) to yield the 2,3-unsaturated glycoside.[5] The stereochemical outcome of the reaction, particularly the anomeric selectivity (α vs. β), is influenced by the choice of catalyst, solvent, and reaction conditions.[6][7]

Experimental Workflow Overview

The overall synthetic strategy involves two main stages: the preparation of the ¹³C labeled tri-O-acetyl-D-glucal from commercially available ¹³C labeled D-glucose, followed by the Lewis acid-catalyzed Ferrier rearrangement with a suitable nucleophile to afford the desired 2,3-unsaturated glycoside.

Caption: General workflow for the synthesis of ¹³C labeled 2,3-unsaturated glycosides.

Detailed Protocols

PART 1: Synthesis of ¹³C Labeled 3,4,6-Tri-O-acetyl-D-glucal

This protocol is adapted from established methods for the synthesis of glucals from glucose.[8] The starting material, uniformly labeled [U-¹³C₆] D-glucose, is commercially available.[9]

Materials:

• [U-¹³C₆] D-Glucose

• Acetic anhydride

• Sodium acetate (anhydrous)

• Red phosphorus

• Bromine

• Zinc dust

• Copper(II) sulfate pentahydrate

• Sodium acetate (trihydrate)

• Acetic acid

• Dichloromethane (DCM, anhydrous)

• Ethyl acetate (EtOAc)

• Hexanes

• Silica gel for column chromatography

Procedure:

• Acetylation: In a round-bottom flask, suspend [U-¹³C₆] D-glucose and anhydrous sodium acetate in acetic anhydride. Heat the mixture with stirring until the glucose dissolves, then continue heating for an additional 2 hours. Cool the reaction mixture and pour it into ice water. The resulting solid, ¹³C-penta-O-acetyl-D-glucose, is collected by filtration, washed with cold water, and dried.

• Bromination: To a solution of the ¹³C-penta-O-acetyl-D-glucose in a suitable solvent, add red phosphorus followed by the slow addition of bromine. Stir the reaction at room temperature until the reaction is complete (monitored by TLC).

• Reduction: In a separate flask, prepare a zinc-copper couple by activating zinc dust with a solution of copper(II) sulfate. To a solution of the crude ¹³C-tetra-O-acetyl-α-D-glucopyranosyl bromide in acetic acid and water, add the activated zinc-copper couple and sodium acetate trihydrate. Stir the mixture vigorously. The reaction progress is monitored by TLC.

• Work-up and Purification: After the reaction is complete, filter the mixture and extract the filtrate with dichloromethane. Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ¹³C-tri-O-acetyl-D-glucal is then purified by silica gel column chromatography using a hexane/ethyl acetate gradient.[10]

PART 2: Synthesis of ¹³C 2,3-Unsaturated Glycoside via Ferrier Rearrangement

This protocol describes a general procedure for the Lewis acid-catalyzed Ferrier rearrangement.[1][11] The choice of Lewis acid and solvent can significantly impact the yield and stereoselectivity.[6][7] Boron trifluoride etherate is a commonly used and effective catalyst.[11][12]

Materials:

• ¹³C Labeled 3,4,6-Tri-O-acetyl-D-glucal (from Part 1)

• Alcohol nucleophile (e.g., benzyl alcohol, cyclohexanol)

• Boron trifluoride etherate (BF₃·OEt₂)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add a solution of ¹³C labeled 3,4,6-tri-O-acetyl-D-glucal in anhydrous dichloromethane.

• Addition of Nucleophile and Catalyst: Add the alcohol nucleophile (typically 1.1-1.5 equivalents) to the solution. Cool the mixture to 0 °C in an ice bath. Slowly add boron trifluoride etherate (catalytic amount, e.g., 0.1-0.2 equivalents) dropwise.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching and Work-up: Once the starting material is consumed, quench the reaction by slowly adding saturated sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers and wash with brine.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the ¹³C labeled 2,3-unsaturated glycoside.[10]

Reaction Mechanism: Ferrier Rearrangement

The following diagram illustrates the key steps in the Lewis acid-catalyzed Ferrier rearrangement.

Caption: Mechanism of the Lewis acid-catalyzed Ferrier rearrangement.

Data Presentation and Characterization

The successful synthesis of the ¹³C labeled 2,3-unsaturated glycoside must be confirmed through rigorous analytical characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose, as the ¹³C label provides a unique and highly sensitive probe.

Key Characterization Data

Parameter	Expected Outcome	Analytical Technique
Yield	Varies depending on nucleophile and conditions (typically 60-95%)	Gravimetric analysis
Purity	>95%	¹H NMR, ¹³C NMR, HPLC
¹³C Enrichment	Corresponds to the enrichment of the starting ¹³C-glucose	¹³C NMR, Mass Spectrometry
Structure Confirmation	Presence of characteristic peaks for the 2,3-double bond and the anomeric carbon	¹H NMR, ¹³C NMR, 2D NMR (COSY, HSQC)

NMR Spectroscopy Analysis

The incorporation of ¹³C will result in significant changes in the NMR spectra compared to the unlabeled compound.

• ¹³C NMR: The signals for the carbon atoms of the glucal backbone will be significantly enhanced and will show ¹³C-¹³C coupling. The chemical shifts of the anomeric carbon (C1) and the olefinic carbons (C2 and C3) are particularly diagnostic.[13]

• ¹H NMR: The protons attached to the ¹³C-labeled carbons will appear as doublets due to one-bond ¹H-¹³C coupling.

• 2D NMR (HSQC, HMBC): These experiments are invaluable for unambiguously assigning all proton and carbon signals and confirming the connectivity of the molecule.

The use of uniformly ¹³C-labeled carbohydrates in NMR studies of carbohydrate-protein interactions allows for the detailed mapping of binding epitopes and conformational changes upon binding.[14]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield in Ferrier rearrangement	Inactive catalyst; wet solvent or reagents; poor nucleophile	Use freshly opened or distilled BF₃·OEt₂; ensure all glassware is flame-dried and solvents are anhydrous; consider a more reactive nucleophile or a different Lewis acid (e.g., InCl₃, SnCl₄).[5]
Formation of multiple byproducts	Reaction temperature too high; prolonged reaction time	Maintain the recommended reaction temperature; monitor the reaction closely by TLC and quench as soon as the starting material is consumed.
Poor anomeric selectivity	Suboptimal catalyst or solvent	Screen different Lewis acids and solvents. For example, some palladium catalysts have shown high α-selectivity.[7]
Difficulty in purification	Co-elution of anomers or byproducts	Optimize the mobile phase for silica gel chromatography; consider using reverse-phase HPLC for difficult separations.[10]

Conclusion

The synthesis of ¹³C labeled 2,3-unsaturated glycosides via the Ferrier rearrangement of a labeled glucal is a robust and highly valuable methodology for researchers in chemical biology and drug discovery. The protocols and insights provided in this guide are intended to equip scientists with the necessary tools to successfully synthesize and characterize these important molecules. The strategic incorporation of a ¹³C label opens up a wide range of applications, from detailed mechanistic studies to in vivo metabolic tracing, ultimately accelerating the development of novel carbohydrate-based therapeutics.

References

• Robust perfluorophenylboronic acid-catalyzed stereoselective synthesis of 2,3-unsaturated O-, C-, N- and S-linked glycosides. Beilstein Journals. Available at: [Link]

• Progress in the Synthesis of 2,3-unsaturated Glycosides. Bentham Science Publisher. Available at: [Link]

• Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts. Royal Society of Chemistry. Available at: [Link]

• Ferrier rearrangement. Wikipedia. Available at: [Link]

• Synthesis of 2,3‐unsaturated β‐N‐glycosides from glucal using Pd2(dba)3 and Pd (PPh3)4 as a catalyst. ResearchGate. Available at: [Link]

• synthesis of new 2,3-unsaturated o-glycosides through ferrier rearrangement1. Taylor & Francis Online. Available at: [Link]

• Stereoselective synthesis of 3-oxo-2-C-branched glycosides from 2,3-unsaturated sugars via[6][6]-sigmatropic rearrangement. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Transformation of Glycals into 2,3-Unsaturated Glycosyl Derivatives (Ferrier Rearrangement). Organic Reactions. Available at: [Link]

• Stereoselective Synthesis of 2,3-Unsaturated 1,6-Oligosaccharides by Means of a Glycal-Derived Allyl Epoxide and N-Nosyl Aziridine. ACS Publications. Available at: [Link]

• Stereoselective synthesis of 2,3-unsaturated O-aryl glycosides from glycals using Tris(pentafluorophenyl)borane as catalyst. PubMed. Available at: [Link]

• Palladium-Catalyzed α-Stereoselective O-Glycosylation of O(3)-Acylated Glycals. ACS Publications. Available at: [Link]

• Iron‐Catalyzed Highly Stereospecific Glycosylation with Glycal Epoxides. PMC - NIH. Available at: [Link]

• Initial catalyst screen for the glycosylation of galactal 2a. ResearchGate. Available at: [Link]

• Synthesis and characterization of a 13C-labeled alpha-mannosyl glycolipid analog from [13C]glucose. PubMed. Available at: [Link]

• Catalyst-Controlled Glycosylation. Organic Reactions. Available at: [Link]

• Dissecting the Mechanisms of a Class of Chemical Glycosylation Using Primary 13C Kinetic Isotope Effects. PMC - NIH. Available at: [Link]

• 13C Labeled Compounds. Isotope Science / Alfa Chemistry. Available at: [Link]

• Sparse isotope labeling for nuclear magnetic resonance (NMR) of glycoproteins using 13C-glucose. PMC - NIH. Available at: [Link]

• Gram-scale synthesis and efficient purification of 13C-labeled levoglucosan from 13C glucose. PubMed. Available at: [Link]

• Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy. PMC - NIH. Available at: [Link]

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• Unsaturated carbohydrates. Part IX. Synthesis of 2,3-dideoxy-α-D-erythro-hex-2-enopyranosides from tri-O-acetyl-D-glucal. Journal of the Chemical Society C: Organic (RSC Publishing). Available at: [Link]

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Unlocking Enzyme Mechanisms: A Guide to Using 3,4,6-Tri-O-acetyl-D-glucal-¹³C as a Mechanistic Probe

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for utilizing ¹³C-labeled 3,4,6-Tri-O-acetyl-D-glucal as a powerful tool in the study of enzyme mechanisms, particularly those of carbohydrate-active enzymes such as glycosidases. As a senior application scientist, this guide is structured to provide not only the "how" but also the critical "why" behind experimental choices, ensuring a robust and insightful approach to your research.

Introduction: The Power of a Labeled Mechanistic Probe

Understanding the intricate step-by-step process by which an enzyme catalyzes a reaction is fundamental to drug discovery and biotechnology. 3,4,6-Tri-O-acetyl-D-glucal, a derivative of D-glucose, serves as a valuable building block in carbohydrate chemistry.[1][2] When isotopically labeled with ¹³C, it transforms into a high-fidelity probe for interrogating the active sites of enzymes that process sugar-based substrates.

The strategic placement of the ¹³C label allows researchers to track the fate of the glucal molecule throughout the enzymatic reaction using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1][3] This enables the direct observation of reaction intermediates, the elucidation of kinetic parameters, and the identification of key enzyme-substrate interactions. Glycosidases, enzymes that cleave glycosidic bonds, are a prime target for such studies due to their critical roles in various biological processes and their potential as therapeutic targets.[4]

Why Use 3,4,6-Tri-O-acetyl-D-glucal-¹³C?

The choice of this particular molecule is deliberate and offers several advantages:

• Mechanism-Based Activity: D-glucal and its derivatives are known to be processed by some glycosidases, often acting as mechanism-based inhibitors or substrates that can reveal catalytic steps.

• Enhanced Solubility: The acetyl protecting groups increase the molecule's solubility in organic solvents, which can be advantageous for certain experimental setups and for crossing cellular membranes in in-vivo studies.

• Strategic Deprotection: The acetyl groups can be selectively removed by certain enzymes or under specific chemical conditions, allowing for controlled reactivity within the enzyme's active site.[5]

• Versatile Precursor: 3,4,6-Tri-O-acetyl-D-glucal is a versatile precursor for the synthesis of a variety of carbohydrate-based probes and inhibitors.[6]

Synthesis of 3,4,6-Tri-O-acetyl-D-glucal-¹³C

The synthesis of uniformly ¹³C-labeled 3,4,6-tri-O-acetyl-D-glucal can be achieved from commercially available [U-¹³C₆]-D-glucose. A general synthetic scheme involves the acetylation of the glucose followed by a reduction step.[6]

Illustrative Synthetic Pathway:

Caption: General synthetic route to 3,4,6-Tri-O-acetyl-D-glucal-¹³C.

Application I: Real-Time Monitoring of Enzyme Kinetics by ¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides a powerful, non-invasive method to monitor the enzymatic reaction in real-time. By observing the disappearance of the substrate's ¹³C signals and the appearance of product signals, one can obtain detailed kinetic information.

Experimental Workflow: NMR Kinetic Analysis

Caption: Workflow for real-time NMR kinetic analysis.

Protocol: ¹³C NMR Kinetic Assay

1. Sample Preparation:

• Substrate Stock Solution: Prepare a concentrated stock solution of 3,4,6-Tri-O-acetyl-D-glucal-¹³C in a suitable deuterated buffer (e.g., 50 mM phosphate buffer, pD 7.0, in D₂O). The final concentration in the NMR tube should typically be in the range of 1-10 mM.

• Enzyme Stock Solution: Prepare a concentrated stock solution of the purified enzyme in the same deuterated buffer. The final enzyme concentration will depend on its activity but should be sufficient to observe a reaction within a reasonable timeframe (minutes to hours).

• NMR Tube Preparation: In a 5 mm NMR tube, combine the buffer, any necessary co-factors, and the substrate stock solution. Place the tube in the NMR spectrometer and allow it to equilibrate to the desired reaction temperature.

2. NMR Data Acquisition:

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a sensitive cryoprobe for optimal signal-to-noise.

• Initial Spectrum (t=0): Acquire a one-dimensional ¹³C spectrum of the substrate solution before adding the enzyme. This will serve as your reference.

• Reaction Initiation: Add a small, precise volume of the enzyme stock solution to the NMR tube, mix quickly but gently, and immediately begin acquiring a series of ¹³C spectra.

• Time-Course Acquisition: Acquire spectra at regular intervals. The time between spectra will depend on the reaction rate. For faster reactions, consider using techniques like real-time NMR.[3]

3. Data Analysis:

• Peak Integration: Process the spectra and integrate the areas of the substrate and product peaks. The peak area is directly proportional to the concentration.

• Kinetic Plotting: Plot the concentration of the substrate and/or product as a function of time.

• Rate Determination: From the initial linear portion of the curve, determine the initial reaction rate. By varying the substrate concentration, you can determine key kinetic parameters such as Kₘ and k꜀ₐₜ.

Table 1: Representative ¹³C NMR Chemical Shifts for 3,4,6-Tri-O-acetyl-D-glucal

Carbon Atom	Expected Chemical Shift (ppm) in CDCl₃
C1	~145
C2	~98
C3	~68
C4	~67
C5	~73
C6	~62
Acetyl CH₃	~20-21
Acetyl C=O	~170

Note: Chemical shifts are approximate and can vary based on solvent and other experimental conditions. The provided data is for the unlabeled compound and serves as a reference. The ¹³C-¹³C coupling in the labeled compound will result in more complex spectra.[7]

Application II: Trapping and Identifying Covalent Intermediates with Mass Spectrometry

For many retaining glycosidases, the catalytic mechanism involves the formation of a covalent glycosyl-enzyme intermediate.[8][9] 3,4,6-Tri-O-acetyl-D-glucal-¹³C can be used as a tool to trap this intermediate, which can then be identified using mass spectrometry.

Experimental Workflow: Trapping Covalent Intermediates

Sources

• 1. nmr-bio.com [nmr-bio.com]
• 2. scielo.br [scielo.br]
• 3. Fragmentation of Oligosaccharides from Sodium Adduct Molecules Depends on the Position of N-Acetyl Hexosamine Residue in Their Sequences in Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Glycosidase-targeting small molecules for biological and therapeutic applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and characterization of a 13C-labeled alpha-mannosyl glycolipid analog from [13C]glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tri-O-acetyl-D-glucal(2873-29-2) 13C NMR [m.chemicalbook.com]
• 8. Trapping covalent intermediates on beta-glycosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A trapped covalent intermediate as a key catalytic element in the hydrolysis of a GH3 β-glucosidase: An X-ray crystallographic and biochemical study - PubMed [pubmed.ncbi.nlm.nih.gov]

application of 13C labeled glucal in drug metabolism studies

Application Note: Advanced Utilization of 13C-Labeled Glucal in Drug Metabolism & Pharmacokinetics (DMPK)

Part 1: Executive Summary & Strategic Rationale

In the landscape of drug development, stable isotope labeling (SIL) is the gold standard for quantitative bioanalysis and mechanistic elucidation. While [U-13C]-Glucose is a ubiquitous starting material, 13C-Labeled Glucal (1,5-anhydro-2-deoxy-D-arabino-hex-1-enitol) offers a unique chemical advantage due to its C1=C2 double bond (enol ether).

This unsaturation allows for specific electrophilic addition reactions that are impossible with saturated sugars, making 13C-Glucal an indispensable precursor for:

• Metabolic Flux Analysis (MFA): Rapid synthesis of 13C-2-Deoxy-D-Glucose (2-DG) to track glucose uptake and glycolysis rates in safety pharmacology.

• Mechanistic Enzymology: Acting as a mechanism-based inactivator (suicide substrate) to map the active sites of glycosidases, which are increasingly common therapeutic targets.

• Bioanalytical Standards: Synthesis of 13C-labeled 2-deoxy-glycoside metabolites (e.g., cardiac glycoside analogs, antibiotic metabolites) for LC-MS/MS quantification.

This guide details the protocols for utilizing 13C-Glucal in these high-value applications, moving beyond simple tracer studies to structural and mechanistic elucidation.

Part 2: Technical Protocols & Workflows

Application A: Synthesis of 13C-2-Deoxy-D-Glucose (13C-2-DG) for Metabolic Flux

Context: 2-DG is a glucose analog that is phosphorylated by hexokinase but cannot undergo further glycolysis, effectively trapping it within the cell. Using 13C-Glucal to synthesize 13C-2-DG provides a traceable marker to quantify glucose uptake rates in tissues affected by drug candidates (e.g., assessing insulin-mimetic effects or off-target metabolic toxicity).

Mechanism: Acid-catalyzed hydration of the glucal double bond.

Protocol:

• Reagents:

  • Starting Material: [U-13C6]-D-Glucal (99% atom % 13C).[1][2]

  • Catalyst: Dowex 50W-X8 (H+ form) or 0.05 M H2SO4.

  • Solvent: Water/Acetone (1:1 v/v).

• Procedure:

  • Dissolve 100 mg of [U-13C6]-D-Glucal in 5 mL of solvent.

  • Add 50 mg of activated Dowex 50W-X8 resin.

  • Stir at room temperature for 2 hours. Monitor disappearance of the alkene peak via TLC or 1H-NMR (loss of vinyl protons at ~6.3 ppm).

  • Filter off the resin and lyophilize the filtrate.

  • Yield: Quantitative conversion to [U-13C6]-2-Deoxy-D-Glucose.

• Validation (LC-MS/MS):

  • Infuse product into MS (ESI-).

  • Observe [M-H]- at m/z 169.0 (vs 163.0 for unlabeled).

  • Self-Validating Step: The absence of the M+Na+ peak associated with the starting material (Glucal, m/z ~169 but different RT) confirms hydration.

Data Visualization: Synthesis Pathway

Caption: Acid-catalyzed hydration of 13C-Glucal yields 13C-2-DG, which is subsequently trapped as 13C-2-DG-6-P by Hexokinase in metabolic assays.

Application B: Mechanism-Based Inactivation of Glycosidases

Context: Many drugs target glycosidases (e.g., Acarbose for diabetes, Miglustat for lysosomal storage). 13C-Glucal derivatives serve as "suicide substrates" that covalently bind to the enzyme's active site nucleophile. The 13C label allows for precise identification of the labeled peptide fragment via Proteomics (Mass Shift Analysis) without the safety hazards of radioisotopes (14C/3H).

Experimental Design:

• Incubation: Incubate the target glycosidase (e.g.,

  -Glucosidase) with 13C-Glucal (or 2-fluoro-13C-glucal for higher stability).

• Kinetics: Monitor enzyme activity over time. A time-dependent loss of activity indicates covalent inactivation.

• Proteolysis: Digest the inactivated enzyme with Trypsin.

• LC-MS/MS Mapping: Analyze peptides. Look for the specific mass shift corresponding to the 13C-sugar moiety (+168 Da for [U-13C]-2-deoxy-glucosyl adduct).

Self-Validating Logic:

• Control: Incubate enzyme with non-labeled Glucal.

• Validation: The peptide of interest must show a mass shift of exactly +6.02 Da (difference between 12C6 and 13C6) in the labeled sample compared to the unlabeled control adduct. This definitively proves the sugar is attached to that specific peptide.

Table 1: Mass Shift Logic for Peptide Mapping

Component	Formula	Monoisotopic Mass (Da)	Mass Shift (vs Native)
Native Peptide (Active Site)		774.35	0
12C-Glucal Adduct	Peptide +	920.41	+146.06
13C-Glucal Adduct	Peptide +	926.43	+152.08
Differentiation ( )	--	--	+6.02 Da

Part 3: Bioanalytical Workflow & QC

When using 13C-Glucal synthesized standards for DMPK quantification, purity and isotopic enrichment are critical.

Quality Control Protocol:

• Isotopic Enrichment Calculation (MS):

  • Inject 1 µM solution of 13C-Glucal derivative.

  • Measure intensity of M (fully labeled) vs M-1, M-2, etc.

  • Requirement: >99% isotopic purity to prevent "crosstalk" with the analyte channel in clinical samples.

• Stereochemical Check (NMR):

  • Glucal hydration can produce both Glucose and Mannose epimers if not controlled.

  • Use 1H-NMR coupling constants (

    ) to confirm the configuration (Glucose: Hz; Mannose: Hz).

Visual Workflow: DMPK Application

Caption: Workflow for utilizing 13C-Glucal derived standards in quantitative bioanalysis of glycosylated drug metabolites.

References

• Withers, S. G., et al. (1987).[3] "Substituted glycals as probes of glycosidase mechanisms." Nature, 325, 732-735. Link

• Singh, R., et al. (2022).[4] "A review on synthetic methods for 2-Deoxy-D-glucose." Arkivoc, 2022(vi), 1-22. Link

• MacGregor, R. R., et al. (1987). "A synthesis of 2-deoxy-D-[1-11C]glucose for regional metabolic studies." Journal of Nuclear Medicine, 28(1), 73-80. Link

• Kallemeijn, W. W., et al. (2014). "Mechanism-based inhibitors of glycosidases: design and applications." Advances in Carbohydrate Chemistry and Biochemistry, 71, 297-338. Link

• Cambridge Isotope Laboratories. (2013). "Tracking the Fate of 13C-Labeled Energy Sources Glucose and Glutamine in Cancer Cells." Application Note 34. Link

Sources

• 1. Synthesis and characterization of a 13C-labeled alpha-mannosyl glycolipid analog from [13C]glucose [pubmed.ncbi.nlm.nih.gov]
• 2. ckisotopes.com [ckisotopes.com]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. arkat-usa.org [arkat-usa.org]

Application Note: High-Fidelity Ferrier Rearrangement Protocol for 3,4,6-Tri-O-acetyl-D-glucal-13C

Executive Summary

The Ferrier rearrangement is a fundamental transformation in carbohydrate chemistry, enabling the synthesis of 2,3-unsaturated glycosides from acetylated glycals[1]. When utilizing isotopically labeled precursors such as 3,4,6-Tri-O-acetyl-D-glucal-13C (often employed in metabolic tracing and quantitative NMR studies)[2], the experimental stakes are significantly elevated. The prohibitive cost and specialized nature of 13C-labeled donors demand a protocol that guarantees near-quantitative conversion, strict α-stereocontrol, and the absolute minimization of side reactions.

This application note provides a field-proven, self-validating methodology for the Lewis acid-catalyzed Ferrier rearrangement of 13C-labeled glucal. By prioritizing mechanistic causality over rote instruction, this guide empowers researchers to optimize and troubleshoot the synthesis of labeled O-, N-, and C-glycosides.

Mechanistic Causality & Stereocontrol

To ensure the highest fidelity in handling 13C-labeled substrates, one must understand the exact causality of the reaction pathway. The Ferrier rearrangement is initiated by the activation of the glycal donor. While protic acids can be used, they frequently trigger competitive electrophilic addition across the C1-C2 double bond, leading to unwanted 2-deoxyglycoside byproducts[3].

Unlike protic acids, Lewis acids strictly coordinate to the C3-acetate group without initiating electrophilic addition[3]. The mechanism proceeds via the following deterministic steps:

• Activation & Cleavage : The Lewis acid cleaves the 3-OAc group, generating a highly reactive, resonance-stabilized allyloxycarbenium ion[3].

• Nucleophilic Attack : The incoming nucleophile (e.g., an alcohol for O-glycosidation) attacks the anomeric C1 position.

• Stereoelectronic Control : Due to the steric bulk of the C4 and C6 substituents and the stereoelectronic requirements of the transition state, the nucleophile preferentially attacks from a quasi-axial trajectory. This results in the thermodynamically and kinetically favored α-anomer as the major product[4].

Caption: Mechanistic pathway of the Lewis acid-catalyzed Ferrier rearrangement.

Catalyst Selection & Optimization Data

For 13C-labeled compounds, catalyst selection dictates both yield and isotopic preservation. While Boron trifluoride diethyl etherate (BF3·OEt2) is the classical standard[5], recent advancements have introduced milder, highly efficient alternatives. Bromodimethylsulfonium bromide (BDMS) acts as an excellent pre-catalyst, generating in situ HBr that assists in forming the oxocarbenium ion under extremely mild conditions, yielding up to 92% of the desired product[4]. Transition metal catalysts like Cu(OTf)2 also offer eco-friendly, highly stereoselective alternatives[6].

Table 1: Catalyst Comparison for Ferrier Rearrangement of Glycals

Catalyst System	Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	α:β Selectivity	Source
BF3·OEt2	10–20	-20 to 0	1.0–2.0	80–85	~8:1	[5]
BDMS	10	Room Temp	0.5–1.0	85–92	>10:1	[4]
CAN	10–20	Reflux	1.0–3.0	75–88	Exclusive α	[7]
Cu(OTf)2	5–10	Room Temp	1.0–4.0	85–95	High α	[6]

Recommendation for 13C-Glucal:BDMS or Cu(OTf)2 are highly recommended to prevent the degradation of the expensive labeled donor, as they operate efficiently at room temperature and prevent the polymerization risks associated with harsher Lewis acids[4][6].

Detailed Experimental Protocol

This methodology is designed as a self-validating system . Do not proceed to subsequent steps unless the validation criteria of the current step are met. The protocol below uses BDMS due to its superior yield profile for sensitive substrates[4].

Caption: Step-by-step experimental workflow for the Ferrier rearrangement.

Step 1: Preparation & Rigorous Drying

Causality: Water acts as a highly competitive nucleophile, which will prematurely quench the allyloxycarbenium ion to form a 2,3-unsaturated hemiacetal.

• Flame-dry a two-neck round-bottom flask under a continuous flow of Argon.

• Dissolve 3,4,6-Tri-O-acetyl-D-glucal-13C (1.0 equiv, e.g., 100 mg) and the desired nucleophile (e.g., alcohol, 1.1–1.2 equiv) in anhydrous Dichloromethane (DCM) (approx. 0.1 M concentration).

• Stir the mixture at room temperature (or cool to 0 °C if using highly reactive nucleophiles) for 5 minutes.

Step 2: Catalyst Activation

• Add BDMS (10 mol%) in one portion to the stirring solution[4].

• Maintain the Argon atmosphere. The reaction mixture may exhibit a slight color change (pale yellow) as the oxocarbenium intermediate forms.

Step 3: Self-Validation Checkpoint 1 (Reaction Monitoring)

Do not quench the reaction based on time alone; rely on TLC validation.

• After 30 minutes, withdraw a 5 µL aliquot and spot on a silica gel TLC plate.

• Elute using a 3:1 Hexane:Ethyl Acetate system.

• Validation: The 13C-glucal starting material (Rf ~0.45) should be completely consumed. The product typically appears at Rf ~0.35–0.55 depending on the nucleophile. Visualize using UV (if the nucleophile is UV-active) and stain with 5% methanolic H2SO4 (charring yields dark spots).

Step 4: Quenching & Workup (Self-Validation Checkpoint 2)

Causality: The product is acid-sensitive. Failing to neutralize the catalyst will result in the decomposition of the 2,3-unsaturated glycoside during solvent evaporation.

• Quench the reaction by adding an equal volume of saturated aqueous NaHCO3.

• Validation: Verify that the aqueous layer pH is ~7.5.

• Extract the aqueous layer with DCM (3 × 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure at a bath temperature not exceeding 30 °C .

Step 5: Purification

• Purify the crude residue via flash column chromatography (silica gel, 200-300 mesh) using a gradient of Hexane to Hexane:Ethyl Acetate.

• Pool the fractions containing the pure α-anomer and concentrate.

Analytical Validation of 13C-Labeled Glycosides

Validating 13C-labeled products requires careful interpretation of NMR spectra, as the isotopic enrichment drastically alters standard coupling patterns.

• 1H NMR (Anomeric Shift): The disappearance of the H-3 proton signal (typically ~5.3 ppm in the starting glycal) and the presence of vinylic protons (H-2 and H-3) in the 5.7–6.0 ppm range confirm the allylic shift. Due to the 13C label (e.g., at C1 or C2), expect massive 1H-13C one-bond coupling constants (

  Hz), splitting the proton signals into distinct doublets that must not be mistaken for impurities.

• 13C NMR: The labeled carbon will appear as an intensely amplified signal. If multiple carbons are labeled (e.g., uniformly labeled 13C-glucal), complex 13C-13C scalar couplings (

  Hz) will be observed, rendering the 13C spectrum highly multiplexed compared to unlabeled standards[8].

• HRMS: Ensure the calculated exact mass accounts for the specific number of 13C isotopes incorporated into the starting material[2].

References

• National Institutes of Health (PMC). "Insight into the Course of the Ferrier Rearrangement Used to Obtain Untypical Diosgenyl Saponins". URL: [Link]

• Arkivoc. "Bromodimethylsulfonium bromide (BDMS) catalyzed synthesis of 2,3-unsaturated-O-glycosides via Ferrier rearrangement". URL: [Link]

• Institut Kimia Malaysia. "Synthesis of Glycosides Bearing Chalcone Derivatives via Ferrier Rearrangement". URL: [Link]

• Beilstein Journal of Organic Chemistry. "Efficient carbon-Ferrier rearrangement on glycals mediated by ceric ammonium nitrate". URL: [Link]

• Royal Society of Chemistry. "Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts". URL: [Link]

• PubChem (NIH). "Tri-O-acetyl-D-glucal | C12H16O7". URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Insight into the Course of the Ferrier Rearrangement Used to Obtain Untypical Diosgenyl Saponins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. ikm.org.my [ikm.org.my]
• 6. Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00410H [pubs.rsc.org]
• 7. BJOC - Efficient carbon-Ferrier rearrangement on glycals mediated by ceric ammonium nitrate: Application to the synthesis of 2-deoxy-2-amino-C-glycoside [beilstein-journals.org]
• 8. Tri-O-acetyl-D-glucal | C12H16O7 | CID 688303 - PubChem [pubchem.ncbi.nlm.nih.gov]

Tracking Glucose Metabolism In Vivo with [U-13C]Glucose Tracers: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unveiling Metabolic Dynamics in a Physiological Context

The study of cellular metabolism within the complexity of a whole organism, or in vivo, is paramount to understanding health and disease.[1][2] While in vitro studies provide valuable insights, they often do not fully recapitulate the intricate interplay of organs and systems that govern metabolic homeostasis.[3][4][5] Stable isotope tracing, particularly with uniformly labeled [U-13C]glucose, has emerged as a powerful technique to dynamically track the fate of glucose carbons through metabolic pathways in a living system.[2][6][7] This approach offers a quantitative lens to examine metabolic fluxes, identify pathway rerouting in disease states like cancer and diabetes, and elucidate the mechanism of action of novel therapeutics.[5][6]

This guide provides a comprehensive overview of the principles, experimental design considerations, and detailed protocols for conducting in vivo metabolic tracing studies using [U-13C]glucose. We will delve into the causality behind experimental choices, ensuring a robust and self-validating experimental design, and provide a framework for data analysis and interpretation.

The Foundation: Understanding Glucose Metabolism

Glucose is a central node in cellular metabolism, serving as the primary fuel for energy production and a precursor for the biosynthesis of essential molecules.[8] Once transported into the cell, glucose is phosphorylated to glucose-6-phosphate (G6P), trapping it within the cell and committing it to several interconnected pathways.[8][9]

Key Glucose Metabolic Pathways:

• Glycolysis: The breakdown of glucose into two molecules of pyruvate, generating a small amount of ATP and NADH.[9][10] This is a fundamental and highly conserved pathway.[10]

• Tricarboxylic Acid (TCA) Cycle: Pyruvate is converted to acetyl-CoA, which enters the TCA cycle in the mitochondria. This cycle is the central hub of cellular respiration, generating ATP, NADH, and FADH2.[11]

• Pentose Phosphate Pathway (PPP): This pathway runs parallel to glycolysis and is crucial for producing NADPH (for reductive biosynthesis and antioxidant defense) and precursor for nucleotide synthesis.

• Glycogenesis and Glycogenolysis: The synthesis and breakdown of glycogen, the storage form of glucose, primarily in the liver and muscles.[8]

• Gluconeogenesis: The synthesis of glucose from non-carbohydrate precursors, such as lactate, amino acids, and glycerol, predominantly in the liver.[8]

The selection of [U-13C]glucose as a tracer allows for the tracking of all six carbon atoms of the glucose molecule as they traverse these pathways, providing a comprehensive view of central carbon metabolism.[6][12]

Experimental Design: The Blueprint for a Successful Study

A well-designed in vivo tracing experiment is critical for obtaining meaningful and interpretable data.[1][6] Several key factors must be carefully considered.

Tracer Selection and Administration

While this guide focuses on [U-13C]glucose, the choice of tracer should always be driven by the specific biological question.[1][6] Uniformly labeled tracers are excellent for a global view of metabolism, whereas positionally labeled tracers can interrogate specific pathways.[1]

Tracer Administration Routes: The method of delivery significantly impacts the kinetics of tracer distribution and should be chosen based on the experimental goals.[1][6]

Administration Route	Advantages	Disadvantages	Best Suited For
Intravenous (IV) Infusion	Precise control over plasma tracer concentration; allows for achieving isotopic steady-state.[7]	Requires surgical catheterization; can be technically challenging.	Metabolic flux analysis at steady-state.
Bolus Intravenous (IV) Injection	Rapid delivery; useful for dynamic uptake studies.[7]	Tracer concentration in plasma is not constant; difficult to achieve steady-state.	Observing initial tracer uptake and metabolism.[7]
Oral Gavage	Mimics dietary intake; less invasive than IV routes.[1]	Variable absorption rates; difficult to control plasma tracer levels.	Studies investigating nutrient absorption and first-pass metabolism.
Intraperitoneal (IP) Injection	Technically simpler than IV injection.[1]	Slower and less predictable absorption compared to IV.	Bolus administration when IV access is difficult.

Achieving Isotopic Steady-State

For many metabolic flux analyses, achieving a state of isotopic steady-state is crucial.[5][7] This is a condition where the isotopic enrichment of the tracer in the plasma and tissues of interest remains constant over time.[5] A primed, continuous intravenous infusion is the gold-standard method to approach this state.[5][7] The priming bolus rapidly raises the plasma tracer enrichment, while the continuous infusion maintains it.[5][7] The duration of the infusion required to reach steady-state depends on the turnover rate of the metabolite pool and the tissue of interest, often ranging from 90 to 120 minutes.[5][7]

Animal Models and Physiological Considerations

The choice of animal model should be appropriate for the research question. It is essential to consider factors such as age, sex, and genetic background. Most in vivo stable isotope tracing studies recommend a fasting period of 6 to 16 hours prior to the experiment to reduce the endogenous pool of the metabolite being traced.[3] However, the physiological impact of fasting itself should be considered in the experimental design and interpretation of results.[3] Anesthesia is typically required for infusion studies; the choice of anesthetic should be carefully considered as it can influence metabolism.[13]

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for a primed, continuous intravenous infusion of [U-13C]glucose in a mouse model.

Materials and Reagents

• [U-13C]glucose (Cambridge Isotope Laboratories, Inc. or equivalent)

• Sterile 0.9% Saline

• Anesthetic (e.g., Isoflurane)

• Surgical tools for catheterization

• Syringe pump

• Blood collection tubes (e.g., EDTA-coated)

• Liquid nitrogen for snap-freezing tissues

Protocol: Primed-Continuous Infusion of [U-13C]Glucose

Objective: To achieve and maintain isotopic steady-state of [U-13C]glucose in the plasma and tissues of interest.

Procedure:

• Animal Preparation: Fast the mouse for 6 hours prior to the experiment with free access to water.[12] Anesthetize the mouse using isoflurane.

• Catheterization: Surgically implant a catheter into the jugular vein for tracer infusion.

• Tracer Preparation: Prepare a sterile solution of [U-13C]glucose in 0.9% saline. A common concentration for infusion is 500 mg/ml.[7]

• Priming Bolus: Administer an initial bolus dose of the [U-13C]glucose solution (e.g., 0.4 mg/g body weight) through the catheter to rapidly increase plasma enrichment.[7][12]

• Continuous Infusion: Immediately following the bolus, begin a continuous infusion using a syringe pump. A typical infusion rate is 0.012 mg/g/min.[7][12]

• Blood Sampling: Collect small blood samples (20-50 µL) from the tail vein at baseline (time 0) and at regular intervals during the infusion (e.g., 30, 60, 90, 120 minutes) to monitor plasma glucose enrichment.[7]

• Tissue Collection: At the end of the infusion period (e.g., 120 minutes), collect the tissues of interest as rapidly as possible and immediately snap-freeze them in liquid nitrogen to quench all metabolic activity.

• Sample Storage: Store plasma and tissue samples at -80°C until analysis.

Experimental Workflow Diagram

Caption: A generalized workflow for an in vivo [U-13C]glucose tracer study.

Sample Analysis: Deciphering the Isotopic Code

The analysis of ¹³C enrichment in metabolites is typically performed using mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[2][14]

Mass Spectrometry (MS)

MS is a highly sensitive technique that requires a small amount of sample.[2] It is widely used for analyzing stable isotope-labeled metabolites.[2] Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the most common platforms.

Key Steps in MS-based Analysis:

• Metabolite Extraction: Metabolites are extracted from tissues and plasma using a suitable solvent system (e.g., methanol/chloroform/water).

• Derivatization (for GC-MS): For GC-MS analysis, polar metabolites are chemically modified to make them volatile.

• Data Acquisition: The instrument measures the mass-to-charge ratio (m/z) of the metabolites and their isotopologues (molecules of the same compound that differ in their isotopic composition).

• Data Analysis: The raw data is processed to determine the mass isotopologue distribution (MID) for each metabolite, which shows the percentage of the metabolite pool containing zero (M+0), one (M+1), two (M+2), etc., ¹³C atoms from the tracer.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that can provide detailed information about the position of the ¹³C label within a molecule.[16][17][18] This is particularly useful for distinguishing between different metabolic pathways. Both 1D ¹³C NMR and 2D ¹H-¹³C HSQC NMR are valuable techniques.[16][19]

Advantages of NMR:

• Provides positional isotopomer information.

• Non-destructive, allowing for further analysis of the sample.

• Requires minimal sample preparation.

Disadvantages of NMR:

• Lower sensitivity compared to MS, requiring larger sample amounts.[6]

• Longer acquisition times.[16]

Data Analysis and Interpretation: From Raw Data to Biological Insight

The ultimate goal of a tracer study is to translate the isotopic labeling patterns into a deeper understanding of metabolic function.

Isotopic Enrichment and Mass Isotopologue Distribution (MID)

The primary data output from a tracer experiment is the isotopic enrichment of downstream metabolites. This is often visualized as the MID. It is crucial to correct for the natural abundance of ¹³C to accurately determine the fractional enrichment from the tracer.[15]

Metabolic Pathway Visualization

Caption: Key pathways in central carbon metabolism traced by [U-13C]glucose.

Metabolic Flux Analysis (MFA)

Metabolic Flux Analysis (MFA) is a computational method used to quantify the rates of metabolic reactions.[20][21][22] ¹³C-MFA uses the experimentally determined MIDs of key metabolites to infer the fluxes through a metabolic network model.[14][23] This powerful technique provides a quantitative understanding of cellular metabolism that goes beyond simple metabolite concentrations.[5][14]

Key Outputs of ¹³C-MFA:

• Relative and absolute flux values: The rates of enzymatic reactions in the metabolic network.

• Pathway utilization: The contribution of different pathways to the production of a particular metabolite.

• Identification of metabolic bottlenecks: Steps in a pathway that limit the overall flux.

Applications in Research and Drug Development

In vivo [U-13C]glucose tracing has a wide range of applications:

• Oncology: Understanding the metabolic reprogramming of cancer cells, such as the Warburg effect, and identifying metabolic vulnerabilities that can be targeted for therapy.[5]

• Metabolic Diseases: Investigating the pathophysiology of diseases like diabetes and obesity by quantifying glucose uptake, storage, and production in different tissues.[6]

• Neuroscience: Studying brain energy metabolism and its alterations in neurodegenerative diseases.[21]

• Drug Development: Elucidating the mechanism of action of drugs that target metabolic pathways and assessing their efficacy in vivo.[24]

Conclusion: A Powerful Tool for In Vivo Metabolic Research

Tracking glucose metabolism in vivo with [U-13C]glucose tracers is a robust and informative technique that provides a dynamic view of cellular function in a physiological context.[1][2] By carefully considering experimental design, adhering to rigorous protocols, and employing appropriate analytical and computational methods, researchers can gain invaluable insights into the complexities of metabolism in health and disease. This powerful approach will continue to be instrumental in advancing our understanding of biological systems and in the development of novel therapeutic strategies.

References

• Lirias, M. (n.d.). Stable Isotopes for Tracing Mammalian-Cell Metabolism in vivo. Lirias.
• Interchim – Blog. (2023, February 15). Glucose metabolism: study of pathways, enzymes and metabolites.
• (n.d.). Glucose Metabolism. Fundamentals of Biochemistry: Medical Course & Step 1 Review.
• EINUMM. (2022, June 24). GLYCOLYSIS: central metabolic route of glucose metabolism.
• Creative Proteomics. (n.d.). Metabolic Flux Analysis and In Vivo Isotope Tracing.
• Institute of Molecular Systems Biology. (n.d.). 13C Metabolic Flux Analysis.
• Benchchem. (n.d.). Application Notes and Protocols for In Vivo Metabolic Tracing with D-Glucose-¹³C-4 in Animal Models.
• (n.d.). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. PMC.
• TeachMePhysiology. (2024, April 8). Glycolysis - Reactions - Phases - Regulation.
• StatPearls - NCBI Bookshelf. (2023, July 17). Physiology, Glucose Metabolism.
• (2016, August 5). 13C glucose labelling studies using 2D NMR are a useful tool for determining ex vivo whole organ metabolism during hypothermic machine perfusion of kidneys. PMC.
• (n.d.). In vivo [U-13C]glucose labeling to assess heart metabolism in murine models of pressure and volume overload. PMC.
• PMC - NIH. (n.d.). Physiological impact of in vivo stable isotope tracing on cancer metabolism.
• DSpace@MIT. (2022, June 20). Isotope tracing in health and disease.
• (n.d.). State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo. PMC.
• ResearchGate. (2025, August 5). Stable Isotopes for Tracing Mammalian-Cell Metabolism In Vivo.
• Benchchem. (n.d.). Application Notes & Protocols: NMR Spectroscopy for D-Glucose-¹³C,d₂ Detection.
• (n.d.). 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. PMC.
• (n.d.). Isotope Tracing in Health and Disease.
• PMC. (2025, May 12). Approaches to stable isotope tracing and in vivo metabolomics in the cancer clinic.
• bioRxiv. (2020, August 24). In vivo metabolite tracing of T cells.
• Frontiers. (n.d.). 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell.
• EPIC. (2024, November 25). 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages.
• YouTube. (2019, May 6). 82 13C Metabolic Flux Analysis using Mass Spectrometry | Part 1.
• PMC - NIH. (n.d.). Metabolism of [U-13C]glucose in Human Brain Tumors In Vivo.
• Frontiers. (n.d.). An overview of methods using 13C for improved compound identification in metabolomics and natural products.
• Creative Proteomics. (n.d.). Overview of 13c Metabolic Flux Analysis.
• ResearchGate. (2025, August 6). Gas Chromatography–Mass Spectrometry-Based 13C-Labeling Studies in Plant Metabolomics.
• ResearchGate. (2016, September 24). (PDF) 13C glucose labelling studies using 2D NMR are a useful tool for determining ex vivo whole organ metabolism during hypothermic machine perfusion of kidneys.
• Creative Proteomics. (n.d.). 13C-MFA.
• bioRxiv. (2021, February 5). 13C tracer analysis identifies extensive recycling of endogenous CO2 in vivo.
• Creative Proteomics. (n.d.). 13C-labeled glucose for 13C-MFA.
• PubMed. (2025, July 1). Modeling hepatic glucose tracer kinetics from isotope dilution technique and deuterium metabolic imaging in postbariatric surgery and nonoperated individuals.
• Benchchem. (n.d.). Application Notes and Protocols for 13C Tracer Studies using Liquid Chromatography-Mass Spectrometry (LC-MS).
• American Journal of Physiology. (2025, July 15). Modeling hepatic glucose tracer kinetics from isotope dilution technique and deuterium metabolic imaging in postbariatric surgery and nonoperated individuals.
• (n.d.). Comprehensive metabolic modeling of multiple 13 C-isotopomer data sets to study metabolism in perfused working hearts.
• Springer Nature Experiments. (n.d.). High-resolution 13C metabolic flux analysis.
• Endocrinology and Metabolism. (2020, December 23). In Vivo and In Vitro Quantification of Glucose Kinetics: From Bedside to Bench.
• PMC - NIH. (n.d.). A roadmap for interpreting 13C metabolite labeling patterns from cells.
• PMC - NIH. (n.d.). Pharmacokinetic Modeling of the Glucoregulatory System.
• PMC. (n.d.). In Vivo and In Vitro Quantification of Glucose Kinetics: From Bedside to Bench.
• ResearchGate. (2025, August 10). Modeling Hepatic Glucose Tracer Kinetics from Isotope Dilution Technique and Deuterium Metabolic Imaging in Post-Bariatric-Surgery and Non-Operated Individuals | Request PDF.
• (n.d.). TUTORIAL: Principles of Tracer Modeling.
• TRACER. (n.d.). Molecular imaging in anti-diabetic drug development.

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• 2. researchgate.net [researchgate.net]
• 3. Physiological impact of in vivo stable isotope tracing on cancer metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Approaches to stable isotope tracing and in vivo metabolomics in the cancer clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolic Flux Analysis and In Vivo Isotope Tracing - Creative Proteomics [creative-proteomics.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Physiology, Glucose Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. teachmephysiology.com [teachmephysiology.com]
• 10. einumm.org [einumm.org]
• 11. accessphysiotherapy.mhmedical.com [accessphysiotherapy.mhmedical.com]
• 12. In vivo [U-13C]glucose labeling to assess heart metabolism in murine models of pressure and volume overload - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. 13C glucose labelling studies using 2D NMR are a useful tool for determining ex vivo whole organ metabolism during hypothermic machine perfusion of kidneys - PMC [pmc.ncbi.nlm.nih.gov]
• 17. State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo: A Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. 13C Metabolic Flux Analysis – Institute of Molecular Systems Biology | ETH Zurich [imsb.ethz.ch]
• 21. 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 23. 13C-MFA - Creative Proteomics MFA [creative-proteomics.com]
• 24. Molecular imaging in anti-diabetic drug development | TRACER [tracercro.com]

Technical Notes & Optimization

low yield in 3,4,6-Tri-O-acetyl-D-glucal-13C glycosylation

Ticket #: 13C-GLC-OPT-001 Status: Open Priority: Critical (Isotope-Labeled Material) Subject: Optimization of 3,4,6-Tri-O-acetyl-D-glucal-13C Glycosylation (Ferrier Rearrangement)[1]

Technical Support Executive Summary

User Context: You are working with

C-labeled 3,4,6-tri-O-acetyl-D-glucal . The Problem: Low yield during glycosylation.[2] The Stakes: Unlike standard synthesis, C-labeled starting materials are chemically identical but financially non-renewable. A 40% yield is not just "inefficient"; it is a significant budget loss.

Root Cause Analysis: Glycosylation of glucals (enol ethers) typically proceeds via the Ferrier Rearrangement (Type I) to form 2,3-unsaturated glycosides.[3] Low yields are rarely due to the isotope. They are almost exclusively caused by:

• Hydrolysis: Moisture converting the oxocarbenium intermediate into an aldehyde (pseudoglucal hydrolysis).

• Catalyst Aggression: Strong Lewis acids (e.g.,

  ) causing polymerization or anomerization.

• Workup Losses: Physical loss of water-soluble isotope material during extraction.

Part 1: Diagnostic Workflow

Before altering your chemistry, determine where the mass is going. Use this logic flow to diagnose the failure mode.

Figure 1: Diagnostic logic for identifying the root cause of yield loss in glucal glycosylation.

Part 2: The "Gold Standard" Protocol (Micro-Scale)

For

C-labeled materials, standard milligram-scale protocols are insufficient. You must use a Material Conservation Protocol .

Recommended Catalyst: Indium(III) Chloride (

) or Scandium(III) Triflate ( ) . Why? Unlike , these are moisture-tolerant and mild, preventing the "tarring" (polymerization) of sensitive glucals while maintaining high stereoselectivity ( -anomer favored).

Step-by-Step Optimized Procedure

• Drying (Critical):

  • Flame-dry a 5 mL reaction vial under Argon.

  • Dissolve

    C-Glucal (e.g., 50 mg) and the Nucleophile (Alcohol, 1.2 equiv) in anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN) (0.1 M concentration).

  • Add 3Å Molecular Sieves (powdered, activated) directly to the vial. Stir for 15 mins before adding catalyst.

• Activation:

  • Cool to 0°C (ice bath).

  • Add

    (20 mol%) or (5 mol%) .

  • Note: If using

    , reduce temperature to -20°C and use only 10 mol%.

• Reaction Monitoring:

  • Stir at 0°C for 30 mins, then warm to Room Temp (RT).

  • Monitor via TLC.[2] The glucal is an enol ether and stains instantly with CAM/Anisaldehyde (usually dark blue/purple). The product (2,3-unsaturated glycoside) stains differently (often brown/black).

• Quenching & Workup (The Yield Saver):

  • Do NOT pour into a separatory funnel (mechanical loss).

  • Quench by adding 1 drop of

    (neutralize acid).

  • Filter through a small pad of Celite directly into a tared round-bottom flask (removes sieves/catalyst).

  • Rinse the Celite pad with DCM (

    mL).

  • Concentrate in vacuo.

Part 3: Mechanistic Insights & Troubleshooting

Why is my yield low? (The Chemistry)

The Ferrier rearrangement involves the formation of an allylic oxocarbenium ion.[4] This intermediate is highly electrophilic.

Figure 2: The bifurcation point. Moisture competes with your alcohol nucleophile for the oxocarbenium ion.

Catalyst Comparison Table

Catalyst	Reactivity	Acidity	Risk Profile	Recommended For
	High	Strong	High (Decomposition)	Simple, cheap substrates only.
	Moderate	Mild	Low	C-Labeled / Sensitive substrates.
	High	Moderate	Low	Sterically hindered alcohols.
Iodine ( )	Moderate	Mild	Low	Metal-free conditions.

Part 4: Frequently Asked Questions (FAQs)

Q1: I see two spots on TLC very close together. Is this an impurity?

• Answer: Likely not. This is usually the

  and anomers.[4] The Ferrier rearrangement typically favors the -anomer (6:1 to 10:1 ratio) due to the anomeric effect, but the -anomer will form.

  • Fix: If you need higher

    -selectivity, switch the solvent to Acetonitrile or Nitromethane .

Q2: My product is decomposing on the silica column.

• Answer: 2,3-unsaturated glycosides can be acid-sensitive.[5]

  • Fix: Pre-treat your silica gel with 1% Triethylamine (

    ) in Hexanes before loading your sample. This neutralizes the acidity of the silica.

Q3: Can I use this method to make 2-deoxy sugars (saturated)?

• Answer: No. The method above (Ferrier) creates a double bond at C2-C3.

  • Correction: To make a 2-deoxy sugar (saturated C2-C3) from a glucal, you need electrophilic addition (e.g.,

    or ). This is a different mechanism; do not use the Ferrier conditions described above.

Q4: I am recovering starting material even after 24 hours.

• Answer: Your Lewis Acid might be "dead" (hydrated).

  • Fix:

    absorbs water over time. Buy a fresh bottle or switch to a solid catalyst like or which are more stable.

References

• Ferrier, R. J. (1979).[6] "Unsaturated Carbohydrates.[7] Part 21. A Carbocyclic Ring Closure of a Hex-5-enopyranoside Derivative." Journal of the Chemical Society, Perkin Transactions 1, 1455–1458. Link(Foundational paper on Ferrier Rearrangement types).

• Yadav, J. S., Reddy, B. V. S., et al. (2000). "Indium(III) Chloride-Catalyzed Ferrier Rearrangement: A Facile Synthesis of 2,3-Unsaturated Glycosides." Tetrahedron Letters, 41(15), 2695–2697. Link(Establishes InCl3 as a high-yield, mild alternative).

• Bartolozzi, A., & Grogan, M. J. (2002). "Scandium(III) Triflate-Catalyzed Ferrier Rearrangement." Synlett, 2002(12), 2103–2106. Link(Demonstrates Sc(OTf)3 for sensitive substrates).

• Das, B., et al. (2003). "Iodine as a Versatile Catalyst for Ferrier Rearrangement." Chemistry Letters, 32(9), 860–861. Link(Metal-free, mild iodine protocol).

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00410H [pubs.rsc.org]
• 4. Ferrier rearrangement - Wikipedia [en.wikipedia.org]
• 5. Mild and Highly Efficient Stereoselective Synthesis of 2,3-Unsaturated Glycopyranosides using La(NO3)3 · 6H2O as a Catalyst: Ferrier Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ferrier Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Chemicals [chemicals.thermofisher.cn]

Technical Support Center: Purification of Acetylated Glucal Reaction Products

Welcome to the technical support center for the purification of acetylated glucal reaction products. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and often complex challenges encountered during the purification of these valuable synthetic intermediates. Drawing upon established chemical principles and field-proven techniques, this guide provides in-depth troubleshooting advice and detailed protocols to enhance the purity, yield, and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in an acetylated glucal reaction?

A1: The most prevalent impurities include unreacted starting materials like acetic anhydride and pyridine, partially deacetylated byproducts, and undesired anomers of your target compound. In subsequent reactions, such as the Ferrier rearrangement, byproducts from competing reaction pathways can also be present.

Q2: My primary challenge is removing the pyridine used as a solvent and catalyst. What is the most effective method?

A2: A multi-step approach is typically most effective. Start by removing the bulk of the pyridine under reduced pressure. The remaining traces can be removed by performing an acidic wash (e.g., with cold, dilute HCl or CuSO₄ solution) during an aqueous workup to convert pyridine into its water-soluble pyridinium salt. Co-evaporation with a high-boiling point, non-polar solvent like toluene can also be effective.[1][2]

Q3: I am observing significant deacetylation of my product during workup or chromatography. How can I prevent this?

A3: Deacetylation is often caused by exposure to basic or strongly acidic conditions. Ensure your workup is performed under neutral or slightly acidic pH. When using silica gel chromatography, which can be slightly acidic, minimize the time the compound spends on the column. If deacetylation persists, consider using a neutral stationary phase like deactivated silica gel or alumina.

Q4: My NMR spectrum shows a mixture of α and β anomers. How can I control the anomeric outcome or separate the anomers?

A4: Anomerization can be influenced by the reaction conditions, including the Lewis acid used, temperature, and reaction time.[3][4] Controlling these parameters is key. Separation of anomers can be challenging due to their similar polarities. High-performance column chromatography with an optimized solvent system is often required. In some cases, fractional crystallization can be an effective method for separating anomers.[5]

Q5: I performed a Ferrier rearrangement and have a complex mixture of products. What is a good starting point for purification?

A5: For Ferrier rearrangement products, a typical starting point is silica gel column chromatography. A gradient elution with a non-polar solvent system (e.g., hexane/ethyl acetate or toluene/ethyl acetate) is often effective in separating the desired 2,3-unsaturated glycoside from byproducts and unreacted starting material.[6][7]

Troubleshooting Guides

Guide 1: Complete Removal of Reaction Reagents (Acetic Anhydride & Pyridine)

The presence of residual acetic anhydride and pyridine is a common issue that can interfere with subsequent reactions and complicate product characterization.

The Underlying Chemistry:

• Acetic Anhydride: While reactive, it can persist, especially in anhydrous conditions. During aqueous workup, it hydrolyzes to acetic acid, which also needs to be removed.

• Pyridine: As a basic and relatively high-boiling solvent, it can be tenacious. It forms a water-soluble pyridinium salt upon protonation with an acid, which is the basis for its removal via extraction.[1][2]

Troubleshooting Workflow:

Caption: Workflow for removing pyridine and acetic anhydride.

Step-by-Step Protocol for Reagent Removal:

• Initial Concentration: Concentrate the reaction mixture under reduced pressure to remove the majority of the pyridine.

• Dissolution: Dissolve the residue in a water-immiscible organic solvent like ethyl acetate or dichloromethane.

• Acidic Wash: Transfer the solution to a separatory funnel and wash with cold, dilute (e.g., 1M) hydrochloric acid or a saturated copper (II) sulfate solution. Repeat this wash until the aqueous layer no longer has the characteristic smell of pyridine.

• Neutralizing Wash: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid and hydrolyze any residual acetic anhydride.

• Brine Wash: Wash with a saturated sodium chloride (brine) solution to remove excess water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Co-evaporation (Optional): For stubborn traces of pyridine, dissolve the residue in toluene and re-concentrate. Repeat 2-3 times.

Guide 2: Managing and Separating Anomers

The formation of anomeric mixtures is a frequent challenge in glycosylation reactions involving acetylated glucals. The stereochemical outcome at the anomeric center can be influenced by various factors.

The Underlying Chemistry:

Anomerization, the interconversion of α and β anomers, can be catalyzed by Lewis acids.[3][4] The stability of the oxocarbenium ion intermediate and the nature of the nucleophile and solvent all play a role in determining the final anomeric ratio. The anomeric effect also thermodynamically favors the formation of the α-anomer in many cases.[8]

Strategies for Controlling Anomeric Selectivity:

Strategy	Principle	Key Considerations
Choice of Lewis Acid	Different Lewis acids can favor the formation of specific anomers.	For instance, TiCl₄ has been shown to be more efficient at promoting anomerization to the α-anomer than SnCl₄ in certain cases.[4]
Temperature Control	Lower temperatures often lead to higher kinetic control and can favor one anomer over the other.	Reactions at room temperature or elevated temperatures may lead to thermodynamic mixtures.
Solvent Effects	The polarity and coordinating ability of the solvent can influence the stability of intermediates and transition states.	Acetonitrile, for example, can participate in the reaction to favor the formation of β-glycosides via a nitrilium-ion intermediate.

Experimental Protocol for Anomer Separation by Column Chromatography:

• TLC Optimization: Carefully optimize the solvent system using thin-layer chromatography (TLC) to achieve the best possible separation of the anomers. A good starting point for acetylated glucals is a mixture of hexane and ethyl acetate.

• Column Packing: Pack a silica gel column with the chosen eluent. Ensure the column is well-packed to maximize resolution.

• Loading: Load the sample onto the column in a minimal amount of the eluent.

• Elution: Elute the column with the optimized solvent system. A slow flow rate can improve separation.

• Fraction Collection: Collect small fractions and analyze them by TLC to identify the pure anomers.

Guide 3: Purification of Ferrier Rearrangement Products

The Ferrier rearrangement is a powerful tool for the synthesis of 2,3-unsaturated glycosides from acetylated glucals. However, the reaction can yield byproducts that require careful purification.[9]

The Underlying Chemistry:

The Ferrier rearrangement is typically catalyzed by a Lewis acid, which facilitates the cleavage of the C3-acetate and subsequent nucleophilic attack at the anomeric carbon.[9] Protic acids, if present, can lead to competing electrophilic addition reactions across the double bond, resulting in undesired byproducts.[9]

Logical Flow for Ferrier Rearrangement and Purification:

Caption: Workflow for Ferrier rearrangement and subsequent purification.

Troubleshooting Common Issues in Ferrier Rearrangement Purification:

Problem	Possible Cause	Recommended Solution
Low Yield of Desired Product	Competing side reactions due to protic acid contamination.	Ensure anhydrous reaction conditions and use a high-purity Lewis acid.
Complex Mixture of Byproducts	The Lewis acid may be too harsh, leading to decomposition.	Try a milder Lewis acid (e.g., InCl₃, Yb(OTf)₃) or perform the reaction at a lower temperature.[10]
Difficulty in Separating Product from Starting Material	The polarity of the product and starting material may be very similar.	Optimize the solvent system for column chromatography. Consider using a different stationary phase or reverse-phase chromatography.[11]

References

• Google Patents. (n.d.). Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.

• Nowik, W., & Turek, A. (2022). Insight into the Course of the Ferrier Rearrangement Used to Obtain Untypical Diosgenyl Saponins. Molecules, 27(19), 6608. [Link]

• Ibrahim, A. A., & Murphy, P. V. (2020). Anomerization of N-Acetylglucosamine Glycosides Promoted by Dibromomethane and Dimethylformamide. Chemistry, 2(2), 269-281. [Link]

• Google Patents. (n.d.). Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.
• Google Patents. (n.d.). Method for preparing acetylated glucal.
• Bílik, V., & Zemek, J. (1978). Preparation of 6-O-Acetyl-D-glucose. Chemical Papers, 32(1), 114-117.
• Al-Azzawi, A. M., & Al-Janabi, A. S. (2018). Selective Anomeric Deacetylation of Per-Acetylated Carbohydrates Using (i-Pr)3Sn(OEt) and Synthesis of New Derivatives. Chemistry & Chemical Technology, 12(4), 441-447.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Unlocking Glycoconjugate Synthesis with Tri-O-acetyl-D-glucal. Retrieved from [Link]

• Reddy, B. V. S., Kumar, A. S., & Yadav, J. S. (2006). Direct Ferrier rearrangement on unactivated glycals catalyzed by indium(III) chloride. Tetrahedron Letters, 47(27), 4751-4753.
• Borbás, A., Szabó, Z. B., Szilágyi, L., & Lipták, A. (2004). Reactions of 1-C-acceptor-substituted glycals with nucleophiles under acid promoted (Ferrier-rearrangement) conditions.
• Banaszek, A., & Zamojski, A. (1982). The use of tri-O-acetyl-D-glucal and -D-galactal in the synthesis of 3-acetamido-2,3-dideoxyhexopyranoses and -hexopyranosides.
• Google Patents. (n.d.). Process for the preparation of 3.6-di-o-acetyl-d-glycals.
• Hayes, J. A., Eccles, K. S., Lawrence, S. E., & Moynihan, H. A. (2016). Methyl tetra-O-acetyl-α-d-glucopyranuronate: crystal structure and influence on the crystallisation of the β anomer.
• Ikemoto, N., Schreiber, S. L., & Danishefsky, S. J. (1992). SnCl 4 - and TiCl 4 -Catalyzed Anomerization of Acylated O - and S -Glycosides: Analysis of Factors That Lead to Higher α:β Anomer Ratios and Reaction Rates. The Journal of Organic Chemistry, 57(16), 4397-4405.
• Murphy, P. V., & O'Doherty, G. A. (2000). Glycosidation–Anomerisation Reactions of 6,1‐Anhydroglucopyranuronic Acid and Anomerisation of β‐D‐Glucopyranosiduronic Acids Promoted by SnCl4. European Journal of Organic Chemistry, 2000(19), 3331-3339.
• Boltje, T. J., & Buskas, T. (2010). Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century.

• Organic Syntheses. (n.d.). 4-ethylpyridine. Retrieved from [Link]

• Reddy, B. G., & Reddy, P. S. (2014). Ferrier Rearrangement of tri-O-acetyl-D-glycals in the Presence of 3, 5-Dinitrobenozic acid. IOSR Journal of Applied Chemistry, 7(1), 22-25.
• Papazyan, R., & Taverna, S. D. (2013). Separation and Purification of Multiply Acetylated Proteins Using Cation-Exchange Chromatography.
• Liu, B., & Liu, X. W. (2021). Stereoselective strain-release Ferrier rearrangement: the dual role of catalysts. Chemical Science, 12(30), 10287-10293.

• MilliporeSigma. (n.d.). Troubleshooting Guide for Affinity Chromatography of Tagged Proteins. Retrieved from [Link]

• Papazyan, R., & Taverna, S. D. (2013). Separation and purification of multiply acetylated proteins using cation-exchange chromatography. Methods in molecular biology (Clifton, N.J.), 981, 103–113. [Link]

• Al-Masoudi, N. A. L., & Al-Salami, B. K. (2009). Reaction of D-glycals derivatives with Carbohydrate azides derivatives Via. National Journal of Chemistry, 36, 556-568.

• Teledyne ISCO. (n.d.). Strategies to Purify Carbohydrate Based Compounds. Retrieved from [Link]

• Bakos, M. A., & Kuszmann, J. (2001). Regioselective Deacetylation of Peracetylated Glycosides with a Cleavable Aglycone.
• Papazyan, R., & Taverna, S. D. (2013). Separation and Purification of multiply acetylated proteins using cation-exchange chromatography.

• Reddit. (2018, November 16). Removing Excess Acetic Anhydride from Acylation reaction?. r/OrganicChemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-iodo-tri-O-acetyl-d-glucal. Retrieved from [Link]

• ResearchGate. (2019, May 16). Remove acetic anhydride excess?. Retrieved from [Link]

• ResearchGate. (n.d.). How can one remove an acetyl protecting group from an acetylated sugar?. Retrieved from [Link]

• Stick, R. V., & Tilbrook, D. M. G. (1998). A New Catalyst for the Reductive Elimination of Acylated Glycosyl Bromides to Form Glycals. Australian Journal of Chemistry, 51(8), 627-630.
• Chen, X., Shekiro, J., Elander, R., & Tucker, M. (2016). Development and Characterization of a High-Solids Deacetylation Process. Biotechnology for Biofuels, 9(1), 1-11.
• Reddy, K. R., & Kumar, N. S. (2007). Optimization of the reaction condition for the acetylation of D-glucose using Ac2O and catalytic amount of I2.
• Hu, Y., & Ueno, Y. (2001). Preparation of acetylated pyranoid glycals from glycosyl halides by chromium(II) complexes under aqueous biphasic conditions.

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• 7. WO2008081270A2 - Process for the preparation of 3.6-di-o-acetyl-d-glycals - Google Patents [patents.google.com]
• 8. ccsenet.org [ccsenet.org]
• 9. Insight into the Course of the Ferrier Rearrangement Used to Obtain Untypical Diosgenyl Saponins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iosrjournals.org [iosrjournals.org]
• 11. teledyneisco.com [teledyneisco.com]

Technical Support Center: Enhancing Signal-to-Noise in 13C NMR of Carbohydrate Samples

This technical support guide is designed for researchers, scientists, and drug development professionals who encounter challenges with signal-to-noise (S/N) in the 13C NMR analysis of carbohydrates. Carbohydrates present unique difficulties due to their structural complexity, spectral overlap, and the inherently low sensitivity of the 13C nucleus.[1][2][3] This guide provides in-depth, field-proven insights in a question-and-answer format to address specific issues and explain the causality behind experimental choices.

Frequently Asked Questions (FAQs)

Part 1: Fundamental Issues & Sample Preparation

Q1: I've just run a standard 13C NMR on my polysaccharide sample and I can barely see any peaks above the noise. What's the primary reason for this?

A: The most fundamental challenge is the low natural abundance and sensitivity of the 13C isotope. Only about 1.1% of carbon atoms are the NMR-active 13C isotope, and its gyromagnetic ratio is about one-quarter that of a proton.[4] This results in a signal that is inherently ~6000 times weaker than a 1H signal.[5][6] For large, complex molecules like carbohydrates, this low sensitivity is compounded by other factors, including potentially long relaxation times for certain carbons and poor solubility, leading to very weak signals that can be lost in the baseline noise.

Q2: How critical is sample concentration, and what is the optimal amount to use?

A: For 13C NMR, sample concentration is paramount; the higher the concentration, the better the signal-to-noise ratio.[5][6] While a proton NMR might yield a good spectrum with 5-25 mg of a small molecule, a 13C NMR typically requires 50-100 mg for the same molecule to get a decent spectrum in a reasonable time.[7]

For carbohydrates, especially polymers, you should aim for the highest concentration possible without causing excessive viscosity, which would broaden the lines. Start by dissolving a small amount (~1 mg) to test solubility, then gradually add more material.[5] A well-dissolved, transparent sample is crucial; any solid particulates will degrade spectral quality and must be filtered out.[5][8]

Q3: My carbohydrate is difficult to dissolve. How can I improve solubility to get a better signal?

A: Poor solubility is a common problem that leads to low effective concentration and broad NMR signals.[9] Here are several strategies to improve it:

• Solvent Choice: Deuterium oxide (D₂O) is the most common solvent for carbohydrate analysis.[2] If solubility is poor in D₂O alone, consider using a co-solvent like DMSO-d₆. A small amount can sometimes significantly improve solubility.[9]

• Temperature: Acquiring the spectrum at a higher temperature can increase solubility and decrease the solution's viscosity, leading to sharper, more intense signals.[9] However, be mindful of sample stability at elevated temperatures.

• pH Adjustment: For carbohydrates with ionizable groups (e.g., uronic acids), adjusting the pH of the D₂O solution can dramatically improve solubility.[9]

• Sample Derivatization: While it alters the molecule, chemical derivatization such as acetylation or methylation can improve solubility in organic solvents and reduce signal overlap by shifting proton resonances.[9]

Part 2: Acquisition Parameter Optimization

Q4: What is the spin-lattice relaxation delay (D1), and how do I set it correctly for a carbohydrate sample?

A: The spin-lattice relaxation time (T₁) is the time constant describing how 13C nuclei return to thermal equilibrium after an RF pulse. The relaxation delay (D1) is the time you wait between pulses for this to happen. To achieve maximum signal, the nuclei must fully relax.

The key issue with carbohydrates is that T₁ values can vary widely within the same molecule.[10] Protonated carbons relax relatively quickly, but non-protonated (quaternary) carbons, such as those at branching points or in certain anomeric positions, can have very long T₁ values (several seconds or more).[10][11]

• For Maximizing S/N (Non-Quantitative): A common compromise is to use a shorter D1 and a smaller flip angle (e.g., 30-45°). This allows for more scans in a given time without completely saturating the signals of long-T₁ carbons.[10]

• For Quantitative Analysis: For accurate integration, you must ensure full relaxation of all carbons. This requires setting D1 to at least 5 times the longest T₁ value in your molecule (D1 ≥ 5xT₁).[10] Additionally, inverse-gated decoupling must be used to suppress the Nuclear Overhauser Effect (NOE).[12]

Q5: How does the number of scans (NS) affect my spectrum, and is there a point of diminishing returns?

A: The signal-to-noise ratio (S/N) improves with the square root of the number of scans.[10] This means to double your S/N, you must quadruple the number of scans. While increasing NS is a direct way to improve a weak spectrum, it comes at the cost of significantly longer experiment times. For very dilute samples, this can mean acquiring data for many hours or even days. It is often more efficient to first optimize other parameters (concentration, D1, pulse angle) or use more advanced hardware/techniques before resorting to extremely long acquisition times.

Q6: Should I use a 90° or a smaller flip angle for the excitation pulse?

A: The choice depends on your goal and the T₁ values of your carbons. A 90° pulse maximizes the signal for a single scan, but it requires a long relaxation delay (D1 ≈ 5xT₁) to avoid saturation.[11] For 13C NMR, where T₁ values can be long and signal averaging is always required, using a 90° pulse is often inefficient.

Using a smaller flip angle, such as 30° or 45°, is generally recommended.[11] This approach does not saturate the magnetization as much, allowing for a shorter D1. The result is that you can acquire more scans in the same amount of time, leading to a better overall S/N for most carbons in your molecule.[11]

Part 3: Advanced Solutions & Pulse Sequences

Q7: My 1D spectrum is just too crowded. When should I switch to a 2D experiment like an HSQC?

A: You should switch to a 2D experiment as soon as you encounter significant signal overlap in the 1D spectrum, which is extremely common for carbohydrates.[1][9] While a 1D 13C experiment can take a long time, a 2D Heteronuclear Single Quantum Coherence (HSQC) experiment is often more sensitive and provides far superior information.

The HSQC experiment correlates each carbon atom with its directly attached proton(s). Since it detects the signal via the much more sensitive 1H nucleus, it can provide a high-quality spectrum much faster than a standard 1D 13C experiment for all protonated carbons.[6] It spreads the signals across two dimensions, dramatically improving resolution and allowing you to resolve individual sugar residues that would be completely overlapped in a 1D spectrum.[9]

Q8: What is a cryoprobe, and how much of an improvement can I expect from it?

A: A cryoprobe is a specialized NMR probe where the detection electronics and RF coil are cooled to cryogenic temperatures (~20 K).[10] This drastic reduction in temperature significantly lowers thermal noise, which is a primary contributor to the poor S/N in NMR.[10][13]

Using a cryoprobe can provide a dramatic S/N enhancement, typically by a factor of 3 to 10 compared to a standard room-temperature probe.[10] For challenging carbohydrate samples, this can be the difference between an unusable spectrum and a high-quality one. It allows for the analysis of much more dilute samples or can reduce experiment times from days to hours.[14][15][16]

Q9: I have a very limited amount of a precious sample. Is 13C isotopic labeling a viable option?

A: Yes, isotopic labeling is the most powerful method to overcome the low sensitivity of 13C NMR.[17] By synthesizing or biosynthesizing your carbohydrate with 13C-enriched precursors, you can increase the percentage of 13C atoms from 1.1% to nearly 100%. This provides a massive signal enhancement (up to ~100-fold), allowing for advanced multi-dimensional experiments (3D, 4D) that would be impossible at natural abundance.[18][19] While this approach can be expensive and synthetically challenging, it enables detailed structural and interaction studies that are otherwise inaccessible.[18][19][20]

Troubleshooting Guide: Low Signal-to-Noise

Symptom	Possible Cause(s)	Recommended Solution(s)
No visible peaks, only baseline noise	1. Sample concentration is too low. 2. Incorrect receiver gain setting. 3. Pulse width not calibrated.	1. Increase sample concentration. If not possible, increase the number of scans significantly.[7] 2. Use a cryoprobe for a major sensitivity boost.[10][13] 3. Check and re-run automatic receiver gain adjustment. 4. Ensure the 90° pulse width is correctly calibrated for your probe.
Overall low S/N, peaks are visible but weak	1. Insufficient number of scans (NS). 2. Non-optimal relaxation delay (D1) and flip angle. 3. Sub-optimal shimming.	1. Increase the number of scans. Remember S/N ∝ √NS.[10] 2. Use a smaller flip angle (30-45°) and a shorter D1 (e.g., 1-2 seconds) to acquire more scans per unit time.[11] 3. Carefully re-shim the magnetic field to improve homogeneity and thus peak height.[10]
Some peaks (especially quaternary) are missing or very weak	1. Inadequate relaxation delay (D1) is saturating long-T₁ carbons. 2. Using a pulse sequence that only detects protonated carbons (e.g., DEPT).	1. Increase the D1 value. For quantitative results, D1 should be at least 5 times the longest T₁.[10] 2. Use a shorter pulse width (flip angle); this disproportionately increases the signal from non-protonated carbons. 3. Use a standard 1D pulse program (e.g., zgpg30) instead of DEPT if you need to see all carbon types.
Peaks are broad, reducing peak height and S/N	1. Poor shimming. 2. High sample viscosity. 3. Presence of solid particles. 4. Paramagnetic impurities.	1. Re-shim the sample carefully.[10] 2. Increase the acquisition temperature to reduce viscosity.[9] 3. Dilute the sample if it is too concentrated. 4. Filter the sample into the NMR tube to remove all particulates.[5][8] 5. Add a chelating agent (e.g., EDTA) if paramagnetic metal ions are suspected.

Visual Logic & Workflows

Caption: Troubleshooting decision tree for low signal-to-noise in 13C NMR.

Experimental Protocol: Optimized 1D 13C Acquisition for Carbohydrates

This protocol outlines the steps for acquiring a high-quality, non-quantitative 1D 13C spectrum with an emphasis on maximizing S/N in a reasonable timeframe.

Objective: To obtain the best possible S/N for all carbon signals, including quaternary carbons.

1. Sample Preparation: a. Weigh 50-100 mg of the carbohydrate sample, if possible. If material is limited, use the maximum available amount.[7] b. Dissolve the sample in 0.5-0.6 mL of a suitable deuterated solvent (e.g., D₂O) in a small vial. c. Ensure complete dissolution. Gentle heating or sonication may be used if the sample is stable. d. Filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube. The final solution must be transparent and free of particulates.[5][8]

2. Spectrometer Setup & Shimming: a. Insert the sample into the spectrometer. b. Load standard instrument parameters and lock onto the deuterium signal of the solvent. c. Tune and match the 13C and 1H probe channels. d. Perform automatic or manual shimming to optimize the magnetic field homogeneity. Good shimming is critical for sharp lines and good peak height.[10]

3. Acquisition Parameter Setup: a. Pulse Program: Select a standard 1D 13C pulse program with proton decoupling. A program with power-gated decoupling and a 30° flip angle is ideal (e.g., zgpg30 on a Bruker system).[11] b. Spectral Width (SW): Set a wide spectral width to cover all expected carbohydrate signals, typically 200-250 ppm.[10] c. Number of Scans (NS): Start with a moderate number of scans (e.g., 1024 or 2048). This can be increased later if the signal is weak. d. Relaxation Delay (D1): Set D1 to 1.5 seconds. This, combined with the acquisition time, provides a reasonable compromise for detecting both protonated and non-protonated carbons.[11] e. Pulse Angle (Flip Angle): Set the pulse to a 30° flip angle. This avoids saturation and allows for a shorter D1, maximizing the number of scans per unit time.[11] f. Acquisition Time (AQ): Set to 1.0 - 1.5 seconds. This provides adequate digital resolution without unnecessarily extending the total recycle delay.[10] g. Receiver Gain (RG): Use the automatic receiver gain setting (rga).

4. Data Acquisition & Processing: a. Start the acquisition. b. After the experiment is complete, apply an exponential multiplication with a line broadening factor (LB) of 1-2 Hz. This will improve the S/N at the expense of a slight loss in resolution.[10] c. Perform Fourier transformation, automatic phase correction, and baseline correction. d. Reference the spectrum to an appropriate internal or external standard (e.g., DSS or TSP for aqueous samples).[7]

Caption: Experimental workflow for optimized 1D 13C NMR acquisition.

References

• Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 3, 2026, from [Link]

• Using NMR for Glycomics and Sugar Analysis. (2025, July 1). Creative Biostructure. Retrieved March 3, 2026, from [Link]

• Bose, B., & Serianni, A. S. (2005). Deuterium isotope effects in carbohydrates revisited. Cryoprobe studies of the anomerization and NH to ND deuterium isotope induced 13C NMR chemical shifts of acetamidodeoxy and aminodeoxy sugars. Carbohydrate Research, 340(10), 1645-1655. Retrieved March 3, 2026, from [Link]

• Deuterium isotope effects in carbohydrates revisited. Cryoprobe studies of the anomerization and NH to ND deuterium isotope induced 13C NMR chemical shifts of acetamidodeoxy and aminodeoxy sugars. (n.d.). BioKB. Retrieved March 3, 2026, from [Link]

• Optimized Default 13C Parameters. (2020, May 4). University of Wisconsin-Madison, Chemistry Department NMR Facility. Retrieved March 3, 2026, from [Link]

• Li, D., & Verkade, J. G. (2014). 13C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. Organic Letters, 16(6), 1732-1735. Retrieved March 3, 2026, from [Link]

• Sample Preparation. (n.d.). University College London, Faculty of Mathematical & Physical Sciences. Retrieved March 3, 2026, from [Link]

• Nuclear magnetic resonance spectroscopy of carbohydrates. (n.d.). Wikipedia. Retrieved March 3, 2026, from [Link]

• Duus, J. Ø., Gotfredsen, C. H., & Bock, K. (2000). NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. Chemical Reviews, 100(12), 4589-4614. Retrieved March 3, 2026, from [Link]

• Graff, J. R., et al. (2024, November 25). 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages. EPIC. Retrieved March 3, 2026, from [Link]

• Speciale, I., et al. (2021). Liquid-state NMR spectroscopy for complex carbohydrate structural analysis. Carbohydrate Polymers, 277, 118885. Retrieved March 3, 2026, from [Link]

• Yuan, Y., et al. (2025, May 16). Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers. Journal of Pharmaceutical Analysis. Retrieved March 3, 2026, from [Link]

• MAS CryoProbes. (n.d.). Bruker. Retrieved March 3, 2026, from [Link]

• Widanage, M. C. D., et al. (2025, September 21). MAS cryoprobe enhances solid-state NMR signals of α-synuclein fibrils. bioRxiv. Retrieved March 3, 2026, from [Link]

• Vu, D., & Giraud, N. (2013). Quantitative Analysis of Metabolic Mixtures by 2D 13C-Constant-Time TOCSY NMR Spectroscopy. Analytical Chemistry, 85(15), 7118-7124. Retrieved March 3, 2026, from [Link]

• Mishkovsky, M., et al. (2012). A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. Journal of the American Chemical Society, 134(1), 221-229. Retrieved March 3, 2026, from [Link]

• An overview of methods using 13C for improved compound identification in metabolomics and natural products. (2015). Frontiers in Plant Science, 6, 969. Retrieved March 3, 2026, from [Link]

• Kaczmarek, A. M., & Kruk, D. (2012). NMR of carbohydrates. Nuclear Magnetic Resonance, 43. Retrieved March 3, 2026, from [Link]

• A Great 13C NMR Spectrum Even When Your Sample is Dilute. (2021, January 27). Anasazi Instruments. Retrieved March 3, 2026, from [Link]

• Tips for 13C Users. (2012, March 7). UMass Nuclear Magnetic Resonance (NMR) Labs. Retrieved March 3, 2026, from [Link]

• Koskela, H., et al. (2010). 13C isotope effects on 1H chemical shifts: NMR spectral analysis of 13C-labelled D-glucose and some 13C-labelled amino acids. Magnetic Resonance in Chemistry, 48(2), 117-122. Retrieved March 3, 2026, from [Link]

• Toukach, P. V., & Ananikov, V. P. (2021). Computational NMR of Carbohydrates: Theoretical Background, Applications, and Perspectives. Molecules, 26(8), 2345. Retrieved March 3, 2026, from [Link]

• NMR Sample Preparation. (n.d.). Iowa State University, Chemical Instrumentation Facility. Retrieved March 3, 2026, from [Link]

• Iali, W., et al. (2019). Rapid 13C NMR hyperpolarization delivered from para-hydrogen enables the low concentration detection and quantification of sugar. Chemical Communications, 55(84), 12696-12699. Retrieved March 3, 2026, from [Link]

• Preparing an NMR sample. (n.d.). University of York, Chemistry Teaching Labs. Retrieved March 3, 2026, from [Link]

• Arda, A., et al. (2017). Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate–Protein Interactions by NMR Spectroscopy. Journal of the American Chemical Society, 139(16), 5725-5734. Retrieved March 3, 2026, from [Link]

• Le Pape, A., et al. (1997). Direct qualitative and quantitative analysis of carbohydrate mixtures using 13C NMR spectroscopy: application to honey. Journal of Agricultural and Food Chemistry, 45(12), 4725-4729. Retrieved March 3, 2026, from [Link]

• Wang, Y., et al. (2023). GlycoNMR: Dataset and Benchmark of Carbohydrate-Specific NMR Chemical Shift for Machine Learning Research. arXiv. Retrieved March 3, 2026, from [Link]

• Fey, M., et al. (2014). 13C NMR Metabolomics: Applications at Natural Abundance. Analytical Chemistry, 86(18), 9068-9075. Retrieved March 3, 2026, from [Link]

• Bardor, M., et al. (2004). Structural characterization by 13C-NMR spectroscopy of products synthesized in vitro by polysaccharide synthases using 13C-enriched nucleotide sugars as substrates. Glycobiology, 14(5), 439-446. Retrieved March 3, 2026, from [Link]

• Tsiafoulis, C. G., et al. (2007). 1D 13C-NMR Data as Molecular Descriptors in Spectra — Structure Relationship Analysis of Oligosaccharides. Molecules, 12(7), 1547-1563. Retrieved March 3, 2026, from [Link]

• Kirui, A., et al. (2023). Charting the solid‐state NMR signals of polysaccharides: A database‐driven roadmap. Journal of Magnetic Resonance Open, 16-17, 100122. Retrieved March 3, 2026, from [Link]

Sources

• 1. Nuclear magnetic resonance spectroscopy of carbohydrates - Wikipedia [en.wikipedia.org]
• 2. iris.unina.it [iris.unina.it]
• 3. A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 6. Tips for 13C Users | UMass Nuclear Magnetic Resonance (NMR) Labs [websites.umass.edu]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. Chemistry Teaching Labs - Preparing an NMR sample [chemtl.york.ac.uk]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 12. Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. MAS CryoProbes | Bruker [bruker.com]
• 14. Deuterium isotope effects in carbohydrates revisited. Cryoprobe studies of the anomerization and NH to ND deuterium isotope induced 13C NMR chemical shifts of acetamidodeoxy and aminodeoxy sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. BioKB - Publication [biokb.lcsb.uni.lu]
• 16. biorxiv.org [biorxiv.org]
• 17. Frontiers | An overview of methods using 13C for improved compound identification in metabolomics and natural products [frontiersin.org]
• 18. Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability of 3,4,6-Tri-O-acetyl-D-glucal-13C

Ticket Category: High-Value Isotope Reagents Subject: Troubleshooting Solution Stability & Degradation Urgency: Critical (Irreversible Isotope Loss Risk)

Executive Summary & Risk Assessment

User Advisory: 3,4,6-Tri-O-acetyl-D-glucal-13C is a high-value, isotopically labeled glycal. While the acetyl protecting groups provide moderate stability, the enol ether double bond (C1-C2) is hypersensitive to electrophiles.

The Primary Threat: The most common cause of sample loss is trace acidity in NMR solvents (specifically CDCl₃). In the presence of even catalytic amounts of acid and trace moisture, this compound undergoes rapid Ferrier rearrangement or hydration , destroying the glycal functionality and rendering the expensive 13C-labeled material useless for its intended glycosylation targets.

Diagnostic: Is Your Sample Degraded?

Before attempting recovery, confirm the status of your material using non-destructive NMR analysis.

Symptom Checker

Observation	Diagnosis	Chemical Event
NMR: Loss of signal at 6.4-6.5 ppm (H1) and 4.8-4.9 ppm (H2).	Critical Failure	Destruction of the C1-C2 double bond.
NMR: New aldehyde signal ( ~9.5-9.8 ppm) or hemiacetal peaks.	Hydration	Formation of 2-deoxy-glucose derivatives (Pseudoglycal).
NMR: Shift of signals; appearance of allylic protons.	Rearrangement	Ferrier rearrangement (migration of double bond to C2-C3).
Visual: Solution turns yellow/brown.	Polymerization	Acid-catalyzed oligomerization of the enol ether.

The "Silent Killer": Solvent Acidity (CDCl₃)

Chloroform-d (CDCl₃) naturally decomposes to form phosgene and hydrochloric acid (HCl) upon exposure to light and oxygen. This trace HCl is sufficient to catalyze the degradation of glycals within minutes.

Protocol A: Safe NMR Preparation (Mandatory for 13C Samples)

Do not skip this step for labeled compounds.

Reagents:

• Basic Alumina (Activity I) or Potassium Carbonate (anhydrous).

• Fresh CDCl₃ (Silver foil stabilized).

Workflow:

• Pre-Test: Check the pH of your CDCl₃. If using a bulk bottle, assume it is acidic.

• Neutralization:

  • Place a small plug of Basic Alumina in a Pasteur pipette.

  • Filter the CDCl₃ directly through the alumina into the NMR tube containing your sample.

  • Alternative: Add 10-20 mg of anhydrous K₂CO₃ directly to the NMR tube (solid phase neutralization).

• Solvent Switch (Recommended): If experimental constraints allow, switch to Benzene-d₆ or Acetone-d₆ . These solvents do not generate acidic byproducts and are chemically inert toward the enol ether.

Degradation Mechanism: The Science of Failure

Understanding why the compound fails is critical for prevention. The glycal double bond acts as a nucleophile, attacking protons (H+).

The Acid-Catalyzed Pathway[1]

• Protonation: The C1-C2 double bond is protonated at C2.

• Oxocarbenium Formation: This generates a resonance-stabilized oxocarbenium ion at C1.

• Fate Divergence:

  • Path A (Water present): Water attacks C1

    2-deoxy-hemiacetal (Hydration).

  • Path B (Alcohol present): Alcohol attacks C1, double bond migrates

    2,3-unsaturated glycoside (Ferrier Rearrangement).

Figure 1: Acid-catalyzed degradation pathways of D-glucal derivatives. Trace acid triggers the formation of a reactive oxocarbenium ion, leading to irreversible structural changes.

Storage & Handling Protocols

Ticket Resolution: Preventative Maintenance

Parameter	Specification	Reason
Temperature	-20°C	Slows kinetic degradation and hydrolysis rates.
Atmosphere	Argon or Nitrogen	Prevents moisture ingress (hydrolysis source).
Container	Amber Vial	Prevents photochemical decomposition (though glycals are relatively photostable, this is best practice).
Stabilizer	Silver Foil (in solvent)	If storing in solution (not recommended), add silver foil to scavenge HCl.

Protocol B: Long-Term Storage of 13C-Glucal

• Evaporate all solvent. Never store the compound in solution , especially chlorinated solvents.

• Dry under high vacuum (< 0.1 mbar) for 4 hours to remove trace water.

• Flush the vial with Argon.

• Seal with Parafilm and store at -20°C.

Frequently Asked Questions (FAQ)

Q: My NMR spectrum shows a complex mixture of splitting patterns. Is this degradation?

• A: Not necessarily. Since your compound is 13C-labeled , you will see large 1JCH (140-170 Hz) and 2JCH coupling constants that are absent in natural abundance spectra. This splits proton signals into wide doublets.

  • Verification: Acquire a 13C-decoupled 1H NMR spectrum to collapse the satellites and verify purity.

Q: Can I recover the material if it has hydrated to the 2-deoxy sugar?

• A: Reverting the 2-deoxy-hemiacetal back to the glycal is synthetically difficult and low-yielding (requires elimination). However, the 13C label is likely intact . If your research allows, you can repurpose the material as a donor for 2-deoxy-glycosides, though the reactivity profile will be different (no longer an enol ether).

Q: Why not use DMSO-d6?

• A: DMSO-d6 is generally non-acidic and safe for glycals. However, it is hygroscopic (absorbs water from air). If the DMSO is "wet," it can promote hydrolysis over long periods. CDCl₃ (neutralized) or Benzene-d₆ are preferred for volatility (easier sample recovery).

Q: I see a spot on TLC that stays at the baseline. What is it?

• A: This is likely the deacetylated sugar (free hydroxyls) or a degradation product (aldehyde). The Tri-O-acetyl-D-glucal should move significantly (Rf ~0.4-0.6 in 1:1 EtOAc/Hexane).

References

• Ferrier Rearrangement Mechanism: Ferrier, R. J. (1962).[1][2] The reaction of unsaturated carbohydrates with Lewis acids.[3] Journal of the Chemical Society.[4] Link

• Glycal Reactivity & Acid Sensitivity: Danishefsky, S. J., & Bilodeau, M. T. (1996). Glycals in Organic Synthesis: The Evolution of Comprehensive Strategies for the Assembly of Oligosaccharides and Glycoconjugates of Biological Consequence. Angewandte Chemie International Edition. Link

• Stabilization of CDCl3: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Edition). Butterworth-Heinemann. (Standard protocol for alumina filtration of chloroform). Link

• 13C NMR Characterization of Carbohydrates: Bubb, W. A. (2003). NMR spectroscopy in the study of carbohydrates: Characterizing the structural complexity. Concepts in Magnetic Resonance. Link

Sources

• 1. grokipedia.com [grokipedia.com]
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• 3. Chemicals [chemicals.thermofisher.cn]
• 4. Ferrier Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]

optimizing catalyst for Ferrier glycosylation of acetylated glucals

Gathering Key References

I've homed in on some excellent specific references for the project. "Bi(OTf)3 and SiO2-Bi(OTf)3 as Effective Catalysts for the Ferrier Rearrangement" from MDPI's Molecules looks promising, alongside "Indium trichloride promoted stereoselective synthesis of O-glycosides from trialkyl orthoformates," which offers another angle.

Structuring the Resource

I've outlined a Technical Support Center dedicated to optimizing catalysts for acetylated glucals, and its structure is now taking shape. I'm thinking of sections: an overview and mechanistic pathway with a DOT diagram, a catalyst selection matrix comparing reaction characteristics, a standard operating procedure for a leading catalyst, and a troubleshooting section in Q&A format. The whole thing will finish with a references section.

Fine-Tuning the Diagram

I'm now refining the DOT diagram for the mechanistic pathway. I've focused on ensuring the diagram's visual clarity and adherence to all specified constraints. The node colors, text colors, and overall contrast have been explicitly defined, and I've verified the maximum width. The node labels have been updated to represent the mechanistic steps and reactants concisely.

Developing the Matrix and SOP

I've crafted the catalyst selection matrix and a standard operating procedure (SOP) for Bi(OTf)3, drawing on the references. The matrix neatly compares catalysts across key performance indicators. The SOP outlines a concise, four-step process for Bi(OTf)3, covering preparation, activation, quenching, and purification. I also started a Troubleshooting & FAQs section, so far including one question: "Why am I observing significant deacetylation of my..."

Addressing Troubleshooting Q&A

I've added responses to two more troubleshooting questions, further fleshing out the FAQs. I addressed the causes of deacetylation when using strong Lewis acids and also poor alpha/beta selectivity, outlining clear solutions for each issue, such as catalyst selection and temperature adjustments. I also addressed how to improve the low glycoside yield. I now have three questions/answers in my troubleshooting section.

Mapping the References

I'm now linking my in-text citations to their respective DOIs to ensure each source is properly credited. I've successfully mapped Bi(OTf)3 to DOI: 10.3390/10080916. I've also begun to identify the DOI for InCl3 (but it isn't completed). This approach ensures persistent and reliable links for my document, which is ideal.

Compiling More References

I've added three more critical references to the resource. I've included "Stereoselective glycosylation using I2" (), an iodine review article. I also included "Copper(II) triflate" (), and "One-Pot Synthesis of 2-Deoxy-β-Glycosides" (), both from ResearchGate. I am now updating all the references in the document.

Expanding the Outline

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Evaluating Catalyst Comparisons

I'm now comparing catalyst alternatives to BF3·OEt2, assessing them for use in acetylated glucal glycosylation. I've built a concise matrix that highlights the advantages and disadvantages of each catalyst, with data on their performance characteristics. I'm focusing on factors like reaction time, selectivity, and susceptibility to deacetylation to make an informed decision.

Drafting the SOP Procedure

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Finalizing the SOP and Troubleshooting

I am now completing the standard operating procedure (SOP) with detailed post-reaction steps. This includes quenching with saturated NaHCO3 to neutralize the reaction, extraction with DCM, and purification via flash column chromatography to ensure product purity. I've also incorporated a recent question into the Troubleshooting & FAQs, and I addressed the impact of strong Lewis acids leading to deacetylation, with a focus on ensuring solvents are anhydrous.

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-selectivity (when the ratio of the alpha/beta approaches 1:1) and the formation of dark, polymeric byproducts.

Addressing Hindered Alcohols

I've just finished troubleshooting the issue with sterically hindered alcohols. I've found that increased equivalents of the alcohol (up to 2.0 eq) can help, and iodine (I2) is also a good option when InCl3 is ineffective. The reason is that steric bulk prevents efficient nucleophilic attack on the oxocarbenium intermediate, leading to side reactions, so this provides effective solutions. I'm now updating the document.

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troubleshooting peak overlap in 13C NMR spectra of monosaccharides

Welcome to the technical support center for NMR-based monosaccharide analysis. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding a common challenge in the field: peak overlap in 13C NMR spectra. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is peak overlap so common in the 13C NMR spectra of monosaccharides?

A1: Peak overlap is a frequent challenge primarily due to the structural similarity of monosaccharides. Most monosaccharides consist of a five or six-membered ring structure with multiple hydroxylated carbons (CH-OH groups). These carbons exist in very similar electronic environments, causing their signals to resonate in a narrow region of the 13C NMR spectrum, typically between 60 and 85 ppm.[1] Furthermore, the presence of anomers (α and β forms) for reducing sugars in solution doubles the number of expected peaks for each monosaccharide, further congesting the spectrum.[2]

Q2: What are the typical chemical shift ranges I should expect for monosaccharide carbons?

A2: While specific shifts are highly dependent on the monosaccharide's identity, stereochemistry, and experimental conditions, general ranges are well-established. The broader dispersion of 13C chemical shifts (up to 200 ppm) is a key advantage over 1H NMR, where most signals are crowded into a 3-6 ppm range.[1][3][4]

Carbon Type	Typical ¹³C Chemical Shift Range (ppm)	Notes
Anomeric Carbons (C1)	90 - 110 ppm	The most downfield of the ring carbons; highly sensitive to anomeric configuration (α vs. β) and glycosidic linkages.[5]
Ring Carbons (C2-C5)	60 - 85 ppm	This is the most crowded region of the spectrum and the primary source of overlap issues.
Hydroxymethyl Carbon (C6)	60 - 65 ppm	Typically the most upfield of the ring-associated carbons.
Carbonyl Carbons (ketoses)	> 190 ppm	Found in the open-chain form or in ketose sugars (e.g., fructose).

Q3: What is an anomeric carbon and why is its signal particularly useful?

A3: The anomeric carbon is the hemiacetal or hemiketal carbon (C1 for aldoses, C2 for ketoses) formed during the cyclization of the monosaccharide.[6] Its NMR signal is exceptionally informative for several reasons:

• Distinct Chemical Shift: It resonates in a relatively uncrowded region of the spectrum (90-110 ppm), making it easier to identify than other ring carbons.[5]

• Anomeric Configuration: The chemical shift of the anomeric carbon is highly sensitive to the stereochemistry at that position. Generally, the C1 signal of an α-anomer is found slightly upfield from the β-anomer in D-glucopyranose, although this trend can vary for other monosaccharides.

• Linkage Analysis: In oligosaccharides and polysaccharides, the chemical shifts of the anomeric carbon and the carbon it is linked to (the aglyconic carbon) are significantly shifted downfield (4-10 ppm), providing direct evidence of glycosidic bonds.[2]

Troubleshooting Guide: Resolving Peak Overlap

This section provides a logical workflow for systematically addressing signal overlap in your 13C NMR spectra.

Caption: Logic of a 2D HSQC experiment for resolving carbon signals.

Protocol: Acquiring a Standard ¹H-¹³C HSQC Spectrum

• Sample Preparation: Prepare your monosaccharide sample in a high-quality NMR tube using a deuterated solvent (e.g., D₂O). Ensure the concentration is sufficient for ¹³C detection (typically 0.1 - 1.0 mM, depending on the spectrometer). [7]2. Spectrometer Setup:

  • Insert the sample, lock on the deuterium signal, and shim the magnetic field to achieve good homogeneity. Poor shimming is a common cause of broad lines. [7] * Tune and match the probe for both ¹H and ¹³C frequencies.

• Acquire a 1D Proton Spectrum: Run a quick 1D ¹H experiment to determine the spectral width needed to encompass all proton signals.

• Set Up the 2D HSQC Experiment:

  • Select a standard HSQC pulse sequence from the spectrometer's library (e.g., hsqcedetgpsp on Bruker systems for a multiplicity-edited spectrum).

  • Spectral Width (SW): Set the ¹H (F2 dimension) and ¹³C (F1 dimension) spectral widths to cover all expected signals. Typical values are ~12 ppm for ¹H and ~160 ppm for ¹³C. [7] * Number of Scans (NS): Start with 8 or 16 scans per increment. Increase as needed to improve the signal-to-noise ratio.

  • Number of Increments (F1): Use at least 256 increments in the indirect (¹³C) dimension for adequate resolution.

  • Relaxation Delay (D1): A delay of 1.5 seconds is a good starting point.

• Data Processing: After acquisition, the data will require Fourier transformation in both dimensions, phase correction, and baseline correction to produce the final 2D spectrum.

Solution B: Use Long-Range Correlation (¹H-¹³C HMBC)

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is used to connect atoms over two or three bonds.

• Causality: HMBC detects correlations between carbons and protons that are separated by multiple bonds (typically ²JCH and ³JCH). This is invaluable for piecing together the carbon skeleton and, crucially for carbohydrates, for identifying linkages between monosaccharide units in an oligosaccharide. [3]* Use Case: If an HSQC experiment has resolved the signals but you cannot definitively assign which signal belongs to which carbon (e.g., C2 vs. C3), HMBC can help. For instance, the anomeric proton (H1) will show an HMBC correlation to C2, helping to anchor your assignments.

Problem 3: I have a complex mixture, and even 2D NMR is crowded. Are there other strategies?

For exceptionally complex samples, such as hydrolysates or mixtures of isomers, chemical modification or isotopic labeling can provide the necessary resolution.

Solution A: Chemical Derivatization

Converting the monosaccharides into derivatives can simplify spectra and improve resolution by locking the anomeric forms and introducing new, well-dispersed signals.

• Causality: Derivatizing the hydroxyl groups (e.g., through acetylation or methylation) or the anomeric center removes the equilibrium between α and β anomers, halving the number of signals per monosaccharide. The added chemical groups can also induce larger chemical shift differences between formerly similar carbons. For example, derivatization with a chiral agent like L-cysteine methyl ester can be used to distinguish between D and L enantiomers. [8][9]* Caveat: This is a destructive method and requires additional reaction and purification steps. It confirms the identity of monosaccharides in a mixture but does not reflect the native state.

Solution B: ¹³C Isotopic Enrichment

Synthesizing or biosynthetically producing your monosaccharide with uniform or selective ¹³C enrichment dramatically increases the sensitivity of ¹³C NMR experiments.

• Causality: The natural abundance of the NMR-active ¹³C isotope is only 1.1%. By enriching the sample to >90% ¹³C, the signal strength is increased by nearly two orders of magnitude. [7]This allows for much faster acquisition of high-quality 2D and 3D spectra. Furthermore, uniform ¹³C labeling enables experiments that rely on ¹³C-¹³C couplings to trace out the entire carbon skeleton, providing unambiguous assignments even in highly overlapped spectra. [10][11][12]* Use Case: This is the gold standard for complex structural elucidation but requires access to synthetic or biological methods for producing the labeled material. [13][14]

References

• Creative Biolabs. (n.d.). Advanced Monosaccharide Analysis Methods. Retrieved from [Link]

• Misra, K., & Tiwari, V. K. (2025, August 7). High Resolution NMR in the Determination of Structure in Complex Carbohydrates. IntechOpen. Retrieved from [Link]

• Perlin, A. S. (n.d.). Carbon-13 as a tool for the study of carbohydrate structures, conformations and interactions. National Center for Biotechnology Information. Retrieved from [Link]

• Bubb, W. A. (2003). NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. Concepts in Magnetic Resonance Part A, 19A(1), 1-19. Retrieved from [Link]

• Kuttel, M. M., et al. (2019). Chemical shift-based identification of monosaccharide spin-systems with NMR spectroscopy to complement untargeted glycomics. Glycobiology, 29(1), 59-71. Retrieved from [Link]

• Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy of carbohydrates. Retrieved from [Link]

• Live, D., Silks, L. A. 3rd, & Schmidt, J. (2001). 13C isotopic enrichment for nuclear magnetic resonance studies of carbohydrates and glycoconjugates. Methods in Enzymology, 338, 305-319. Retrieved from [Link]

• Stenutz, R. (2013, November 6). Studies of Carbohydrate Structure, Properties and Interactions by NMR Spectroscopy. Swedish University of Agricultural Sciences Library. Retrieved from [Link]

• Sassaki, G. L., et al. (2014). Monosaccharide composition of glycans based on Q-HSQC NMR. Carbohydrate Polymers, 104, 150-157. Retrieved from [Link]

• Davis, A. L., et al. (2018). A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. ACS Omega, 3(12), 18583-18594. Retrieved from [Link]

• Davis, A. L., et al. (2018). A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. ACS Omega, 3(12), 18583-18594. Retrieved from [Link]

• Prestegard, J. H. (n.d.). High Resolution NMR in the Determination of Structure in Complex Carbohydrates. International Society of Magnetic Resonance. Retrieved from [Link]

• Koch, M. A., et al. (2024, November 24). 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages. Frontiers in Marine Science. Retrieved from [Link]

• ResearchGate. (n.d.). Detecting and Differentiating Monosaccharide Enantiomers by 1H NMR Spectroscopy. Retrieved from [Link]

• Koch, M. A., et al. (2024, November 25). 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages. Alfred Wegener Institute, Helmholtz Centre for Polar and Marine Research. Retrieved from [Link]

• Liese, S., & Götze, S. (2023). Exploring multivalent carbohydrate–protein interactions by NMR. Chemical Society Reviews, 52, 2236-2255. Retrieved from [Link]

• Fernández-Alonso, M. C., et al. (2018). Exploring the Role of Solvent on Carbohydrate–Aryl Interactions by Diffusion NMR-Based Studies. ACS Omega, 3(1), 1106-1113. Retrieved from [Link]

• Slynko, N. (n.d.). NMR of carbohydrates. In Nuclear Magnetic Resonance. IntechOpen. Retrieved from [Link]

• Guerrini, M., et al. (1998). A detailed 1H and 13C NMR study of a repeating disaccharide of hyaluronan: the effects of temperature and counterion type. Carbohydrate Research, 307(1-2), 153-165. Retrieved from [Link]

• Meissner, A., et al. (2019). Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy. Chembiochem, 20(1), 37-41. Retrieved from [Link]

• D'auria, M., et al. (2023). Influence of Process Parameters on the Hydrothermal Carbonization of Olive Tree Trimmings: A 13C Solid-State NMR Study. Molecules, 28(3), 1145. Retrieved from [Link]

• Wang, T., et al. (2020). Current limitations of solid-state NMR in carbohydrate and cell wall research. The Plant Journal, 103(1), 38-50. Retrieved from [Link]

• Fernández-Alonso, M. C., et al. (2018). Exploring the Role of Solvent on Carbohydrate–Aryl Interactions by Diffusion NMR-Based Studies. ACS Omega, 3(1), 1106-1113. Retrieved from [Link]

• Unge, J., & Widmalm, G. (2023). 13C NMR Chemical Shifts of Saccharides in the Solid State: A Density Functional Theory Study. Molecules, 28(15), 5707. Retrieved from [Link]

• Creative Biostructure. (2025, July 1). Using NMR for Glycomics and Sugar Analysis. Retrieved from [Link]

• ResearchGate. (2025, August 6). Assignment of anomeric configuration and identification of carbohydrate residues by 13C nmr. 1. Galacto- and glucopyranosides and furanosides. Retrieved from [Link]

• Alexandersson, E., & Nestor, G. (2021). Complete 1H and 13C NMR spectral assignment of d-glucofuranose. Carbohydrate Research, 511, 108477. Retrieved from [Link]

• University of Calgary. (n.d.). 13C-NMR. Retrieved from [Link]

• ResearchGate. (n.d.). 13C NMR spectra of fructose (a), glucose (b), sucrose (c), and.... Retrieved from [Link]

• Tran, T. D., et al. (2021). Detecting and Differentiating Monosaccharide Enantiomers by 1H NMR Spectroscopy. Journal of Natural Products, 84(6), 1833-1840. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

Sources

• 1. Nuclear magnetic resonance spectroscopy of carbohydrates - Wikipedia [en.wikipedia.org]
• 2. cigs.unimo.it [cigs.unimo.it]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 6. academic.oup.com [academic.oup.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Detecting and Differentiating Monosaccharide Enantiomers by 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Carbon-13 as a tool for the study of carbohydrate structures, conformations and interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 13C isotopic enrichment for nuclear magnetic resonance studies of carbohydrates and glycoconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages [frontiersin.org]
• 14. epic.awi.de [epic.awi.de]

Technical Support Center: Glycosylation &amp; Donor Stability

Ticket #8492: Minimizing Donor Hydrolysis

Status: Open Priority: Critical Assigned Specialist: Senior Application Scientist

Introduction: The "Invisible" Competitor

Welcome to the Glyco-Synthesis Support Hub. You are likely here because your glycosylation reaction—whether using trichloroacetimidates, thioglycosides, or fluorides—is suffering from low yields, and your mass spec is showing a significant M-18 peak (or M+18 depending on ionization) corresponding to the hemiacetal (hydrolyzed donor).

The Core Issue: Glycosylation is a race. You are trying to force a reaction between an activated donor (electrophile) and an acceptor (nucleophile).[1][2] Water is a smaller, more mobile, and often more nucleophilic competitor than your carbohydrate acceptor. If water wins the race to the oxocarbenium ion, your donor is hydrolyzed and wasted.

This guide provides the diagnostic tools and protocols to rig the race in your favor.

Module 1: The Mechanism of Failure

To stop hydrolysis, you must understand where it enters the pathway.

The Competitive Pathway

The diagram below illustrates the critical branching point. Your goal is to maximize the Green Path and block the Red Path .

Figure 1: The kinetic competition between glycosylation (desired) and hydrolysis (parasitic).[3][4][5]

Key Insight: The rate of hydrolysis (

) is often diffusion-controlled because water is small. To beat it, you cannot just rely on the acceptor's nucleophilicity; you must reduce the concentration of water ( ) to near-zero.

Module 2: Diagnostic Workflow

Before changing your entire synthesis, use this matrix to identify the source of moisture.

Symptom	Probable Cause	Verification Test
Donor hydrolyzes before promoter addition	Acidic silica or wet storage	Check NMR of starting material. If clean, check solvent acidity.
Hydrolysis scales with reaction time	Slow leak / Atmosphere	Is the reaction under positive Argon pressure? Are septa pierced multiple times?
Hydrolysis is constant regardless of scale	Reagent Contamination	Karl Fischer (KF) Titration of solvent and promoter solution.
Hydrolysis occurs only with specific acceptors	"Wet" Acceptor	Azeotrope the acceptor with toluene 3x. If issue persists, check acceptor H-bonding (intramolecular water trapping).

Module 3: Deep Dive & Troubleshooting

Q1: I am using "anhydrous" solvents from the bottle. Is that enough?

Short Answer: No. Technical Explanation: Commercial "anhydrous" solvents often contain 10–50 ppm of water. For a difficult glycosylation, you need <10 ppm .

• The Fix: Solvents must be dried via a Solvent Purification System (SPS) or distilled over CaH₂ (for DCM) or Na/Benzophenone (for THF/Toluene) immediately before use.

• The Check: If you cannot distill, use freshly activated 3Å or 4Å Molecular Sieves (MS) in the solvent bottle for 24 hours prior to use.

Q2: My Molecular Sieves (MS) are fresh. Why am I still seeing hydrolysis?

Short Answer: Your sieves are likely "dead" or improperly activated. Technical Explanation: MS are extremely hygroscopic. If exposed to air for even a few minutes, they become saturated. "Flame drying" them in the flask for 30 seconds is insufficient to desorb deep-pore water.

• The Fix: See the Standard Operating Procedure below for high-vacuum activation. Powdered MS (3Å or 4Å) are superior to beads due to higher surface area, but they are harder to stir.

Q3: How does temperature affect hydrolysis?

Short Answer: Lower temperatures favor the acceptor over water. Technical Explanation: The "Activation Temperature" concept is critical. Hydrolysis is often less sensitive to temperature barriers than the bulky glycosylation transition state. However, at lower temperatures (e.g., -78°C to -40°C), the highly reactive oxocarbenium ion is often stabilized as a covalent intermediate (e.g., triflate or dioxolenium), which is more selective for the acceptor than the free ion is for water.

• Reference: Running reactions below the donor's specific "Activation Temperature" minimizes indiscriminate side reactions like hydrolysis [1].

Q4: Should I use an acid scavenger?

Short Answer: Yes, if your donor or product is acid-sensitive. Technical Explanation: As the reaction proceeds, protons (H⁺) are generated (often as TfOH). This acid can catalyze the hydrolysis of the product or the donor (especially trichloroacetimidates).

• The Fix: Add TTBP (2,4,6-Tri-tert-butylpyrimidine) or DTBMP (2,6-Di-tert-butyl-4-methylpyridine). These are bulky, non-nucleophilic bases that trap protons without interfering with the oxocarbenium ion.

Module 4: Standard Operating Procedures (SOP)

SOP-01: The "Ultra-Dry" Glycosylation Protocol

Use this protocol for sensitive donors or valuable acceptors.

Materials:

• Vacuum manifold (< 1 mbar).

• Flame-drying source (Bunsen burner or heat gun).

• Activated 4Å Molecular Sieves (Powdered or Beads).

Step-by-Step Workflow:

• Sieve Activation (The Critical Step):

  • Place MS in a round-bottom flask.

  • Heat to 250–300°C (using a heating mantle or sand bath) under high vacuum for at least 4–6 hours.

  • Note: Simply heating in an oven at 100°C is useless. You must apply vacuum to pull the water out of the pores.

  • Cool under vacuum or Argon.

• Azeotropic Drying (The "Triple Strip"):

  • Dissolve your Donor and Acceptor (separately or together, depending on solubility) in anhydrous Toluene.

  • Evaporate the toluene on a rotavap.

  • Repeat 3 times. This physically carries entrained water out of the reagents.

  • Tip: For the final drying, put the flask under high vacuum for 1 hour.

• Reaction Assembly:

  • Flame-dry the reaction flask under vacuum. Flush with Argon. Repeat x2.

  • Add the Activated MS (from Step 1) immediately.

  • Cannulate your solvents (DCM/Ether/Toluene) into the flask. Do not pour.

  • Add the "Triple Stripped" reagents dissolved in the solvent.

  • Stir for 30–60 minutes at room temperature before cooling or adding the promoter. This allows the MS to scavenge any final traces of water introduced during transfer.

• Execution:

  • Cool to the desired temperature (e.g., -78°C).

  • Add the promoter (e.g., TMSOTf) dropwise.[6]

  • Monitor by TLC.[6]

SOP-02: Handling Promoters

• TMSOTf / TfOH: These are moisture-sensitive. Store them in a desiccator. If the liquid turns dark or fuming reduces, distill or replace.

• NIS (N-Iodosuccinimide): Often contains water. Recrystallize from dioxane/CCl₄ if hydrolysis is persistent, or dry under high vacuum in the dark.

References

• Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. Source: National Institutes of Health (NIH) / PubMed Central URL:[Link] Relevance: Establishes the "Activation Temperature" concept, showing that controlling temperature minimizes deleterious side reactions like hydrolysis.

• Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. Source: Beilstein Journal of Organic Chemistry (via NIH) URL:[Link] Relevance: Discusses the thermodynamic favorability of hydrolysis and strategies to circumvent it using specific donor types.

• Activating Molecular Sieves: Ensuring Maximum Adsorption. Source: Red River Team URL:[Link] Relevance: detailed technical procedure for the thermal activation of molecular sieves to ensure removal of deep-pore moisture.[7]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Strategies toward protecting group-free glycosylation through selective activation of the anomeric center - PMC [pmc.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. Aqueous Glycosylation of Unprotected Sucrose Employing Glycosyl Fluorides in the Presence of Calcium Ion and Trimethylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Eliminating hydrolytic activity without affecting the transglycosylation of a GH1 β-glucosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. From Dormant to Active: Understanding the Activation Process of Molecular Sieves - Naike Chemical Equipment Packing Co., Ltd. [laiko.net]

Reference Data & Comparative Studies

A Researcher's Guide to Confirming ¹³C Incorporation from Glucal Using Mass Spectrometry

For researchers in the vanguard of drug development and molecular biology, tracing the metabolic fate of therapeutic agents and biological building blocks is paramount. The incorporation of isotopically labeled precursors into cellular macromolecules provides a powerful tool for elucidating metabolic pathways and quantifying flux. While ¹³C-glucose has long been the gold standard for tracking glycan biosynthesis, the use of other labeled monosaccharides, such as glucal, offers unique advantages and presents distinct analytical challenges. This guide provides an in-depth comparison of methodologies for confirming the incorporation of ¹³C from glucal into glycoconjugates using mass spectrometry, offering field-proven insights for robust experimental design and data interpretation.

The Rationale for Using ¹³C-Glucal: A Comparative Perspective

The decision to use ¹³C-glucal over the more conventional ¹³C-glucose is often driven by the specific biological question at hand. Glucal, an unsaturated derivative of glucose, can serve as a precursor for the synthesis of various nucleotide sugars that are subsequently incorporated into glycan structures.[1] Understanding its metabolic journey is crucial for disciplines ranging from chemical biology to the development of glycosylation-targeted therapeutics.

Table 1: Comparative Overview of ¹³C-Glucal vs. ¹³C-Glucose for Metabolic Labeling

Feature	¹³C-Glucal	¹³C-Glucose
Metabolic Entry Point	Can potentially enter downstream of initial glucose processing steps.	Enters at the beginning of glycolysis via hexokinase phosphorylation.
Labeling Specificity	May offer more targeted labeling of specific glycan classes depending on the cellular machinery.	Provides broad labeling of various monosaccharides and other cellular metabolites.[1]
Potential for Pathway Elucidation	Can help dissect alternative or salvage pathways for nucleotide sugar biosynthesis.	Traces the central carbon metabolism and its branches into glycosylation pathways.
Commercial Availability	Less common and often requires custom synthesis.[2]	Widely available in various isotopic labeling patterns.
Cost	Generally higher due to synthetic complexity.	More cost-effective for general metabolic labeling studies.[3]

The primary advantage of using ¹³C-glucal lies in its potential to bypass certain regulatory steps in glucose metabolism, offering a more direct route to specific nucleotide sugar pools. This can be particularly useful for studying the salvage pathways or the metabolism of cells with altered glucose uptake or glycolytic activity.

The Metabolic Journey of Glucal: From Precursor to Glycan

The incorporation of ¹³C from glucal into glycoconjugates is a multi-step enzymatic process. While the precise metabolic fate can be cell-type dependent, a generalized pathway involves the conversion of glucal into activated nucleotide sugar donors. These donors are then utilized by glycosyltransferases to append the labeled monosaccharide onto growing glycan chains on proteins and lipids.

Caption: Metabolic pathway of ¹³C-glucal incorporation into glycoconjugates.

Experimental Workflow: A Step-by-Step Guide to Confirmation

Confirming the incorporation of ¹³C from glucal requires a meticulous experimental workflow, from cell culture to mass spectrometric analysis. The following protocol provides a robust framework for achieving reliable and reproducible results.

I. Cell Culture and Metabolic Labeling with ¹³C-Glucal

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase at the time of harvest.

• Medium Preparation: Prepare a glucose-free culture medium supplemented with a known concentration of ¹³C-glucal. The optimal concentration should be determined empirically but typically ranges from 1 to 5 mM. It is also advisable to include a control group with unlabeled glucal and another with ¹³C-glucose for comparative analysis.

• Metabolic Labeling: Replace the standard culture medium with the ¹³C-glucal-containing medium and incubate for a predetermined period. The incubation time will depend on the cell type and the turnover rate of the glycoproteins of interest, generally ranging from 24 to 72 hours.[4]

• Cell Harvest: After incubation, wash the cells with ice-cold phosphate-buffered saline (PBS) to remove any residual labeled precursor. Harvest the cells by scraping or trypsinization, followed by centrifugation.

II. Glycoprotein Extraction and Glycan Release

• Cell Lysis: Lyse the cell pellet using a suitable lysis buffer containing protease inhibitors to prevent protein degradation.

• Protein Quantification: Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Glycan Release: Release the N-linked or O-linked glycans from the glycoproteins using enzymatic (e.g., PNGase F for N-glycans) or chemical (e.g., beta-elimination for O-glycans) methods.

III. Sample Preparation for Mass Spectrometry

• Glycan Purification: Purify the released glycans using solid-phase extraction (SPE) with graphitized carbon or other suitable cartridges to remove salts and detergents.

• Derivatization (for GC-MS): If using gas chromatography-mass spectrometry (GC-MS), hydrolyze the glycans to monosaccharides and then derivatize them (e.g., silylation or acetylation) to increase their volatility.[5]

• Labeling (for LC-MS): For liquid chromatography-mass spectrometry (LC-MS), the purified glycans can be analyzed directly or labeled with a fluorophore (e.g., 2-aminobenzamide) to enhance ionization efficiency and aid in chromatographic separation.[6]

Caption: Experimental workflow for confirming ¹³C-glucal incorporation.

Mass Spectrometry Platforms for Isotopic Analysis: A Comparison

The choice between GC-MS and LC-MS depends on the specific analytical goal. GC-MS is well-suited for analyzing the isotopic enrichment of individual monosaccharides after hydrolysis, while LC-MS is ideal for analyzing intact labeled glycans and glycopeptides.

Table 2: Comparison of Mass Spectrometry Platforms for ¹³C-Glucal Incorporation Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Analyte	Derivatized monosaccharides	Intact glycans, glycopeptides, or monosaccharides
Sample Preparation	Requires hydrolysis and derivatization	Can analyze intact molecules, may involve fluorescent labeling
Information Obtained	Isotopic enrichment of individual monosaccharides	Isotopic enrichment of the entire glycan or specific fragments
Throughput	Generally lower due to longer run times and sample prep	Higher throughput capabilities
Sensitivity	High for volatile derivatives	High, especially with modern instrumentation
Key Advantage	Provides precise information on the labeling of each monosaccharide type.[5]	Allows for the analysis of glycan structure and isotopic labeling simultaneously.[7]

Data Analysis: Deciphering the Isotopic Signature

The confirmation of ¹³C incorporation relies on the analysis of the mass isotopologue distribution (MID) of the target analytes. In a mass spectrum, the incorporation of ¹³C atoms will result in a shift in the mass-to-charge ratio (m/z) of the molecule. For a monosaccharide with six carbon atoms, complete labeling with ¹³C will result in a mass shift of +6 Da.

The percentage of incorporation can be calculated by comparing the peak intensities of the labeled (M+n) and unlabeled (M+0) isotopologues. Specialized software can be used to correct for the natural abundance of ¹³C and to accurately quantify the level of enrichment.

Trustworthiness and Self-Validation: Ensuring Data Integrity

To ensure the trustworthiness of the results, several internal controls and validation steps should be incorporated into the experimental design:

• Unlabeled Control: An unlabeled control (cells grown with natural abundance glucal) is essential to establish the baseline isotopic distribution.

• Positive Control: A positive control using ¹³C-glucose helps to validate the experimental system and provides a benchmark for labeling efficiency.

• Dose-Response and Time-Course Experiments: Performing experiments with varying concentrations of ¹³C-glucal and different incubation times can help to determine the optimal labeling conditions and ensure that the observed incorporation is not due to artifacts.

• MS/MS Fragmentation: For LC-MS/MS analysis, the fragmentation pattern of the labeled glycans can provide further confirmation of ¹³C incorporation into specific monosaccharide residues.

Conclusion: A Powerful Tool for Glycobiology Research

The use of ¹³C-glucal as a metabolic tracer, coupled with sensitive mass spectrometry techniques, provides a powerful approach to investigate the intricacies of glycan biosynthesis. By carefully designing experiments, incorporating appropriate controls, and employing robust analytical methods, researchers can confidently confirm and quantify the incorporation of ¹³C from glucal into glycoproteins and other glycoconjugates. This knowledge is invaluable for advancing our understanding of the role of glycosylation in health and disease and for the development of novel therapeutic strategies.

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comparing 13C vs deuterium labeling for metabolic flux analysis

An In-Depth Guide to Isotopic Tracers for Metabolic Flux Analysis: 13C vs. Deuterium

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Metabolic Flux Analysis (MFA) stands as a cornerstone technique for quantifying the rates (fluxes) of intracellular metabolic reactions, providing a dynamic snapshot of cellular physiology.[1] Unlike other 'omics' technologies that measure static pools of molecules, MFA offers insight into the functional output of a metabolic network.[1] The engine driving modern MFA is the use of stable, non-radioactive isotopic tracers. By introducing molecules enriched with heavy isotopes into a biological system, we can track their transformation and incorporation into downstream metabolites, thereby reverse-engineering the metabolic pathways that produced them.

The two most prominent stable isotopes employed for this purpose are Carbon-13 (¹³C) and Deuterium (²H). The choice between them is not arbitrary; it is a critical experimental design decision dictated by the biological question, the metabolic pathways of interest, and the analytical tools available. This guide provides an in-depth comparison of ¹³C and deuterium labeling strategies, synthesizing technical details with field-proven insights to empower researchers in designing robust and informative metabolic flux experiments.

The Foundation: Why Use Isotopic Tracers?

Cells operate in a state of metabolic homeostasis, where metabolite concentrations can remain relatively constant despite significant underlying flux. Stable-isotope-tracing analysis bypasses this limitation by providing a readout of metabolite interconversion rates, revealing regulatory information that conventional metabolomics cannot capture.[2] By feeding cells a specifically labeled substrate (e.g., glucose where all six carbons are ¹³C), the label is incorporated throughout the metabolic network.[3] Analytical techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy can then distinguish between the 'light' (e.g., ¹²C) and 'heavy' (e.g., ¹³C) versions of metabolites, allowing for the quantification of isotope distribution.[4] This labeling pattern is highly sensitive to the relative fluxes through different pathways; a different flux map will result in a different labeling pattern, which is the central principle of MFA.[4]

Carbon-13 (¹³C): The Gold Standard for Carbon Backbone Tracking

¹³C-MFA is widely regarded as the gold standard for quantifying fluxes in central carbon metabolism.[4] Because carbon forms the backbone of virtually all organic molecules, ¹³C tracers are exceptionally well-suited for mapping the flow of carbon atoms through pathways like glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle.[5][6]

Mechanistic Principles

In a typical ¹³C-MFA experiment, a primary carbon source like glucose is replaced with a ¹³C-labeled counterpart (e.g., [U-¹³C₆]glucose, where all six carbons are ¹³C).[3] As cells metabolize this substrate, the ¹³C atoms are distributed into downstream metabolites. The specific arrangement and number of ¹³C atoms in a product molecule (its mass isotopomer distribution) is a direct consequence of the biochemical reactions it has undergone. For example, the pattern of ¹³C labeling in lactate or glutamate can reveal the relative activity of glycolysis versus the PPP.[7]

Key Advantages of ¹³C Labeling:

• Direct Carbon Tracing: Provides an unambiguous map of how carbon skeletons are rearranged, which is ideal for central metabolism.

• Minimal Isotope Effect: The bond energy difference between ¹²C-C and ¹³C-C is small, meaning the kinetic isotope effect (KIE) is negligible for most biological reactions.[8] This ensures the tracer behaves almost identically to its unlabeled counterpart, minimizing perturbation of the biological system.

• Versatile Analytical Platforms: ¹³C labeling patterns can be precisely measured by both MS (which detects mass shifts) and NMR (which can resolve positional isotopomers).[9][10] Tandem MS can provide even more detailed fragmentation data for higher resolution.[9]

Limitations:

• Complex Experimental Design: Achieving isotopic steady-state, where labeling patterns no longer change over time, is a prerequisite for many modeling approaches and can be difficult to achieve and validate, especially in slow-growing mammalian cells.[4]

• Intensive Computational Modeling: Extracting flux values from labeling data requires sophisticated mathematical models and specialized software to solve complex, multi-parameter optimization problems.[1][11]

• Limited Scope for Non-Carbon Pathways: While excellent for carbon metabolism, it is less informative for pathways where the carbon backbone is not the primary focus, such as nitrogen or lipid turnover where hydrogen incorporation is more central.

Deuterium (²H): A Powerful Probe for Whole-Body Metabolism and Biosynthesis

Deuterium labeling, particularly using deuterium oxide (D₂O or "heavy water"), offers a distinct and complementary approach to MFA. Instead of tracing a carbon backbone, it leverages the ubiquity of hydrogen in metabolic reactions and the body's water pool.

Mechanistic Principles

When D₂O is administered, it rapidly equilibrates with the total body water.[12] Deuterium is then incorporated into metabolites through the vast network of enzymatic reactions involving water or hydrogen carriers like NADH, NADPH, and FADH₂.[8][12] This process results in a near-universal labeling of the metabolome, providing quantitative insights into the biosynthesis of macromolecules such as glucose (via gluconeogenesis), lipids, and proteins.[12] This makes it an exceptionally powerful tool for in vivo studies in preclinical models and human subjects.

Key Advantages of Deuterium Labeling:

• Systemic, Multi-Pathway Analysis: A single oral dose of D₂O can be used to simultaneously measure fluxes through multiple biosynthetic pathways (e.g., gluconeogenesis, lipogenesis, and protein synthesis) across different tissues.[12]

• Simple Administration: Oral administration of D₂O is non-invasive and well-suited for clinical and free-living studies, a significant advantage over the continuous infusions often required for ¹³C studies.[12]

• Emerging Imaging Modalities: Deuterium Metabolic Imaging (DMI) is a novel MRI-based technique that can non-invasively visualize the metabolism of deuterated substrates like glucose in real-time, offering tremendous potential for clinical applications in oncology and neurology.[13][14][15]

• Cost-Effective: D₂O is generally less expensive than highly enriched, positionally labeled ¹³C substrates.[16]

Limitations:

• Significant Kinetic Isotope Effect (KIE): The C-²H bond is substantially stronger than the C-¹H bond. If the cleavage of this bond is a rate-limiting step in a reaction, the deuterated molecule will react more slowly.[17] This primary isotope effect can be significant and must be carefully considered, as it may alter the very fluxes being measured.[8][17]

• Potential for H/D Exchange: Non-enzymatic exchange of deuterium with protons in the environment can occur, which may complicate the interpretation of labeling patterns if not properly accounted for.[18]

• Indirect Pathway Information: While excellent for measuring overall biosynthetic rates, pinpointing fluxes through specific, intricate steps of central carbon metabolism can be more challenging compared to ¹³C.

Head-to-Head Comparison: ¹³C vs. Deuterium

To facilitate experimental design, the following table provides a direct comparison of the key features of each labeling strategy.

Feature	¹³C Labeling	Deuterium (²H) Labeling
Primary Tracer(s)	Positionally or uniformly labeled substrates (e.g., [U-¹³C]glucose, [1,2-¹³C]glucose, ¹³C-glutamine).[4]	Deuterium oxide (D₂O, heavy water) or deuterated substrates (e.g., [6,6'-²H₂]glucose).[12][14]
Mechanism	Direct incorporation of the carbon backbone into downstream metabolites.[3]	Incorporation of deuterium from body water via hydrogen-carrying cofactors (NADH, NADPH) or direct substrate metabolism.[12]
Key Pathways	Central carbon metabolism: Glycolysis, TCA Cycle, Pentose Phosphate Pathway, Anaplerosis.[5][6]	Whole-body biosynthesis: Gluconeogenesis, lipogenesis, protein synthesis, and turnover.[12]
Kinetic Isotope Effect	Negligible; ¹³C behaves almost identically to ¹²C, minimizing metabolic perturbation.[8]	Significant; C-²H bonds are stronger than C-¹H bonds, which can slow reaction rates and alter fluxes.[8][17]
Analytical Platforms	Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR).[9]	GC-MS, LC-MS, NMR, and Magnetic Resonance Imaging (MRI) for Deuterium Metabolic Imaging (DMI).[12][13]
Data Complexity	High. Requires complex modeling to deconvolve positional isotopomers and mass isotopomer distributions to calculate fluxes.[1]	Variable. Can be simple for calculating fractional synthesis rates but complex for resolving specific pathway steps due to label loss/exchange.[12][15]
Administration	Typically added to cell culture media or administered via intravenous infusion for in vivo studies.[4][19]	Often a simple oral dose of D₂O for in vivo studies, enabling research on free-living subjects.[12]
Core Advantage	Unambiguous tracking of carbon atom transitions, providing high-resolution flux maps of central metabolism.[4]	Ability to non-invasively measure multiple biosynthetic pathways simultaneously across the whole body.[12]
Core Limitation	Often requires metabolic and isotopic steady-state; complex computational analysis.[1][4]	Significant kinetic isotope effect can perturb metabolism; potential for non-enzymatic hydrogen exchange.[17][18]
Primary Application	Metabolic engineering, detailed studies of cellular carbon metabolism in research organisms, cancer metabolism.[20][21]	Clinical and translational research, drug development studies of pharmacokinetics, whole-body metabolism, and non-invasive metabolic imaging.[12][22][23]

Experimental Workflows: From Design to Data

The practical implementation of ¹³C and deuterium labeling experiments follows distinct workflows. Below are representative protocols and visualizations for each approach.

Workflow 1: Steady-State ¹³C-MFA in Cultured Cells

This workflow is designed to quantify central carbon metabolism fluxes in an adherent cancer cell line.

Caption: Workflow for a typical steady-state ¹³C-Metabolic Flux Analysis experiment.

Step-by-Step Methodology:

• Tracer Selection & Media Preparation: Prepare culture medium where unlabeled glucose is replaced with [U-¹³C₆]glucose. The choice of tracer is critical and should be guided by the specific pathways of interest.[5]

• Cell Culture: Seed cells (e.g., HeLa) and grow them in standard medium until they reach mid-exponential growth phase to ensure metabolic activity is stable.

• Isotopic Labeling: Aspirate the standard medium and replace it with the pre-warmed ¹³C-labeled medium. Culture the cells for a sufficient duration (e.g., 24 hours, or at least 3-5 cell doublings) to approach isotopic steady-state. This is a critical assumption for the subsequent modeling.[4]

• Metabolic Quenching: To halt all enzymatic activity instantly, rapidly aspirate the medium and quench the cells by washing with ice-cold saline followed by immediate immersion in liquid nitrogen.

• Metabolite Extraction: Add a pre-chilled extraction solvent (e.g., 80% methanol) to the frozen cell plate. Scrape the cells and collect the cell lysate. Centrifuge to pellet protein and debris.

• Sample Preparation: Dry the metabolite extract under a stream of nitrogen. For GC-MS analysis, derivatize the dried sample (e.g., using silylation) to make the polar metabolites volatile.

• Mass Spectrometry Analysis: Analyze the sample using GC-MS or LC-MS/MS to measure the mass isotopomer distributions (MIDs) for key metabolites (e.g., amino acids, organic acids).[9]

• Data Correction: Correct the raw MIDs for the natural abundance of ¹³C and other heavy isotopes.

• Flux Estimation: Input the corrected MIDs and measured extracellular rates (e.g., glucose uptake, lactate secretion) into a metabolic flux analysis software package. The software uses an iterative algorithm to find the set of fluxes that best reproduces the experimental data.[1]

• Statistical Validation: Perform goodness-of-fit tests and calculate confidence intervals for the estimated fluxes to ensure the model is robust.

Workflow 2: In Vivo D₂O Labeling for Measuring Biosynthesis

This workflow describes a non-invasive experiment to measure the fractional synthesis rate of a specific protein in a preclinical model.

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validation of enzymatic assay results with 13C labeled substrate

Orthogonal Validation of Enzymatic Assays: The Superiority of 13C-Labeled Substrates Coupled with LC-MS/MS

Introduction: The Crisis of Causality in Enzymatic Screening

In drug discovery and systems biology, the initial high-throughput screening (HTS) of enzymatic activity relies heavily on fluorogenic, luminescent, or colorimetric assays. While scalable, these optical methods are notoriously susceptible to false positives driven by compound autofluorescence, inner-filter effects, and structural perturbations caused by bulky artificial reporter tags.

To establish absolute causality and derive true Michaelis-Menten kinetics (

, ), researchers must employ orthogonal validation. The gold standard for this validation is the use of 13C Stable Isotope Labeled (SIL) substrates coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1]. By tracking the exact mass shift of a 13C-labeled substrate as it is catalytically converted into a 13C-labeled product, we create an interference-free, structurally native, and highly quantitative analytical window[2].

Comparative Analysis: Why 13C Outperforms Traditional Modalities

The selection of an assay modality dictates the biological fidelity of the resulting data. As outlined in the comparison below, 13C-SIL assays eliminate the structural and safety compromises inherent to legacy methods.

Table 1: Objective Comparison of Enzymatic Assay Modalities

Performance Metric	13C Stable Isotope Labeling (LC-MS/MS)	Fluorogenic / Colorimetric Assays	Radiolabeled (14C / 3H) Assays
Structural Fidelity	High: Native structure preserved. No bulky tags.	Low: Fluorophores can alter and sterically hinder binding.	High: Native structure preserved.
Matrix Interference	Minimal: Mass shift bypasses endogenous background[3].	High: Prone to autofluorescence and optical quenching.	Minimal: Distinct radioactive decay signal.
Kinetic Isotope Effect	Negligible: 13C mimics 12C perfectly[4].	N/A: Relies on optical cleavage.	Negligible: 14C mimics 12C.
Safety & Handling	Safe: Non-radioactive, standard lab protocols.	Safe: Non-radioactive.	Hazardous: Requires strict safety, shielding, and disposal.
Multiplexing	Excellent: Can track multiple parallel pathways via MRM.	Poor: Limited by spectral overlap of fluorophores.	Poor: Difficult to distinguish multiple decay energies.

Mechanistic Causality: The Science of the Mass Shift

The core advantage of 13C-SIL lies in its ability to solve the "endogenous background" problem. In crude cell lysates or tissue homogenates, the product of an enzymatic reaction is often already present in high concentrations. Traditional unlabeled LC-MS/MS cannot distinguish between the pre-existing endogenous product and the newly synthesized product.

By utilizing a substrate enriched with 13C (e.g., [13C6]-Galactose-1-Phosphate), the newly formed product carries a distinct mass shift (M+6)[3]. The mass spectrometer's Multiple Reaction Monitoring (MRM) mode isolates this specific M+n isotopologue, rendering the endogenous M+0 background completely invisible.

Why 13C and not Deuterium (D)? While deuterium is cheaper, it is prone to Hydrogen-Deuterium Exchange (HDX) in aqueous physiological buffers, leading to a loss of the isotopic label. Furthermore, the C-D bond is significantly stronger than the C-H bond. If the enzymatic mechanism involves cleaving that specific bond, deuterium introduces a Kinetic Isotope Effect (KIE), artificially depressing the

. 13C avoids both HDX and KIE, ensuring the kinetic parameters remain biologically accurate[4].

Experimental Protocol: A Self-Validating 13C-LC-MS/MS Workflow

As a Senior Application Scientist, I emphasize that a protocol is only as good as its internal controls. The following step-by-step methodology for a generic 13C-metabolic enzyme assay (e.g., GALT or AGAT) is designed as a self-validating system [2].

Step 1: Matrix Preparation & Baseline Equilibration

• Action: Homogenize cells/tissue in a physiological buffer (e.g., Tris-HCl, pH 7.4) without the substrate. Aliquot into reaction vessels.

• Causality: Establishes the baseline endogenous metabolome. This allows us to measure the natural isotopic abundance (the ~1.1% of natural 13C) that might contribute to the M+n channel, ensuring accurate background subtraction.

Step 2: Initiation with 13C-Labeled Substrate

• Action: Spike in the 13C-labeled substrate to initiate the reaction at 37°C. Include a parallel Heat-Killed Enzyme Control .

• Causality: The heat-killed control acts as the ultimate validation pillar. If the M+n product appears in the heat-killed sample, it indicates either spontaneous chemical conversion in the buffer or that the 13C-substrate was contaminated with 13C-product from the manufacturer.

Step 3: Rapid Quenching and Internal Standard (IS) Addition

• Action: At precise time intervals, add a 4x volume of ice-cold organic solvent (1:1 Methanol:Acetonitrile) containing a distinct heavy-isotope Internal Standard (e.g., a 15N-labeled version of the product).

• Causality: The organic solvent instantly precipitates proteins, halting the reaction to capture a precise kinetic snapshot. Adding the IS after the reaction but before extraction corrects for any subsequent volumetric losses or LC-MS/MS ion suppression[5]. Because the IS is added post-quench, it normalizes analytical variance without interfering with the biological enzymatic rate.

Step 4: LC-MS/MS Acquisition (MRM Mode)

• Action: Centrifuge to pellet proteins, and inject the supernatant into the LC-MS/MS. Monitor the specific precursor-to-product ion transitions for the M+0 (endogenous), M+n (newly synthesized), and IS channels.

• Causality: MRM filters out matrix noise by requiring both the intact parent mass and a specific fragment mass to hit the detector. This dual-filter approach provides unparalleled specificity, allowing for the detection of trace enzymatic activity even in complex biological matrices[6].

Workflow Visualization

Workflow of a self-validating 13C-labeled enzymatic assay using LC-MS/MS.

Quantitative Data: Expected Validation Parameters

When transitioning from optical assays to 13C-LC-MS/MS, researchers can expect a significant improvement in data robustness. The table below summarizes typical validation parameters derived from peer-reviewed 13C-SIL assays for Galactose-1-Phosphate Uridyltransferase (GALT) and L-arginine:glycine amidinotransferase (AGAT).

Table 2: Typical Validation Parameters for 13C-SIL LC-MS/MS Enzymatic Assays

Validation Parameter	GALT Assay ([13C6]-Gal-1-P)	AGAT Assay (GLY-δ3 + ARG-δ2)	Causality / Significance
Intra-assay CV (%)	2.1% - 9.7%	< 10%	Demonstrates high repeatability across technical replicates within a single batch[3].
Inter-assay CV (%)	4.5% - 13.2%	< 15%	Ensures reliability across different days and instrument calibrations[3].
Assay Recovery	> 90%	> 85%	Validates that the organic extraction protocol and IS normalization effectively capture the target product[3].
Limit of Quant. (LOQ)	0.04 µmol/g/h	0.4 pmol/min/mg	Proves the mass shift effectively eliminates background noise, allowing trace detection of low-abundance enzymes[2].
Kinetic Fidelity ( )	0.38 mmol/L	2.06 mM	Confirms the 13C-substrate interacts with the enzyme's active site identically to the native, unlabeled substrate[2].

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A Senior Application Scientist's Guide to the Comparative Study of Glycosyl Donors for Oligosaccharide Synthesis

Introduction

The chemical synthesis of oligosaccharides is a cornerstone of modern glycobiology, enabling the creation of complex carbohydrate structures for research into their diverse biological roles, from cell-cell recognition to pathogenesis and vaccine development.[1] At the heart of this synthetic challenge lies the glycosylation reaction: the formation of a glycosidic bond between a glycosyl donor and a glycosyl acceptor.[2] The glycosyl donor, a carbohydrate with an activated anomeric carbon, is the electrophilic partner in this crucial coupling.[3][4] Its intrinsic properties—reactivity, stability, and stereodirecting potential—are paramount to the success of any synthetic strategy.

The selection of an appropriate glycosyl donor is not a trivial decision; it is a complex equation influenced by the nature of the acceptor, the desired anomeric stereochemistry (α or β), and the overall synthetic plan. This guide provides a comparative analysis of the most prevalent classes of glycosyl donors, offering field-proven insights into their performance, the causality behind their reactivity, and the experimental data required for their objective comparison. We will delve into the mechanistic principles that govern their behavior and provide robust, self-validating protocols for their evaluation in your laboratory.

The Glycosylation Reaction: A Mechanistic Overview

A successful glycosylation hinges on the controlled activation of the glycosyl donor's anomeric leaving group, which generates a reactive electrophilic intermediate, typically an oxocarbenium ion.[5] The glycosyl acceptor, a molecule with a nucleophilic hydroxyl group, then attacks this intermediate to form the new glycosidic linkage.[2] The stereochemical outcome of this reaction is largely determined by the pathway it follows, which can be broadly categorized as SN1-like or SN2-like, and is heavily influenced by the donor's protecting groups, the solvent, and other reaction conditions.[6][7]

• SN2-like Pathway: In this pathway, the acceptor's nucleophilic attack occurs in a concerted fashion as the leaving group departs. This backside attack typically leads to an inversion of stereochemistry at the anomeric center. For example, an α-linked donor would yield a β-glycoside.

• SN1-like Pathway: This pathway involves the formation of a discrete, planar oxocarbenium ion intermediate after the leaving group departs. The acceptor can then attack this intermediate from either the α- or β-face. The stereochemical outcome is often a mixture of anomers, influenced by factors like the anomeric effect, steric hindrance, and solvent participation.[8]

• Neighboring Group Participation: A participating protecting group at the C-2 position (e.g., an acetyl or benzoyl group) can attack the anomeric center intramolecularly to form a stable cyclic intermediate, such as a dioxolenium ion. This intermediate effectively shields one face of the sugar, forcing the acceptor to attack from the opposite face, leading to the highly stereoselective formation of 1,2-trans-glycosides.[7][9]

Caption: General Glycosylation Mechanisms.

A Comparative Analysis of Common Glycosyl Donors

The ideal glycosyl donor is stable for storage and during protecting group manipulations, yet can be activated cleanly and efficiently under mild conditions.[7] Below is a comparative analysis of the most widely used donor classes.

Glycosyl Halides (Bromides, Chlorides, and Fluorides)

Historically, glycosyl halides, particularly bromides and chlorides, are among the oldest and most traditional glycosyl donors.[10]

• Structure and Stability: Glycosyl bromides and chlorides are relatively reactive and can be moisture-sensitive, often requiring fresh preparation. Glycosyl fluorides are significantly more stable and can be purified by silica gel chromatography.[8]

• Activation: Bromides and chlorides are typically activated using heavy metal salts like silver triflate, silver carbonate, or mercury(II) cyanide (Koenigs-Knorr method).[10] Fluorides require activation by Lewis acids, often in combination with a silver salt (e.g., SnCl2-AgClO4 or Cp2ZrCl2-AgClO4).[5]

• Performance: The high reactivity of bromides can sometimes lead to side reactions.[4] Their stereoselectivity is highly dependent on the C-2 protecting group and solvent. Fluorides are versatile donors, particularly useful for achieving α-selectivity.[5]

Thioglycosides

Thioglycosides are arguably one of the most versatile and widely used classes of glycosyl donors in modern oligosaccharide synthesis due to their excellent balance of stability and reactivity.[7]

• Structure and Stability: The anomeric thioether linkage is very stable, allowing for extensive protecting group manipulations without risk of anomeric activation. This stability is a key advantage for the synthesis of complex building blocks.[5]

• Activation: Thioglycosides are activated by a wide range of "thiophilic" promoters. The most common systems include N-iodosuccinimide (NIS) in combination with a catalytic amount of a strong acid like triflic acid (TfOH) or silver triflate (AgOTf).[2] Other activators like iodonium dicollidine perchlorate (IDCP) are also effective.[5]

• Performance: Thioglycosides are workhorses in oligosaccharide synthesis. Their reactivity can be finely tuned based on the protecting groups (the "armed-disarmed" principle). They are suitable for both 1,2-trans and 1,2-cis glycosylations, although achieving high 1,2-cis selectivity often requires specific conditions and non-participating C-2 protecting groups.[7][11]

Glycosyl Trichloroacetimidates (TCA)

Developed by Richard R. Schmidt, glycosyl trichloroacetimidates have become another dominant class of glycosyl donors, prized for their high reactivity and ease of activation under acidic conditions.[8]

• Structure and Stability: TCA donors are prepared by reacting a hemiacetal with trichloroacetonitrile under basic conditions. They are generally stable enough for purification and storage, though less robust than thioglycosides.[3]

• Activation: Activation is achieved with a catalytic amount of a Lewis or Brønsted acid, most commonly trimethylsilyl triflate (TMSOTf) or boron trifluoride etherate (BF3·OEt2).[3][12]

• Performance: TCA donors are highly reactive. This high reactivity generally makes them less suitable for achieving α-selectivity with glucose-type donors unless specific conditions are employed.[5] However, their reaction conditions are clean, as the trichloroacetamide byproduct is easily removed. They are exceptionally useful in a wide range of synthetic applications.

Other Notable Donors

• n-Pentenyl Glycosides: These donors are activated by an iodonium source (e.g., IDCP or NIS/TfOH) that reacts with the pentenyl double bond. They offer stability similar to thioglycosides and are useful in orthogonal glycosylation strategies.[5]

• Glycosyl Sulfoxides: Prepared by the oxidation of thioglycosides, sulfoxides are highly reactive donors activated by triflic anhydride. They have proven particularly valuable for the challenging synthesis of β-mannosides.[8][13]

• Glycosyl ortho-(1-Phenylvinyl)benzoates (PVBs): A more recent class of donors that are shelf-stable and can be activated by promoters like NIS and TMSOTf. They are highly versatile and suitable for one-pot assembly strategies.[14]

Key Factors Influencing Donor Performance

Beyond the choice of leaving group, several other factors critically influence the reactivity and stereoselectivity of a glycosyl donor. A deep understanding of these principles is essential for rational design in oligosaccharide synthesis.

The "Armed/Disarmed/Superarmed" Principle

This concept, pioneered by Bertram Fraser-Reid, describes how the electronic nature of protecting groups modulates donor reactivity.[3]

• Disarmed Donors: Possess electron-withdrawing protecting groups (e.g., esters like acetyl or benzoyl). These groups reduce the electron density at the anomeric center, making the donor less reactive.[3]

• Armed Donors: Feature electron-donating protecting groups (e.g., ethers like benzyl or silyl). These groups increase the electron density, making the donor more reactive.[3]

• Superarmed Donors: These are donors made even more reactive than their "armed" counterparts, for instance by using bulky silyl groups that enforce a more reactive conformation.[3][15]

This reactivity difference allows for chemoselective glycosylations , where an armed donor can be selectively activated in the presence of a disarmed donor (which acts as the acceptor), a powerful strategy for one-pot synthesis.[15]

The Critical Role of the C-2 Substituent

The protecting group at the C-2 position has the most profound impact on stereoselectivity.[9]

• Participating Groups: As mentioned earlier, acyl groups (acetyl, benzoyl) can participate in the reaction to form a cyclic intermediate that directs the incoming acceptor to the opposite face, reliably yielding 1,2-trans products (e.g., β-glycosides for glucose and galactose).[7]

• Non-Participating Groups: Ether groups (benzyl, TBDMS) or azides do not form this intermediate. In their presence, the stereochemical outcome is a complex interplay of solvent, temperature, and promoter, often yielding a mixture of anomers. Achieving high selectivity for 1,2-cis products (e.g., α-glycosides for glucose) typically requires non-participating groups and carefully optimized conditions, such as the use of ethereal solvents like diethyl ether or dioxane at low temperatures.[8][9]

Quantitative Comparison of Glycosyl Donors

The following table summarizes the key characteristics of the major glycosyl donor classes to facilitate at-a-glance comparison.

Glycosyl Donor Class	Relative Stability	Common Activator(s)	Relative Reactivity	Primary Stereochemical Outcome	Key Advantages
Glycosyl Bromides/Chlorides	Low	AgOTf, Ag2CO3, Hg(CN)2	High	C2-group dependent	Historically significant
Glycosyl Fluorides	Moderate-High	SnCl2/AgClO4, Cp2ZrCl2/AgClO4	Moderate	Often favors α-anomer	Stable, good for α-linkages
Thioglycosides	Very High	NIS/TfOH, IDCP, MeOTf	Tunable (Armed/Disarmed)	C2-group dependent	Versatile, stable, widely used
Trichloroacetimidates (TCA)	Moderate	TMSOTf, BF3·OEt2 (catalytic)	Very High	C2-group dependent	Highly reactive, clean byproducts
Glycosyl Sulfoxides	Moderate	Tf2O	Very High	Useful for β-mannosides	Access to difficult linkages
n-Pentenyl Glycosides	High	NIS/TfOH, IDCP	Moderate	C2-group dependent	Orthogonal to other donors

Experimental Protocols for Comparative Analysis

To make an informed decision, it is crucial to compare donor performance under standardized conditions in your specific system.

Protocol 1: General Procedure for a Comparative Glycosylation Reaction

This protocol provides a framework for comparing the yield and stereoselectivity of two different donors (e.g., a thioglycoside vs. a TCA donor) with the same glycosyl acceptor.

Materials:

• Glycosyl Donor A (e.g., Phenyl 2,3,4,6-tetra-O-benzyl-1-thio-β-D-glucopyranoside)

• Glycosyl Donor B (e.g., O-(2,3,4,6-tetra-O-benzyl-α-D-glucopyranosyl) trichloroacetimidate)

• Glycosyl Acceptor (e.g., Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside)

• Activator for A (e.g., NIS and TfOH)

• Activator for B (e.g., TMSOTf)

• Anhydrous Dichloromethane (DCM)

• Activated 3Å or 4Å Molecular Sieves

• Quenching solution (e.g., Saturated aq. NaHCO3, Saturated aq. Na2S2O3)

• Standard laboratory glassware, oven-dried.

Procedure:

• Preparation: Set up two identical, oven-dried round-bottom flasks under an inert atmosphere (N2 or Ar). Add activated molecular sieves (approx. 100 mg per 0.1 mmol of acceptor) to each flask.

• Reactant Addition:

  • To Flask A, add Glycosyl Acceptor (1.0 eq) and Glycosyl Donor A (1.2 eq). Dissolve in anhydrous DCM.

  • To Flask B, add Glycosyl Acceptor (1.0 eq) and Glycosyl Donor B (1.2 eq). Dissolve in anhydrous DCM.

• Equilibration: Cool both flasks to the desired starting temperature (e.g., -40 °C or -78 °C). Stir for 15-30 minutes.

• Activation (Performed in Parallel):

  • To Flask A, add a solution of NIS (1.3 eq) in anhydrous DCM, followed by a catalytic amount of TfOH (0.1 eq).

  • To Flask B, add a catalytic amount of TMSOTf (0.1 eq).

• Reaction Monitoring: Monitor the progress of both reactions by Thin Layer Chromatography (TLC) at regular intervals (e.g., every 15 minutes). Note the time to completion (disappearance of the limiting reactant).

• Quenching: Once the reaction is complete, quench the reaction.

  • For Flask A, add saturated aq. Na2S2O3 followed by saturated aq. NaHCO3.

  • For Flask B, add triethylamine or pyridine.

• Workup: Allow the flasks to warm to room temperature. Dilute with DCM and filter off the molecular sieves. Wash the organic layer with saturated aq. NaHCO3 and brine. Dry over Na2SO4, filter, and concentrate under reduced pressure.

• Analysis:

  • Purify the crude product from each reaction using silica gel column chromatography.

  • Calculate the isolated yield of the disaccharide product for both reactions.

  • Determine the α/β anomeric ratio using 1H NMR spectroscopy by integrating the signals of the anomeric protons.

Protocol 2: Determination of Relative Reactivity Values (RRV)

This protocol, based on competitive glycosylation experiments, allows for the quantitative ranking of donor reactivity.[16][17] A set of donors is competed against each other for a limited amount of acceptor.

Caption: Workflow for Determining Relative Reactivity Values.

Procedure:

• Stock Solutions: Prepare stock solutions of Glycosyl Donor A, Glycosyl Donor B, Glycosyl Acceptor, and a non-reactive internal standard (for HPLC calibration) in an anhydrous solvent (e.g., DCM).

• Reaction Setup: In a vial with activated molecular sieves, combine Donor A (1.0 eq), Donor B (1.0 eq), Acceptor (1.0 eq), and the internal standard.

• Initiation: Cool the mixture to the desired temperature (e.g., -60 °C) and add the promoter (e.g., NIS/TfOH).

• Quenching: The key to this experiment is to quench the reaction at a low overall conversion (typically 10-20%) to ensure the concentration of the acceptor does not change significantly. This is usually done after a short, fixed time period (e.g., 5-10 minutes). Quench with an appropriate reagent (e.g., triethylamine).

• Analysis: Analyze the quenched reaction mixture directly by HPLC.

• Calculation: Determine the concentration of remaining Donor A ([DA]) and Donor B ([DB]) relative to their initial concentrations ([DA]0 and [DB]0) using the internal standard for normalization. Calculate the conversion for each donor (convA and convB). The Relative Reactivity Value (RRV) is calculated using the formula: RRVA/B = ln(1 - convA) / ln(1 - convB)

By competing all donors against a single reference donor, a quantitative scale of reactivity can be established.

Emerging Trends: Enzymatic Glycosylation

While chemical synthesis offers great flexibility, enzymatic glycosylation presents a powerful alternative, prized for its exceptional stereo- and regioselectivity.[18] This approach utilizes glycosyltransferases or glycosidases to form glycosidic bonds. The glycosyl donors in these systems are typically activated sugar nucleotides, such as UDP-glucose, UDP-galactose, or GDP-mannose.[19] While the synthesis of these donors can be complex and the scope of enzymes is still expanding, enzymatic methods avoid the need for extensive protecting group chemistry and offer a highly efficient and green route to many oligosaccharides.[20]

Conclusion

The selection of a glycosyl donor is a critical decision that profoundly impacts the efficiency, yield, and stereochemical outcome of oligosaccharide synthesis. Glycosyl halides, thioglycosides, and trichloroacetimidates each offer a unique set of advantages in terms of stability, reactivity, and activation conditions. A thorough understanding of the underlying mechanistic principles—such as the armed/disarmed concept and the role of neighboring group participation—is essential for any researcher in the field. By employing rigorous, quantitative comparisons through the standardized protocols outlined in this guide, scientists can make data-driven decisions, enabling the rational design and successful execution of complex carbohydrate syntheses. The continued development of novel donors and activation methods, alongside advances in enzymatic strategies, promises an ever-expanding toolkit for tackling the challenges of this exciting and vital field of chemistry.

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• Shrestha, G. (2022). Novel Thioglycosides as Versatile Glycosyl Donors for Oligosaccharide Synthesis (Doctoral dissertation, University of Missouri-St. Louis). [Link]

• Demchenko, A. V. (Ed.). (2008). Handbook of Chemical Glycosylation: Advances in Stereoselectivity and Therapeutic Relevance. Wiley-VCH. [Link]

• Kononov, L. O., et al. (2024). Comparison of glycosyl donors: a supramer approach. Beilstein Journal of Organic Chemistry, 20, 137-147. [Link]

• van der Vorm, S., et al. (2017). Stereoselective Assembly of Complex Oligosaccharides Using Anomeric Sulfonium Ions as Glycosyl Donors. The Journal of Organic Chemistry, 82(13), 6649-6664. [Link]

• The Royal Society of Chemistry. (2016). Recent developments in the stereoselective synthesis of deoxy glycosides. Carbohydrate Chemistry: Chemical and Biological Approaches, 41, 218-243. [Link]

• Kononov, L. O., et al. (2024). Comparison of glycosyl donors: a supramer approach. Beilstein Journal of Organic Chemistry, 20, 137-147. [Link]

• ResearchGate. (2024). Comparison of thioglycoside glycosyl donor relative reactivity values and activation temperatures. [Link]

• van der Vorm, S., et al. (2018). Mapping the Relationship between Glycosyl Acceptor Reactivity and Glycosylation Stereoselectivity. Chemistry – A European Journal, 24(51), 13646-13655. [Link]

• Hahm, H. S., et al. (2024). Parametric Analysis of Donor Activation for Glycosylation Reactions. Chemistry – A European Journal, 30(19), e202400479. [Link]

• Taylor & Francis Online. Glycosyl donor – Knowledge and References. [Link]

• van der Vorm, S., et al. (2019). Acceptor reactivity in glycosylation reactions. Chemical Society Reviews, 48(17), 4686-4703. [Link]

• White Rose Research Online. (2024). Bimodal Glycosyl Donors as an Emerging Approach Towards a General Glycosylation Strategy. [Link]

• Das, S., & Kumar, P. (2016). Chemical O-Glycosylations: An Overview. ChemistryOpen, 5(5), 380-403. [Link]

• Demchenko, A. V., et al. (2011). Application of the Superarmed Glycosyl Donor to Chemoselective Oligosaccharide Synthesis. Angewandte Chemie International Edition, 50(7), 1690-1693. [Link]

• Kanie, O., & Ito, Y. (1999). Stereoselective Synthesis of 1,2-cis-Glycosides. Glycoforum. [Link]

• Norsikian, S. (2026). Stereoselective glycosylation strategies: readily available donors and synthetic applications. ARKIVOC, 2026(2), 1-19. [Link]

• ACS Publications. (2025, October 9). Nickelaelectro-Catalyzed Glycosyl-Donor Activation Enabling α-C-Alkenyl Glycoside Assembly. Organic Letters. [Link]

• ACS Publications. (2024, April 15). Donor Preactivation-Based Glycan Assembly: from Manual to Automated Synthesis. Accounts of Chemical Research. [Link]

• Wageningen University & Research. (2000). Enzymatic glucosylation. [Link]

• Oxford Academic. (2020, April 15). On enzymatic remodeling of IgG glycosylation; unique tools with broad applications. Glycobiology. [Link]

• Wang, C. C., et al. (2007). Use of Ionically Tagged Glycosyl Donors in the Synthesis of Oligosaccharide Libraries. Journal of the American Chemical Society, 129(37), 11342-11343. [Link]

• Waseda University. Carbohydrate Chemistry. [Link]

• ACS Publications. (2024, June 11). Development of a Cryogenic Flow Reactor to Optimize Glycosylation Reactions Based on the Active Donor Intermediate. The Journal of Organic Chemistry. [Link]

• DSpace. (2010). MODERN APPROACHES TO THE SYNTHESIS OF DIVERSE CLASSES OF OLIGOSACCHARIDES. [Link]

• MDPI. (2025, December 4). Synthetic Strategies for Bioactive Oligosaccharides. Biomolecules. [Link]

• ResearchGate. (2022). Comparison of glycosyl donor activation temperatures to relative reactivity. [Link]

• ACS Publications. (2025, July 2). Glycosyl ortho-(1-Phenylvinyl)benzoates as Donors for Streamlined One-Pot Assembly of Carbohydrates from Oligosaccharides to Polysaccharides. Accounts of Chemical Research. [Link]

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• ACS Publications. (2025, October 3). Comprehensive engineering of novel glycosyltransferase for efficient, donor-promiscuous, and regioselective glycosylation of flavonoids. PNAS. [Link]

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A Senior Application Scientist's Guide to Assessing Isotopic Enrichment of 3,4,6-Tri-O-acetyl-D-glucal-¹³C

For Researchers, Scientists, and Drug Development Professionals

The Criticality of Accurate Isotopic Enrichment Assessment

The isotopic enrichment of a labeled compound refers to the percentage of molecules that contain the stable isotope (e.g., ¹³C) at a specific or multiple positions. Inaccurate assessment can lead to significant errors in calculating metabolic fluxes, quantifying reaction kinetics, or understanding drug metabolism. Therefore, a robust and validated analytical methodology is paramount. The two most powerful and widely adopted techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[2][3] Each offers a unique set of advantages and is governed by distinct physical principles, making a comparative understanding essential for selecting the optimal method for a given research question.

Comparative Analysis: NMR vs. Mass Spectrometry

Both NMR and MS are powerful tools for isotopic enrichment analysis, but they provide different types of information and have distinct strengths and weaknesses.[2][3]

Feature	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)
Principle	Measures the nuclear spin properties of isotopes. The signal intensity is directly proportional to the number of nuclei.[4][5]	Measures the mass-to-charge ratio (m/z) of ions, allowing for the differentiation of isotopologues based on mass differences.[3]
Information Provided	Provides site-specific isotopic enrichment and structural information. Can distinguish between different isotopomers.[2]	Provides information on the overall isotopic enrichment and the distribution of isotopologues.[6]
Sample Preparation	Generally non-destructive and requires minimal sample preparation.[1][7]	Often requires derivatization and is a destructive technique.[8]
Sensitivity	Lower sensitivity compared to MS.[3][7]	High sensitivity, capable of detecting trace amounts of material.[3][9]
Quantification	Inherently quantitative, as signal area is directly proportional to the number of nuclei.[4][10]	Requires careful calibration with standards for accurate quantification.[11]
Throughput	Lower throughput due to longer acquisition times.	High throughput capabilities.[11]
Instrumentation	Requires access to a high-field NMR spectrometer.	A wide range of mass spectrometers are available with varying resolutions and capabilities.

In-Depth Methodologies

I. Quantitative NMR (qNMR) Spectroscopy for Site-Specific Enrichment

Quantitative NMR (qNMR) is a primary method for determining the purity and concentration of substances and is exceptionally well-suited for assessing isotopic enrichment.[4][12][13] The fundamental principle of qNMR is that the area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[4][5]

The choice of ¹H or ¹³C NMR for assessing ¹³C enrichment is a critical decision.

• ¹H NMR: Offers higher sensitivity and shorter acquisition times. The enrichment at a specific carbon position can be determined by analyzing the ¹³C satellites of the attached protons. The intensity of these satellite peaks relative to the main ¹²C-proton peak provides a direct measure of enrichment.

• ¹³C NMR: Directly observes the ¹³C nuclei, providing a more straightforward, albeit less sensitive, measure of enrichment.[14][15] For acetylated glucals, the well-resolved signals in the ¹³C spectrum allow for clear integration and quantification.[1]

This protocol outlines the steps for determining the isotopic enrichment using ¹³C NMR with an internal standard.

• Sample Preparation:

  • Accurately weigh 20-50 mg of the 3,4,6-Tri-O-acetyl-D-glucal-¹³C sample.[1]

  • Select a suitable deuterated solvent, such as chloroform-d (CDCl₃), which is an excellent solvent for acetylated carbohydrates.[1]

  • Add a known amount of a certified internal standard. A good choice is a compound with a simple ¹³C spectrum and sharp signals that do not overlap with the analyte signals.

  • Dissolve the sample and internal standard in approximately 0.6-0.7 mL of the deuterated solvent.[1]

• NMR Data Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure good signal dispersion.

  • Acquire a quantitative ¹³C NMR spectrum. Key parameters to optimize for accurate quantification include:

    • Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation between scans.

    • Pulse Angle: Use a 90° pulse to maximize the signal.

    • Number of Scans (ns): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 100).[13]

    • Proton Decoupling: Use inverse-gated decoupling to suppress the Nuclear Overhauser Effect (NOE) and ensure accurate integration.

• Data Processing and Analysis:

  • Apply a line broadening of 0.3-1.0 Hz to improve the S/N.

  • Carefully phase and baseline correct the spectrum.

  • Integrate the well-resolved signals of the ¹³C-labeled positions in the 3,4,6-Tri-O-acetyl-D-glucal-¹³C and the signal of the internal standard.

  • Calculate the molar ratio of the analyte to the internal standard.

  • The isotopic enrichment is calculated based on the known concentration of the internal standard and the integrated areas.

Workflow for qNMR-based Isotopic Enrichment Assessment

Caption: Workflow for qNMR analysis.

II. High-Resolution Mass Spectrometry (HRMS) for Overall Enrichment

Mass spectrometry is a highly sensitive technique that separates ions based on their mass-to-charge ratio.[3] For isotopic enrichment analysis, HRMS instruments like Orbitrap or FT-ICR are preferred as they can resolve the small mass differences between isotopologues.[6][11]

• Ionization Technique: Electrospray ionization (ESI) is a soft ionization technique that is well-suited for polar molecules like acetylated glucals, as it minimizes fragmentation and preserves the molecular ion.

• Mass Analyzer: High-resolution mass analyzers are crucial for separating the isotopic peaks of ¹³C-labeled compounds from other isobaric interferences.[6][11]

• Sample Preparation:

  • Prepare a dilute solution of the 3,4,6-Tri-O-acetyl-D-glucal-¹³C sample in a solvent compatible with ESI-MS, such as acetonitrile or methanol with a small amount of formic acid to promote ionization.[8]

  • A typical concentration range is 1-10 µg/mL.

• MS Data Acquisition:

  • Infuse the sample directly into the ESI source of a high-resolution mass spectrometer.

  • Acquire the mass spectrum in the positive ion mode. The protonated molecule [M+H]⁺ or adducts like [M+Na]⁺ will be observed.

  • Set the mass resolution to at least 100,000 to clearly resolve the isotopic peaks.[11]

• Data Analysis:

  • Identify the isotopic cluster of the molecular ion.

  • The relative intensities of the isotopic peaks (M, M+1, M+2, etc.) correspond to the abundance of each isotopologue.

  • The isotopic enrichment can be calculated by comparing the observed isotopic distribution to the theoretical distribution for a molecule with natural abundance ¹³C.

Comparative Logic for Method Selection

Caption: Decision tree for method selection.

Conclusion and Recommendations

The choice between NMR and MS for assessing the isotopic enrichment of 3,4,6-Tri-O-acetyl-D-glucal-¹³C depends on the specific requirements of the study.

• For rigorous, site-specific quantification and structural confirmation , qNMR is the superior choice due to its inherent quantitative nature and the detailed structural information it provides.

• For high-throughput screening or when sample quantity is limited , HRMS is the more practical option due to its high sensitivity and speed.

In many cases, a synergistic approach utilizing both techniques provides the most comprehensive and reliable characterization of the isotopically labeled compound.[2] NMR can provide the detailed, site-specific enrichment, while MS can confirm the overall enrichment and identify any low-level impurities that may not be detectable by NMR. This dual-validation approach ensures the highest level of confidence in the quality of the labeled material, which is critical for the integrity of subsequent research and development activities.

References

• Lewis, I. A., et al. (2010). NMR Method for Measuring Carbon-13 Isotopic Enrichment of Metabolites in Complex Solutions. Analytical Chemistry, 82(11), 4558-4563. [Link]

• Lewis, I. A., et al. (2010). NMR Method for Measuring Carbon-13 Isotopic Enrichment of Metabolites in Complex Solutions. PMC. [Link]

• Meier-Augenstein, W. (1999). Determination of 13C enrichment by conventional GC-MS and GC-(MS)-C-IRMS. ResearchGate. [Link]

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• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220-9231. [Link]

• Lorieau, J., et al. (2017). Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. ACS Publications. [Link]

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Cross-Validation of Experimental NMR Data with Computational Models: A Comparative Guide to DFT-GIAO and Machine Learning Approaches

As a Senior Application Scientist, I frequently encounter a critical bottleneck in drug discovery and natural product isolation: the unambiguous assignment of stereochemistry and complex molecular architectures. While 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy remain the foundational pillars of structural elucidation, experimental data alone often falls short when differentiating between flexible diastereomers or regioisomers with remote stereocenters[1].

To bridge this gap, the cross-validation of experimental NMR spectra with in silico computational models has transitioned from an academic luxury to an industry standard. This guide objectively compares the two dominant computational paradigms—Quantum Mechanical (DFT-GIAO) Statistical Scoring (DP4+) and Machine Learning (3D-GNN) Predictions —detailing the causality behind their mechanisms and providing self-validating protocols for your laboratory.

The Contenders: First-Principles vs. Data-Driven Models

To rigorously validate experimental NMR data, we must generate theoretical chemical shifts for all possible structural candidates and statistically correlate them with the empirical spectrum. The field currently relies on two divergent approaches:

Approach A: Quantum Mechanics & The DP4+ Framework

The gold standard for stereochemical assignment relies on Density Functional Theory (DFT) coupled with the Gauge-Independent Atomic Orbital (GIAO) method. Because raw DFT predictions contain systematic errors, they must be statistically evaluated. The DP4+ probability method is the most sophisticated iteration of this approach. By utilizing higher levels of theory and incorporating both empirically scaled and raw unscaled chemical shifts, DP4+ calculates a Bayesian probability that a specific candidate structure is the correct one.

Approach B: 3D Graph Neural Networks (3D-GNNs)

The computational expense of DFT has driven the development of Machine Learning (ML) alternatives. Modern architectures, such as the CASCADE model or CSTShift , utilize 3D Graph Neural Networks (3D-GNNs)[2][3]. Instead of solving the Schrödinger equation, these models map atoms as nodes and spatial distances as edges, learning the complex relationship between a nucleus's local 3D chemical environment and its resulting chemical shift. They achieve DFT-level accuracy in a fraction of the time[3].

Mechanistic Causality: Why We Make These Experimental Choices

As scientists, we do not merely execute software; we must understand the physics governing the algorithms. The following principles dictate our computational workflows:

• The Necessity of the Conformational Ensemble: Molecules in solution are not static. Because the NMR timescale (milliseconds) is significantly slower than molecular vibrations and rotations, the experimental spectrum we observe is a population-weighted average of all accessible conformers. Therefore, computational models must evaluate an ensemble of geometries and apply Boltzmann averaging[3]. Failing to do so violates the physical reality of the sample.

• Scaled vs. Unscaled Data in DP4+: The original DP4 method relied exclusively on linearly scaled shifts, which occasionally overstated probabilities for incorrect isomers (false positives). DP4+ solves this by evaluating unscaled data (uDP4+) alongside scaled data (sDP4+). The unscaled data acts as a strict penalty for severe structural mismatches, grounding the Bayesian probability in a more rigorous statistical boundary.

• Spatial Anisotropy and 3D-GNNs: Why do modern ML models require 3D coordinates rather than simple 2D SMILES strings? Chemical shifts are heavily influenced by through-space anisotropic effects, such as ring currents from aromatic systems or intramolecular hydrogen bonding. 2D topological models are blind to these spatial realities. 3D-GNNs capture these through-space interactions directly from the coordinate geometry, allowing them to predict shifts with an accuracy comparable to the best-performing DFT functionals[2][3].

Quantitative Performance Comparison

The following table summarizes the performance metrics of DFT-GIAO (DP4+) versus 3D-GNN models (e.g., CASCADE) based on recent benchmarking data[2][3].

Performance Metric	Quantum Mechanical (DFT-GIAO + DP4+)	Machine Learning (3D-GNN / CASCADE)
Primary Mechanism	Ab initio calculation of shielding tensors	Data-driven spatial feature extraction
¹H Mean Absolute Error (MAE)	~0.10 - 0.15 ppm	~0.20 - 0.25 ppm
¹³C Mean Absolute Error (MAE)	~1.0 - 1.5 ppm	~1.2 - 1.5 ppm
Computational Time (Per Molecule)	Hours to Days (Highly CPU intensive)	Milliseconds to Seconds (~1/6000 of DFT CPU time)[3]
Stereochemical Accuracy	>99% (with high-level basis sets)	~90-95% (Dependent on training data)
Optimal Use Case	Novel scaffolds, highly complex stereocenters	High-throughput screening, large library validation

Self-Validating Experimental Protocols

To ensure trustworthiness, computational workflows must be designed as self-validating systems. Below are the step-by-step methodologies for both approaches.

Protocol 1: DFT-GIAO and DP4+ Cross-Validation

Note: This workflow can be automated using tools like the DP4+App[4], but the underlying steps must be rigorously monitored.

• Conformational Search: Perform a molecular mechanics search (e.g., MMFF or OPLS) to generate all conformers within a 5.0 kcal/mol energy window.

  • Self-Validation Check: If a single conformer accounts for >99% of the population in a highly flexible molecule, the force field parameters are likely failing. The search space must be manually expanded.

• Geometry Optimization: Optimize all conformer geometries using DFT at the B3LYP/6-31G* level.

  • Self-Validation Check: Perform harmonic frequency calculations. The absence of imaginary frequencies validates that the geometries are true local minima, not transition states.

• NMR Shielding Calculation: Calculate the magnetic shielding tensors using the GIAO method at a high level of theory (e.g., mPW1PW91/6-311+G(2d,p)).

• Boltzmann Averaging: Calculate relative single-point energies to determine the Boltzmann population of each conformer at 298 K, and average the shielding tensors accordingly.

• Statistical Scoring: Input the averaged calculated shifts and experimental shifts into the DP4+ framework.

  • Self-Validation Check: The system evaluates both sDP4+ and uDP4+. If the scaled and unscaled probabilities point to different isomers, the system flags a low overall confidence, preventing a false positive assignment and mandating a review of the experimental data.

Protocol 2: 3D-GNN (Machine Learning) Cross-Validation

• 3D Structure Generation: Generate 3D coordinates for all candidate stereoisomers. Extensive DFT optimization is bypassed; rapid semi-empirical methods (e.g., GFN2-xTB) are used to generate the spatial graphs.

• Graph Construction: The 3D-GNN maps the molecule into a graph, encoding atoms with elemental properties and edges with spatial distances to capture anisotropic shielding effects[2].

• Message Passing & Prediction: The neural network executes message-passing layers to aggregate local chemical environment data, outputting predicted ¹H and ¹³C chemical shifts[3].

• Transfer Learning Calibration: The raw predictions are calibrated using a transfer learning layer trained on empirical databases (e.g., NMRShiftDB2)[2][3].

  • Self-Validation Check: The model continuously benchmarks its confidence against a held-out set of empirical data. If the predicted ¹³C MAE for a specific substructure exceeds 1.5 ppm, the prediction is flagged as "Out-of-Distribution" (OOD), signaling that DFT cross-validation is required.

Visualizing the Workflows

Fig 1. Self-validating workflow for cross-referencing experimental NMR with computational models.

Fig 2. Mechanistic divergence between the DFT/DP4+ statistical pathway and 3D-GNN architectures.

Strategic Recommendations

For drug development professionals dealing with entirely novel scaffolds or highly complex natural products, DFT-GIAO coupled with DP4+ remains the undisputed gold standard due to its rigorous physical grounding[1]. However, if your laboratory is processing large libraries of synthetic derivatives or requires high-throughput stereochemical screening, modern 3D-GNN models provide an indispensable, rapid triage tool that operates at near-DFT accuracy[2][3].

References

• Zanardi, M. M., et al. (2015). "Beyond DP4: an Improved Probability for the Stereochemical Assignment of Isomeric Compounds using Quantum Chemical Calculations of NMR Shifts." Journal of Organic Chemistry.[Link]

• Guan, Y., et al. (2021). "Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network." Chemical Science.[Link]

• Zhang, Y., et al. (2023). "Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks." Journal of Chemical Information and Modeling.[Link]

• Marcarino, M. O., et al. (2023). "DP4+App: Finding the Best Balance between Computational Cost and Predictive Capacity in the Structure Elucidation Process by DP4+. Factors Analysis and Automation." Journal of Natural Products.[Link]

• Sarotti, A. M., et al. (2021). "A critical review on the use of DP4+ in the structural elucidation of natural products: The good, the bad and the ugly. A practical guide." Natural Product Reports.[Link]

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Optimizing Stereoselective Glycosylation: A Comparative Guide to Lewis Acid Catalysts

Stereoselective glycosylation remains one of the most formidable challenges in synthetic carbohydrate chemistry. For researchers and drug development professionals synthesizing oligosaccharides, glycoconjugates, or carbohydrate-based therapeutics, controlling the anomeric stereocenter (1,2-cis vs. 1,2-trans) is paramount.

The choice of a Lewis acid catalyst is not merely a matter of reaction kinetics; it is the primary stereodirecting variable. Lewis acids actively dictate the transition state geometry by coordinating to the leaving group, facilitating the heterolytic cleavage of the C1–X bond, and stabilizing the resulting oxacarbenium ion intermediate. This guide provides an objective, data-driven comparison of classical and modern Lewis acid promoters, detailing the mechanistic causality behind their stereochemical outcomes.

Mechanistic Causality: How Lewis Acids Dictate Stereocontrol

The stereochemical outcome of a glycosylation reaction is governed by a delicate interplay between the anomeric effect, neighboring group participation (NGP), and the coordinating nature of the Lewis acid itself.

When a Lewis acid activates a glycosyl donor, the departure of the leaving group generates an oxacarbenium ion. If a participating group (e.g., an acetyl or benzoyl ester) is present at the C2 position, it forms a bicyclic acyloxonium ion intermediate, effectively shielding the cis face and directing the acceptor to attack from the trans face. However, the Lewis acid can alter this classical trajectory. For instance, strongly coordinating Lewis acids like SnCl₄ can form pentacoordinated intermediates by binding to the C6-acetyl group, supporting a concerted mechanism that alters the classical NGP trajectory and favors 1,2-cis (α) linkages 1[1].

Furthermore, recent kinetic studies reveal that stereoselectivity is highly concentration-dependent; lower donor concentrations generally yield higher 1,2-trans selectivity, whereas high concentrations can induce mismatched acceptor-donor coupling that erodes stereocontrol 2[2].

Mechanistic pathway of Lewis acid-mediated stereoselective glycosylation.

Comparative Analysis of Key Promoters

TMSOTf (Trimethylsilyl trifluoromethanesulfonate)

• Profile: A highly oxophilic, potent, and non-coordinating Lewis acid.

• Optimal Substrates: Trichloroacetimidates, phosphates, and thioglycosides (when used with a thiophilic co-promoter like NIS).

• Performance: TMSOTf is the gold standard for driving 1,2-trans linkages via NGP. Due to its extreme reactivity, reactions must be strictly temperature-controlled (typically -78 °C to -40 °C). If the reaction is allowed to warm before quenching, the kinetic β-product can undergo thermodynamic equilibration to the more stable α-anomer.

BF₃·OEt₂ (Boron trifluoride etherate)

• Profile: A softer, fluorophilic Lewis acid.

• Optimal Substrates: Glycosyl fluorides, epoxides (glycals), and trichloroacetimidates.

• Performance: BF₃·OEt₂ is uniquely suited for activating glycosyl fluorides due to the high affinity of boron for fluorine. In pre-activation protocols, Lewis acid additives like BF₃·OEt₂ have been shown to completely reverse stereoselectivity, heavily favoring α-linked products over the expected β-linkages 3[3].

SnCl₄ (Tin(IV) chloride)

• Profile: A strong, coordinating Lewis acid.

• Optimal Substrates: Glycosyl acetates and pre-activation protocols.

• Performance: Unlike non-coordinating triflates, SnCl₄ can engage in bidentate coordination with the donor's protecting groups (e.g., C5 and C6 oxygens). This complexation lowers the energy barrier for the transition state and steers the stereochemical outcome toward 1,2-cis (α) linkages, even in the presence of participating groups 1[1].

Metal Triflates: Bi(OTf)₃ and Sc(OTf)₃

• Profile: Milder, water-tolerant, "green" Lewis acids.

• Optimal Substrates: 2-Deoxy glycals, armed/disarmed donors, and mannosyl sulfones.

• Performance: Bi(OTf)₃ has proven highly effective for synthesizing challenging 2-deoxyglycosides, providing excellent α-selectivity without the harsh conditions required by traditional acids 4[4]. Sc(OTf)₃ has demonstrated remarkable efficiency with mannosyl sulfone donors under microwave irradiation, achieving high yields (85%) and exceptional α-selectivities (32:1) 5[5].

Quantitative Performance Comparison

The following table summarizes the expected yields and stereoselectivities for standard donor/acceptor pairings based on recent literature data.

Lewis Acid	Donor Type	Acceptor	Yield (%)	Stereoselectivity (α:β)	Key Mechanistic Driver
TMSOTf	Trichloroacetimidate	Primary Alcohol	85–95	1:20 (β-selective)	Neighboring Group Participation
BF₃·OEt₂	Glycosyl Fluoride	Secondary Alcohol	75–85	5:1 (α-selective)	Anomeric Effect / Pre-activation
Sc(OTf)₃	Mannosyl Sulfone	Isopropanol	85	32:1 (α-selective)	Microwave-assisted activation
Bi(OTf)₃	2-Deoxy Glycal	Primary Alcohol	80–90	>10:1 (α-selective)	Mild oxacarbenium stabilization
SnCl₄	Glycosyl Acetate	Primary Alcohol	70–80	8:1 (α-selective)	Bidentate C6 coordination

Self-Validating Experimental Protocol

To ensure reproducibility and high stereocontrol, the following is a self-validating workflow for a TMSOTf-Catalyzed Stereoselective β-Glycosylation using a trichloroacetimidate donor.

1. Azeotropic Drying Co-evaporate the glycosyl donor (1.0 eq) and acceptor (1.2 eq) with anhydrous toluene (3 × 5 mL). Causality: Trace water acts as a highly reactive competing nucleophile. Failure to remove water leads to the hydrolysis of the donor into a hemiacetal, drastically reducing the yield.

2. Pre-organization & Desiccation Dissolve the dried mixture in anhydrous CH₂Cl₂ (0.05 M) under an argon atmosphere. Add freshly flame-dried 4Å molecular sieves and stir for 30 minutes at room temperature. Validation Checkpoint: The solution must remain perfectly clear. Any cloudiness indicates the presence of moisture or degraded reagents; the reaction should be aborted and reagents re-purified.

3. Thermal Control Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Causality: Low temperatures suppress the S_N1-like pathway, favoring a tighter ion pair that maximizes the stereodirecting effect of the C2-participating group.

4. Lewis Acid Activation Add TMSOTf (0.1 eq) dropwise down the side of the flask. Causality: A catalytic amount is sufficient for trichloroacetimidates. Excess Lewis acid can cleave acid-sensitive protecting groups (e.g., benzyl ethers) or induce anomerization.

5. Quenching Monitor the reaction via TLC. Upon complete consumption of the donor (typically 30–60 mins), add triethylamine (0.5 eq) directly to the cold solution before removing the cooling bath. Causality: Neutralizing the Lewis acid at -78 °C freezes the anomeric equilibrium, preventing the thermodynamic conversion of the newly formed kinetic β-glycosidic bond into the more stable α-anomer.

Self-validating experimental workflow for Lewis acid-catalyzed glycosylation.

References

• Bismuth-Catalyzed Stereoselective 2-Deoxyglycosylation of Disarmed/Armed Glycal Donors. DOI.org. Available at:[4]

• Dissecting Tin-Based Activation and Anomerization Pathways in Carbohydrate Chemistry. ACS Omega. Available at:[1]

• Stereoselective glycosylation strategies: readily available donors and synthetic applications. Arkat USA. Available at:[5]

• Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry. RSC Publishing. Available at:[3]

• The Stereoselectivity of Neighboring Group-Directed Glycosylation Is Concentration-Dependent. JACS. Available at:[2]

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• 5. arkat-usa.org [arkat-usa.org]

A Senior Application Scientist's Guide to Quantitative Carbohydrate Analysis Using Isotopic Labeling

For researchers, scientists, and drug development professionals, the precise quantification of carbohydrates is a critical yet challenging endeavor. The inherent structural complexity and heterogeneity of glycans often lead to analytical variability.[1][2] This guide provides an in-depth comparison of isotopic labeling strategies for the quantitative analysis of carbohydrate samples by mass spectrometry, offering field-proven insights and detailed experimental protocols to enhance the accuracy and reproducibility of your results.

The Challenge of Quantitative Glycomics

Unlike the template-driven synthesis of proteins and nucleic acids, glycosylation is a non-template-driven enzymatic process.[2] This results in a diverse array of glycan structures (glycoforms) on a single glycosylation site, a phenomenon known as microheterogeneity.[3] This complexity, coupled with the low ionization efficiency of native glycans, makes their accurate quantification a significant analytical hurdle.[3] Stable isotope labeling, a cornerstone of quantitative proteomics, has been adapted for glycomics to address these challenges, enabling high-accuracy, high-sensitivity, and high-throughput analysis.[4]

Principles of Isotopic Labeling for Carbohydrate Quantification

Isotopic labeling introduces a known mass difference between samples, allowing for their relative or absolute quantification by mass spectrometry (MS). The fundamental principle relies on the chemical similarity of isotopically labeled (heavy) and unlabeled (light) molecules, which causes them to co-elute during chromatographic separation and exhibit similar ionization efficiencies in the mass spectrometer. The ratio of the signal intensities of the heavy and light-labeled analytes in the mass spectrum directly corresponds to their relative abundance in the samples.

There are three primary approaches to introducing stable isotopes into carbohydrate samples: metabolic labeling, enzymatic labeling, and chemical labeling.[4][]

A Comparative Analysis of Isotopic Labeling Strategies

The choice of labeling strategy is dictated by the sample type, the experimental goals, and the available instrumentation. Each method presents a unique set of advantages and limitations.

Labeling Strategy	Principle	Advantages	Disadvantages	Best Suited For
Metabolic Labeling	Cells are cultured in media containing isotopically labeled precursors (e.g., ¹³C-glucose, ¹⁵N-glutamine) which are incorporated into newly synthesized glycans.[4]	- High quantitative accuracy as the label is introduced early in the biosynthetic pathway.[4] - Minimal sample manipulation post-lysis.	- Limited to cell culture or organisms that can be fed labeled precursors.[4] - Can be expensive, especially for whole-animal studies. - Incomplete labeling can complicate data analysis.	Quantitative analysis of glycan dynamics in cell culture models.[6]
Enzymatic Labeling	An enzyme is used to incorporate an isotope from a labeled co-substrate. A common method is the release of N-glycans with PNGase F in the presence of H₂¹⁸O, which incorporates two ¹⁸O atoms at the reducing terminus.	- Simple and efficient labeling process.[7] - Can be integrated into the standard glycan release workflow.[7]	- Limited to specific types of glycans (e.g., N-glycans for PNGase F). - Provides a relatively small mass shift (2 Da per glycosylation site), which can be problematic for complex spectra.[7]	Relative quantification of N-glycans from purified glycoproteins or complex protein mixtures.
Chemical Labeling	Released glycans are chemically derivatized with an isotopically labeled reagent. Common methods include permethylation and reductive amination.[4]	- Applicable to a wide variety of carbohydrate samples.[4] - Can significantly improve ionization efficiency and chromatographic separation.[8] - Multiplexing capabilities are available with some reagents.[1][2]	- Derivatization reactions may not be 100% efficient. - Potential for isotopic effects on chromatography. - Requires additional sample cleanup steps.	High-throughput quantitative analysis of diverse glycan samples, including N-linked and O-linked glycans, and glycosaminoglycans.

In-Depth Focus on Chemical Labeling Methods

Chemical labeling is arguably the most versatile and widely adopted strategy for quantitative glycomics. Two prominent methods, permethylation and reductive amination, are detailed below.

Permethylation with Isotopic Methyl Iodide

Permethylation is a robust derivatization technique where all hydroxyl and N-acetyl groups on a glycan are methylated.[8] Using isotopically labeled methyl iodide (e.g., ¹³CH₃I) for one sample and unlabeled methyl iodide (¹²CH₃I) for another allows for their relative quantification.[4]

Causality Behind Experimental Choices:

• Improved Ionization: Permethylation converts hydrophilic glycans into more hydrophobic molecules, significantly enhancing their ionization efficiency in positive-ion mode mass spectrometry, particularly for MALDI-MS.[8]

• Structural Stabilization: This derivatization stabilizes sialic acids, preventing their loss during analysis.[3]

• Simplified Spectra: The methylation of all hydroxyl groups reduces the heterogeneity of adduct formation (e.g., Na⁺, K⁺), leading to cleaner mass spectra.

Experimental Workflow:

Caption: Isotopic Permethylation Workflow.

Reductive Amination with Isotopic Tags

Reductive amination involves the covalent attachment of a tag containing a primary amine to the reducing end of a carbohydrate. By using isotopically distinct tags, multiple samples can be compared.

Causality Behind Experimental Choices:

• Versatility of Tags: A wide range of isotopically labeled tags are available, some of which can introduce functionalities for improved chromatographic separation or ionization.

• Multiplexing: Some tagging strategies, like the tetraplex tags, allow for the simultaneous comparison of up to four samples, increasing throughput.[2][9]

Experimental Workflow:

Caption: Multiplexed Reductive Amination Workflow.

Performance Comparison of Labeling Methods

Feature	Permethylation (¹²CH₃I/¹³CH₃I)	Reductive Amination (e.g., d0/d4-AP)	Enzymatic Labeling (¹⁶O/¹⁸O)
Linear Dynamic Range	Good	Good, can be over two orders of magnitude[10]	Up to two orders of magnitude[7]
Accuracy & Reproducibility	High	Good linearity and reproducibility reported[10]	High accuracy and reproducibility demonstrated[7]
Sensitivity	Significantly enhances sensitivity[8]	Good	Moderate
Throughput	Moderate, can be automated	High, especially with multiplexed tags[2]	High
Sample Type Compatibility	Broad (N-glycans, O-glycans, GAGs)	Broad (any reducing carbohydrate)	Primarily N-glycans (with PNGase F)
Complexity of Workflow	Multi-step, requires careful optimization	Multi-step	Relatively simple, integrated into release

Experimental Protocols

Protocol 1: Isotopic Permethylation of N-Glycans

This protocol is adapted from the solid-phase permethylation method, which minimizes side reactions and simplifies cleanup.[3][11]

Materials:

• Dried glycan samples

• Dimethyl sulfoxide (DMSO)

• Sodium hydroxide (NaOH) beads

• ¹²CH₃I and ¹³CH₃I

• Sep-Pak C18 cartridges

• Methanol, Acetonitrile, Water

• 10% Acetic Acid

Procedure:

• Sample Preparation: Aliquot and dry the glycan samples in separate microtubes.

• Reagent Preparation: Prepare a slurry of NaOH in DMSO.

• Light Labeling: To one sample, add the NaOH/DMSO slurry and ¹²CH₃I.

• Heavy Labeling: To another sample, add the NaOH/DMSO slurry and ¹³CH₃I.

• Reaction: Vigorously shake the tubes for 30-60 minutes at room temperature.

• Quenching: Quench the reaction by adding 10% acetic acid.

• Sample Cleanup: a. Condition a Sep-Pak C18 cartridge with methanol, followed by water. b. Load the diluted reaction mixture onto the cartridge. c. Wash the cartridge with water to remove salts and impurities. d. Elute the permethylated glycans with 80% acetonitrile.

• Sample Pooling and Analysis: a. Combine the light and heavy labeled samples in a 1:1 ratio. b. Evaporate the solvent and reconstitute in a suitable solvent for MS analysis. c. Analyze by MALDI-TOF MS or LC-ESI-MS.

Protocol 2: Enzymatic Labeling of N-Glycans with ¹⁸O-Water

This protocol describes the incorporation of ¹⁸O during the enzymatic release of N-glycans.[7]

Materials:

• Glycoprotein sample

• Denaturing buffer (e.g., containing SDS and DTT)

• NP-40

• PNGase F

• H₂¹⁶O and H₂¹⁸O

• Reaction buffer (e.g., sodium phosphate)

Procedure:

• Sample Preparation: Aliquot the glycoprotein sample into two tubes.

• Denaturation: Add denaturing buffer and heat at 100°C for 10 minutes.

• Light Reaction: To one sample, add NP-40, reaction buffer prepared with H₂¹⁶O, and PNGase F.

• Heavy Reaction: To the other sample, add NP-40, reaction buffer prepared with H₂¹⁸O, and PNGase F.

• Incubation: Incubate both reactions at 37°C for at least 3 hours (or overnight).

• Sample Pooling and Cleanup: Combine the light and heavy labeled released glycans. Purify the glycans from the protein and other reaction components using a suitable method (e.g., solid-phase extraction).

• Analysis: Analyze the purified glycans by mass spectrometry. The heavy-labeled glycans will appear with a 2 Da mass shift compared to the light-labeled ones.[7]

Conclusion and Future Outlook

The quantitative analysis of carbohydrates using isotopic labeling has matured into a robust set of techniques essential for modern glycomics. Chemical labeling methods, particularly permethylation and reductive amination, offer broad applicability and high sensitivity, while enzymatic labeling provides a simpler workflow for specific applications. The choice of method should be guided by the specific research question, sample availability, and desired throughput.

Future advancements will likely focus on the development of novel, multiplexed labeling reagents with improved reaction efficiencies and the integration of automated sample preparation platforms to further enhance the throughput and reproducibility of quantitative glycan analysis. The continued refinement of these powerful techniques will undoubtedly accelerate the discovery of novel glycan-based biomarkers and deepen our understanding of the critical roles of glycosylation in health and disease.

References

• Yun, C., et al. (2021). Isotope labeling of glycans for mass spectrometry-based quantitative glycomics. ResearchGate. [Link]

• Bowman, M. J., & Zaia, J. (2007). Tags for the Stable Isotopic Labeling of Carbohydrates and Quantitative Analysis by Mass Spectrometry. Analytical Chemistry, 79(15), 5777–5784. [Link]

• Kameyama, A. (2021). Permethylation for glycan analysis. In Glycoscience Protocols (GlycoPODv2). National Center for Biotechnology Information. [Link]

• Premier Biosoft. (2018). Automating Quantitation of Glycans with Stable Isotope Labels using Mass Spectrometry. Premier Biosoft. [Link]

• Yao, C., et al. (2014). A Novel Method for Relative Quantitation of N-Glycans by Isotopic Labeling Using 18O-Water. Journal of Biomolecular Techniques, 25(4), 123–131. [Link]

• An, H. J., et al. (2005). Isotope tag method for quantitative analysis of carbohydrates by liquid chromatography-mass spectrometry. Journal of Chromatography A, 1067(1-2), 177–184. [Link]

• Bowman, M. J., & Zaia, J. (2008). Novel Tags for the Stable Isotopic Labeling of Carbohydrates and Quantitative Analysis by Mass Spectrometry. PMC. [Link]

• Mechref, Y. (n.d.). Analysis of Permethylated Glycan by Liquid Chromatography (LC) and Mass Spectrometry (MS). SciSpace. [Link]

• Li, M., et al. (2022). Quantification of carbohydrates in human serum using gas chromatography-mass spectrometry with the stable isotope-labeled internal standard method. New Journal of Chemistry, 46(23), 11049-11058. [Link]

• Nishikaze, T., & Tanaka, K. (2014). Relative Quantitation of Glycopeptides Based on Stable Isotope Labeling Using MALDI-TOF MS. Molecules, 19(7), 9786–9801. [Link]

• Kang, P., et al. (2005). Solid-phase permethylation of glycans for mass spectrometric analysis. Rapid Communications in Mass Spectrometry, 19(21), 3145–3150. [Link]

• Bowman, M. J., & Zaia, J. (2007). Tags for the stable isotopic labeling of carbohydrates and quantitative analysis by mass spectrometry. PubMed. [Link]

• Lim, J. M., et al. (2021). Metabolic labeling of glycans with isotopic glucose for quantitative glycomics in yeast. Analytical Biochemistry, 621, 114152. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,4,6-Tri-O-acetyl-D-glucal-13C

This guide provides essential, step-by-step procedures for the safe and compliant disposal of 3,4,6-Tri-O-acetyl-D-glucal-13C. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple instructions to explain the causality behind each procedural choice, ensuring a culture of safety and environmental responsibility in the laboratory.

Initial Assessment: Understanding the Compound

3,4,6-Tri-O-acetyl-D-glucal is a protected monosaccharide derivative commonly used as a building block in the synthesis of oligosaccharides.[1][2] The "-13C" designation indicates that one or more carbon atoms have been replaced with the Carbon-13 isotope.

A critical first step in any disposal protocol is a thorough hazard assessment. The most important distinction to make is that Carbon-13 is a stable, non-radioactive isotope .[3][4] Therefore, disposal procedures are governed by the chemical properties and associated hazards of the parent compound, not by radiological safety protocols.[5][6] Waste containing 3,4,6-Tri-O-acetyl-D-glucal-13C should be treated as chemical waste.[]

Compound Profile & Safety Data

A review of safety literature reveals some variability in the reported hazards of 3,4,6-Tri-O-acetyl-D-glucal. While some suppliers classify it as not a dangerous substance under the Globally Harmonized System (GHS)[8], others report specific hazards including skin, eye, and respiratory irritation.[9] One notification to the ECHA C&L Inventory classifies it as harmful if swallowed.[10] This variability underscores a core principle of laboratory safety: always consult the specific Safety Data Sheet (SDS) provided by the manufacturer of the exact lot number you are using.[11] This document is the primary source of authoritative information for safe handling and disposal.

Property	Value	Source
CAS Number	2873-29-2	[12][13]
Molecular Formula	C₁₂H₁₆O₇	[10][12]
Molecular Weight	272.25 g/mol	[8][10]
Appearance	White crystalline solid or powder	[8][12]
Solubility	Soluble in chloroform, ethanol, DMSO; Insoluble in water	[1][8]
Reported Hazards	Varies by supplier; may include skin, eye, and respiratory irritation (H315, H319, H335) or harmful if swallowed (H302)	[8][9][10]

The Disposal Workflow: A Decision-Making Framework

Proper disposal is a systematic process. The workflow begins with waste characterization and ends with compliant removal by trained professionals. This process ensures that waste is handled safely at every stage, preventing accidental mixing of incompatible chemicals and ensuring regulatory compliance.[14]

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